Tiamulin (fumarate)

Core Science & Biosynthesis

Tiamulin Fumarate's Mechanism of Action on the Bacterial Ribosome: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Tiamulin (B153960), a semi-synthetic derivative of the pleuromutilin (B8085454) class of antibiotics, is a potent inhibitor of bacterial protein synthesis. Its efficacy stems from its specific interaction with the 50S ribosomal subunit, a critical component of the bacterial translation machinery. This technical guide provides an in-depth exploration of tiamulin's mechanism of action, detailing its binding site at the peptidyl transferase center (PTC), its interactions with ribosomal RNA and proteins, and the resulting inhibition of peptide bond formation. This document summarizes key quantitative data, outlines detailed experimental protocols used to elucidate this mechanism, and provides visualizations of the molecular interactions and experimental workflows.

Core Mechanism of Action

Tiamulin exerts its bacteriostatic effect by targeting the heart of the ribosome's catalytic center—the Peptidyl Transferase Center (PTC) located in domain V of the 23S rRNA on the 50S subunit.[1][2] Its binding sterically hinders the correct positioning of the aminoacyl (A-site) and peptidyl (P-site) tRNA substrates, thereby preventing the formation of peptide bonds, the fundamental step in protein elongation.[3][4]

The binding occurs in a pocket primarily defined by rRNA. The core tricyclic mutilin (B591076) structure of tiamulin settles into the A-site of the PTC, while its C14 side chain extension protrudes towards the P-site.[3] This dual-site interaction effectively jams the catalytic center, preventing the CCA-ends of tRNA molecules from adopting the necessary conformation for peptide transfer.[2]

Molecular Interactions at the Binding Site

Structural studies, primarily X-ray crystallography, have provided a detailed view of the tiamulin binding pocket.[3][5] The interaction is predominantly with the 23S rRNA, but the proximity of ribosomal protein L3 is also critical for its action and the development of resistance.[1][6]

Interaction with 23S rRNA

Tiamulin forms a network of interactions with several nucleotides within the PTC. The tricyclic mutilin core establishes hydrophobic interactions, while the hydroxyl group and the C14 extension form key hydrogen bonds.[7]

Table 1: Key 23S rRNA Nucleotides Interacting with Tiamulin

Nucleotide (E. coli numbering)	Interaction Type	Reference
A2058, A2059	Footprinting protection	[1][2]
U2506	Footprinting protection, Hydrogen bonding with the mutilin core	[1][7]
U2584, U2585	Footprinting protection	[1][2]
G2061	Hydrogen bonding with the C14 side chain	[7]
C2452	Stacking interaction with the mutilin core	[7]
G2505	Stacking interaction with the mutilin core	[7]

Role of Ribosomal Protein L3

While not in direct contact with tiamulin, the ribosomal protein L3 plays a crucial role in shaping the architecture of the PTC.[1][6] Mutations in the extended loop of L3, particularly at amino acid position 149, can alter the conformation of the 23S rRNA, leading to reduced binding affinity of tiamulin and consequently, antibiotic resistance.[1][8]

Quantitative Data

The following tables summarize the available quantitative data on the interaction of tiamulin with the bacterial ribosome and its inhibitory activity.

Table 2: Tiamulin-Ribosome Binding Affinity

Parameter	Value	Organism	Method	Reference
Association Constant (Ka)	6.15 x 10⁶ M⁻¹	E. coli	Equilibrium Dialysis	[8]
Dissociation Constant (Kd)	~163 nM (calculated from Ka)	E. coli	Equilibrium Dialysis	[8]

Table 3: Inhibitory Activity of Tiamulin

Assay	IC₅₀	Organism	Reference
Peptidyl Transferase Activity	< 100 nM	E. coli	[9]
In vitro Protein Synthesis	2.1 to >200 µg/mL (cell-line dependent)	Human cell lines	[9]

Experimental Protocols

The mechanism of action of tiamulin has been elucidated through a combination of structural, biochemical, and genetic experiments. Detailed methodologies for these key experiments are provided below.

X-ray Crystallography of the 50S Ribosomal Subunit in Complex with Tiamulin

This protocol is based on the methods used for the crystallization of the Deinococcus radiodurans 50S ribosomal subunit.[5]

Objective: To determine the three-dimensional structure of tiamulin bound to the 50S ribosomal subunit.

Methodology:

• Purification of 50S Ribosomal Subunits:

  • Grow Deinococcus radiodurans cells to mid-log phase and harvest by centrifugation.

  • Lyse cells by freeze-thaw cycles followed by sonication in a buffer containing lysozyme.

  • Separate ribosomal subunits by sucrose (B13894) density gradient centrifugation.

  • Collect the 50S subunit fractions and concentrate using ultrafiltration.

  • Assess the purity and integrity of the 50S subunits by gel electrophoresis and analytical ultracentrifugation.

• Crystallization:

  • Mix the purified 50S subunits with a solution containing tiamulin fumarate (B1241708) in molar excess.

  • Set up crystallization trials using the hanging-drop vapor-diffusion method.

  • Screen a wide range of crystallization conditions (precipitants, pH, temperature, and additives). A successful condition for the D. radiodurans 50S subunit involves using polyethylene (B3416737) glycol (PEG) as the precipitant at a slightly acidic pH.

• Data Collection and Structure Determination:

  • Harvest and cryo-protect the crystals in a solution containing the mother liquor supplemented with a cryo-protectant (e.g., glycerol (B35011) or ethylene (B1197577) glycol).

  • Collect X-ray diffraction data at a synchrotron source.

  • Process the diffraction data (indexing, integration, and scaling).

  • Solve the structure using molecular replacement with a previously determined 50S subunit structure as a search model.

  • Refine the model against the experimental data and build the tiamulin molecule into the electron density map.

Chemical Footprinting of Tiamulin on the 23S rRNA

This protocol outlines the use of dimethyl sulfate (B86663) (DMS) to probe the interaction of tiamulin with the 23S rRNA.[1][10]

Objective: To identify the specific nucleotides in the 23S rRNA that are protected by tiamulin binding.

Methodology:

• Ribosome-Tiamulin Complex Formation:

  • Incubate purified 70S ribosomes or 50S subunits with varying concentrations of tiamulin fumarate at 37°C to allow for binding equilibrium to be reached.

• DMS Modification:

  • Treat the ribosome-tiamulin complexes and a control sample (ribosomes without tiamulin) with a low concentration of DMS. DMS methylates the N1 position of adenine (B156593) and the N3 position of cytosine in single-stranded or accessible regions of the RNA.

  • Quench the reaction after a short incubation period by adding a quenching buffer (e.g., containing β-mercaptoethanol).

• RNA Extraction and Primer Extension:

  • Extract the rRNA from the modified ribosomes using phenol-chloroform extraction and ethanol (B145695) precipitation.

  • Anneal a radiolabeled or fluorescently labeled DNA primer to a specific region of the 23S rRNA downstream of the expected binding site.

  • Perform reverse transcription. The reverse transcriptase will pause or stop at the nucleotide preceding a DMS-modified base.

• Analysis:

  • Separate the primer extension products on a denaturing polyacrylamide sequencing gel.

  • Visualize the results by autoradiography or fluorescence imaging.

  • Compare the band patterns of the tiamulin-treated samples with the control. Nucleotides that are protected from DMS modification by tiamulin binding will show a decrease in band intensity.

In Vitro Translation Inhibition Assay

This assay measures the effect of tiamulin on the synthesis of a reporter protein in a cell-free system.

Objective: To quantify the inhibitory activity of tiamulin on bacterial protein synthesis.

Methodology:

• Assay Setup:

  • Use a commercially available bacterial cell-free transcription-translation system (e.g., from E. coli).

  • Prepare a reaction mixture containing the cell-free extract, amino acids, energy sources, and a DNA template encoding a reporter protein (e.g., luciferase or green fluorescent protein).

  • Add serial dilutions of tiamulin fumarate to the reaction mixtures. Include a no-drug control and a control with a known protein synthesis inhibitor.

• Incubation:

  • Incubate the reactions at 37°C for a specified period to allow for transcription and translation of the reporter protein.

• Detection:

  • Quantify the amount of reporter protein produced. For luciferase, add the luciferin (B1168401) substrate and measure the resulting luminescence. For GFP, measure the fluorescence.

• Data Analysis:

  • Normalize the results to the no-drug control.

  • Plot the percentage of protein synthesis inhibition against the concentration of tiamulin.

  • Calculate the IC₅₀ value, which is the concentration of tiamulin that inhibits protein synthesis by 50%.

Selection and Analysis of Tiamulin-Resistant Mutants

This protocol describes the isolation and characterization of bacterial mutants with reduced susceptibility to tiamulin.[1][11]

Objective: To identify the genetic basis of tiamulin resistance.

Methodology:

• Selection of Resistant Mutants:

  • Grow a culture of a susceptible bacterial strain (e.g., E. coli or Staphylococcus aureus) to a high cell density.

  • Plate the culture on agar (B569324) plates containing increasing concentrations of tiamulin fumarate.

  • Incubate the plates until colonies of resistant mutants appear.

  • Isolate single colonies and confirm their resistance by determining the minimum inhibitory concentration (MIC) of tiamulin.

• Genetic Characterization:

  • Extract genomic DNA from the resistant mutants and the parental susceptible strain.

  • Amplify the genes encoding the 23S rRNA and ribosomal protein L3 by PCR.

  • Sequence the PCR products to identify any mutations in the resistant strains compared to the wild-type sequence.

• Verification of Resistance Mechanism:

  • To confirm that an identified mutation is responsible for the resistance phenotype, perform genetic complementation or allelic exchange experiments.

  • For example, introduce the mutated gene into the susceptible parental strain and verify that it confers tiamulin resistance.

Visualizations

The following diagrams, created using the DOT language for Graphviz, illustrate the key concepts and workflows described in this guide.

Tiamulin's Mechanism of Action on the Bacterial Ribosome

Caption: Tiamulin binds to the PTC, inhibiting peptide bond formation.

Experimental Workflow for Identifying Tiamulin's Binding Site

Caption: Workflow for chemical footprinting to map tiamulin's binding site.

Logical Relationship of Tiamulin Resistance

Caption: Genetic basis of tiamulin resistance through L3 mutation.

Conclusion

Tiamulin fumarate's mechanism of action is a well-characterized example of targeted antibiotic activity. By binding to the peptidyl transferase center of the bacterial 50S ribosomal subunit, it effectively stalls protein synthesis, leading to the inhibition of bacterial growth. The detailed understanding of its interaction with the ribosome, elucidated through the experimental approaches outlined in this guide, provides a solid foundation for the rational design of new pleuromutilin derivatives with improved efficacy and a lower propensity for resistance development. For researchers and drug development professionals, a thorough comprehension of this mechanism is paramount for the continued innovation of novel antibacterial agents.

References

• 1. A systematic study of 50S ribosomal subunit purification enabling robust crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Detection of Antimicrobial Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DMS Footprinting of Structured RNAs and RNA-Protein Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DMS footprinting of structured RNAs and RNA-protein complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Inhibition of peptide bond formation by pleuromutilins: the structure of the 50S ribosomal subunit from Deinococcus radiodurans in complex with tiamulin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. rcsb.org [rcsb.org]
• 8. Ribosomal binding region for the antibiotic tiamulin: stoichiometry, subunit location, and affinity for various analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Probing the Structure of Ribosome Assembly Intermediates In vivo using DMS and Hydroxyl Radical Footprinting - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Resistance to the Peptidyl Transferase Inhibitor Tiamulin Caused by Mutation of Ribosomal Protein L3 - PMC [pmc.ncbi.nlm.nih.gov]

The Re-emergence of a Potent Antibiotic Class: A Technical Guide to the Discovery and Development of Pleuromutilins

Introduction

First discovered in 1951 from the fungus Pleurotus mutilus, the pleuromutilin (B8085454) class of antibiotics represents a unique and potent group of antibacterial agents.[1][2][3] These tricyclic diterpenoid natural products function by inhibiting bacterial protein synthesis through a distinct mechanism, binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit.[2][4][5] For decades, their use was confined to veterinary medicine with the introduction of derivatives like tiamulin (B153960) in 1979 and valnemulin (B25052) in 1999.[1][6][7] However, the escalating crisis of antimicrobial resistance has spurred a renewed interest in this class for human applications. This has culminated in the approval of the topical agent retapamulin (B1680546) in 2007 and, more significantly, the first systemic pleuromutilin, lefamulin, in 2019.[3][6][7][8]

This guide provides an in-depth technical overview for researchers, scientists, and drug development professionals on the discovery, mechanism of action, structure-activity relationships, and clinical development of pleuromutilin antibiotics. It details key experimental protocols and summarizes the critical data that underscore the therapeutic potential of this re-emerging antibiotic class.

Discovery and Historical Development

The journey of pleuromutilins began with the isolation of the parent compound, pleuromutilin, from the basidiomycetes Pleurotus mutilus (now Clitopilus scyphoides) and Clitopilus passeckerianus.[1][2] Early research focused on semi-synthetic modifications of the natural scaffold to improve its properties, leading to the successful development of veterinary drugs.

• Tiamulin (1979): The first derivative approved for veterinary use, primarily for treating respiratory and intestinal infections in pigs and poultry.[1][6]

• Valnemulin (1999): A subsequent veterinary agent with improved pharmacokinetic properties.[1][6][7]

For many years, interest in developing pleuromutilins for human use was limited, as the pharmaceutical industry focused on broader-spectrum classes like β-lactams.[1] The rise of multi-drug resistant pathogens in the new millennium created a critical need for novel antibiotics, leading to a resurgence in pleuromutilin research and the development of derivatives suitable for human therapy.[1]

• Retapamulin (2007): The first pleuromutilin approved for human use, available as a topical treatment for skin infections like impetigo caused by Staphylococcus aureus and Streptococcus pyogenes.[1][6][7]

• Lefamulin (2019): A landmark achievement, becoming the first pleuromutilin antibiotic approved for systemic (intravenous and oral) administration in humans for treating community-acquired bacterial pneumonia (CABP).[3][8][9]

dot

Caption: Key milestones in the development of pleuromutilin antibiotics.

Mechanism of Action: A Unique Ribosomal Inhibition

Pleuromutilins exert their bacteriostatic effect by inhibiting protein synthesis.[4] Their unique mode of action differentiates them from many other protein synthesis inhibitors, contributing to their low potential for cross-resistance.[1]

The antibiotic binds to the A- and P-sites of the peptidyl transferase center (PTC) within domain V of the 23S rRNA of the bacterial 50S ribosomal subunit.[10] This interaction sterically hinders the correct positioning of the acceptor end of transfer RNA (tRNA), thereby preventing peptide bond formation and halting polypeptide chain elongation. The tricyclic core of the molecule establishes critical hydrophobic interactions and hydrogen bonds with ribosomal nucleotides.[10]

dot

References

• 1. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pleuromutilin - Wikipedia [en.wikipedia.org]
• 3. mdpi.com [mdpi.com]
• 4. contagionlive.com [contagionlive.com]
• 5. Discovery of Novel Pleuromutilin Derivatives as Potent Antibacterial Agents for the Treatment of MRSA Infection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. The pleuromutilin antibiotics: a new class for human use - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Lefamulin: Review of a Promising Novel Pleuromutilin Antibiotic - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Biological Evaluation of New Pleuromutilin Derivatives as Antibacterial Agents - PMC [pmc.ncbi.nlm.nih.gov]

biosynthesis pathway of pleuromutilin precursor of Tiamulin

An In-depth Technical Guide to the Biosynthesis of Pleuromutilin (B8085454)

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction

Pleuromutilin is a diterpenoid antibiotic first isolated from fungi such as Clitopilus passeckerianus (formerly Pleurotus passeckerianus) in 1951.[1][2] It possesses a unique tricyclic 5-6-8 ring system and serves as the crucial precursor for a class of semi-synthetic antibiotics.[3][4] These derivatives, including the veterinary drugs Tiamulin (B153960) and Valnemulin, and the human-use drugs Lefamulin and Retapamulin, are potent inhibitors of bacterial protein synthesis.[1][3][5][6] They function by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit, a mechanism of action that confers activity against many resistant pathogens with no cross-resistance to other major antibiotic classes.[3][4][5] Understanding the pleuromutilin biosynthetic pathway is paramount for improving production titers through metabolic engineering and for generating novel, bioactive derivatives through synthetic biology.[7][8]

Tiamulin is a semi-synthetic derivative of pleuromutilin where the hydroxyacetyl side chain at C14 is chemically replaced with a larger diethylaminoethylthioacetyl moiety.[9][10] This modification enhances its efficacy for veterinary applications.[9][11]

The Core Biosynthetic Pathway of Pleuromutilin

The biosynthesis of pleuromutilin is a multi-step enzymatic process that converts a universal terpene precursor into the complex tricyclic structure, followed by a series of oxidative modifications. The gene cluster responsible for this pathway has been identified in C. passeckerianus and functionally characterized through heterologous expression, primarily in Aspergillus oryzae.[2][8]

The pathway begins with the formation of Geranylgeranyl pyrophosphate (GGPP) via the mevalonate (B85504) pathway.[1] Seven specific enzymes encoded within the pleuromutilin gene cluster then catalyze the subsequent steps.[2]

• GGPP Synthesis: The enzyme geranylgeranyl diphosphate (B83284) synthase (Pl-ggs) produces the C20 precursor, GGPP.[2]

• Tricyclic Core Formation: A key bifunctional diterpene synthase, Pl-cyc, catalyzes a complex cyclization cascade of GGPP. This single enzyme first forms a decalin core and then induces a ring contraction to create the characteristic 5-6-8 fused ring structure of the pleuromutilin skeleton.[1] The product of this step is the first tricyclic intermediate, premutilin (also known as 3-deoxo-11-dehydroxymutilin).[2]

• C-11 Hydroxylation: The cytochrome P450 monooxygenase, Pl-p450-1, performs a stereospecific hydroxylation at the C-11 position of premutilin.[1][2]

• C-3 Hydroxylation: A second cytochrome P450 enzyme, Pl-p450-2, adds a hydroxyl group at the C-3 position.[1][2]

• C-3 Oxidation: The 3-hydroxy group is then oxidized to a ketone by Pl-sdr, a short-chain dehydrogenase/reductase, forming the intermediate known as mutilin.[1][2]

• C-14 Acetylation: An acetyltransferase, Pl-atf, catalyzes the transfer of an acetyl group to the hydroxyl group at C-14 of mutilin.[1]

• Final Hydroxylation: The final step is catalyzed by a third cytochrome P450, Pl-p450-3, which hydroxylates the α-methyl group of the C-14 acetyl side chain to yield the final product, pleuromutilin.[1]

Caption: The enzymatic pathway for the biosynthesis of pleuromutilin from GGPP.

Quantitative Data on Pathway Engineering

Efforts to engineer the pleuromutilin pathway have demonstrated significant potential for increasing production titers. Heterologous expression in optimized hosts and targeted gene silencing have provided quantitative insights into pathway bottlenecks and regulatory mechanisms.

Experimental Approach	Host Organism	Genetic Modification	Impact on Pleuromutilin Titer	Reference
Heterologous Expression & Optimization	Aspergillus oryzae	Expression of the complete biosynthetic gene cluster	Maximum production of 84.24 mg/L, representing a 1,053% increase over the native producer (C. passeckerianus) on a per-volume basis.[12]	[12]
Antisense-mediated Gene Silencing	Clitopilus passeckerianus	Silencing of the ggs gene (GGPP synthase)	87% reduction in pleuromutilin yield (from 765 µg/g to 103 µg/g dry mycelial mass), confirming its essential role in the pathway.[12]	[12]

Methodologies for Pathway Elucidation

The characterization of the pleuromutilin biosynthetic pathway has relied on a combination of genetic and analytical techniques. The general workflow involves identifying candidate genes, validating their function through expression or silencing, and analyzing the resulting metabolic products.

Caption: Generalized workflow for elucidating a biosynthetic gene pathway.

Key Experimental Protocols

• Heterologous Expression in Aspergillus oryzae : This is a cornerstone technique used to determine the function of individual genes or the entire pathway.

  • Methodology: Genes from the pleuromutilin cluster of C. passeckerianus are individually or sequentially cloned into expression vectors suitable for A. oryzae. These vectors are then used to transform A. oryzae protoplasts. Successful transformants are cultivated in fermentation media. The culture broth and mycelia are then extracted with an organic solvent (e.g., ethyl acetate) and analyzed for the production of new metabolites corresponding to the expressed genes.[2][12] This approach allowed for the step-by-step reconstruction of the entire pathway to pleuromutilin.[2][8]

• Gene Silencing/Expression Analysis : To confirm the involvement of candidate genes in the native organism, gene silencing and expression analysis are performed.

  • Methodology: Antisense constructs are created to silence target genes, which are then introduced into C. passeckerianus. A reduction in pleuromutilin production in these transformants provides direct evidence of the gene's role.[12] Additionally, techniques like Reverse Transcription PCR (RT-PCR) and Northern analysis are used to correlate the expression levels of candidate genes with the production of pleuromutilin under different culture conditions.[12]

• Metabolite Analysis and Structure Elucidation : Analytical chemistry is crucial for identifying the intermediates and final products of the enzymatic reactions.

  • Methodology: Culture extracts are analyzed using High-Performance Liquid Chromatography (HPLC) for separation and quantification.[12] Liquid Chromatography-Mass Spectrometry (LC-MS) is used to determine the mass of the compounds, providing clues to their chemical formula. For novel compounds, large-scale fermentation and purification are performed, followed by Nuclear Magnetic Resonance (NMR) spectroscopy to fully elucidate the chemical structure.[2]

Conclusion

The complete elucidation of the pleuromutilin biosynthetic pathway represents a significant achievement in natural product research. It has unveiled a dedicated set of seven enzymes that construct and tailor the complex diterpenoid scaffold. This detailed molecular understanding, gained through heterologous expression and genetic manipulation, not only provides a blueprint for optimizing the production of pleuromutilin but also opens the door for synthetic biology approaches. By mixing and matching pathway genes or engineering individual enzymes, it is now possible to create novel pleuromutilin congeners with potentially improved antimicrobial activity, broader spectrum, or enhanced pharmacokinetic properties, thereby expanding the arsenal (B13267) of this important class of antibiotics.[7]

References

• 1. Pleuromutilin - Wikipedia [en.wikipedia.org]
• 2. Biosynthesis of pleuromutilin congeners using an Aspergillus oryzae expression platform - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Pleuromutilin - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Concise Synthesis of the Molecular Framework of Pleuromutilin - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pleuromutilins: Potent Drugs for Resistant Bugs—Mode of Action and Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, biological activities and docking studies of pleuromutilin derivatives with piperazinyl urea linkage - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Biosynthesis of pleuromutilin congeners using an Aspergillus oryzae expression platform - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CN104892476A - Synthesis method of tiamulin - Google Patents [patents.google.com]
• 12. Identification and manipulation of the pleuromutilin gene cluster from Clitopilus passeckerianus for increased rapid antibiotic production - PMC [pmc.ncbi.nlm.nih.gov]

Tiamulin Fumarate: An In-Depth Technical Guide to its Antibacterial Spectrum Against Veterinary Pathogens

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin (B153960) fumarate (B1241708), a semi-synthetic pleuromutilin (B8085454) antibiotic, stands as a critical therapeutic agent in veterinary medicine. Its unique mechanism of action, targeting bacterial protein synthesis by binding to the 50S ribosomal subunit, provides efficacy against a range of economically significant veterinary pathogens. This technical guide offers a comprehensive overview of tiamulin's antibacterial spectrum, with a focus on quantitative data, detailed experimental protocols for susceptibility testing, and a visual representation of its molecular mechanism.

Antibacterial Spectrum of Tiamulin Fumarate

Tiamulin exhibits a broad spectrum of activity, primarily against Gram-positive bacteria, some Gram-negative bacteria, and mycoplasmas.[1][2] Its efficacy is quantified by the Minimum Inhibitory Concentration (MIC), the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The following tables summarize the in vitro susceptibility of key veterinary pathogens to tiamulin fumarate, expressed in MIC ranges, MIC₅₀ (the concentration inhibiting 50% of isolates), and MIC₉₀ (the concentration inhibiting 90% of isolates).

Table 1: Tiamulin MIC Values for Porcine Pathogens

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Actinobacillus pleuropneumoniae	110	Not Specified	Not Specified	16	[3]
Actinobacillus suis	Not Specified	Not Specified	Not Specified	16	[3]
Brachyspira hyodysenteriae	19	0.016 - 32	Not Specified	0.25	[4]
Brachyspira hyodysenteriae	30	≤0.063 - 0.125	Not Specified	0.125	[5]
Brachyspira hyodysenteriae	124	≤0.063 - >8	Not Specified	Not Specified	[6]
Brachyspira pilosicoli	124	≤0.063 - >8	Not Specified	Not Specified	[6]
Mycoplasma hyopneumoniae	Not Specified	Not Specified	Not Specified	Not Specified	[1]
Pasteurella multocida	Not Specified	8 - 32	16	Not Specified	[3][7]
Staphylococcus aureus	Not Specified	Not Specified	1	1-2	[3][7]
Streptococcus suis	Not Specified	Not Specified	1-2	16	[3]

Table 2: Tiamulin MIC Values for Avian Pathogens

Bacterial Species	Number of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
Mycoplasma gallisepticum	241	Not Specified	Not Specified	Not Specified	[8]
Mycoplasma gallisepticum	Not Specified	0.03	Not Specified	0.03	[9]
Mycoplasma synoviae	105	Not Specified	Not Specified	Not Specified	[8]
Pasteurella multocida	Not Specified	Not Specified	Not Specified	Not Specified	[10]

Experimental Protocols for Antimicrobial Susceptibility Testing

The determination of tiamulin's antibacterial activity relies on standardized in vitro susceptibility testing methods. The Clinical and Laboratory Standards Institute (CLSI) provides internationally recognized guidelines for these procedures to ensure accuracy and reproducibility.[11][12][13][14]

Broth Microdilution Method (for MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent against a specific bacterial isolate.

1. Preparation of Tiamulin Stock Solution:

• A stock solution of tiamulin fumarate is prepared at a high concentration in a suitable solvent.
• Serial two-fold dilutions are then made to achieve the desired concentration range for testing.

2. Inoculum Preparation:

• The bacterial isolate to be tested is grown on an appropriate agar (B569324) medium to obtain a pure culture.
• A standardized inoculum is prepared by suspending bacterial colonies in a sterile broth to match a 0.5 McFarland turbidity standard. This suspension is then further diluted to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL in the test wells.

3. Microdilution Plate Setup:

• 96-well microtiter plates are used.
• Each well is filled with a specific concentration of the diluted tiamulin solution in a suitable broth medium (e.g., Veterinary Fastidious Medium for fastidious organisms).[3][15][16]
• A growth control well (containing no antibiotic) and a sterility control well (containing no bacteria) are included.

4. Inoculation and Incubation:

• The standardized bacterial inoculum is added to each well (except the sterility control).
• The plates are incubated at a specific temperature and for a defined period (e.g., 35°C for 16-20 hours), depending on the bacterial species.

5. Interpretation of Results:

• The MIC is determined as the lowest concentration of tiamulin that completely inhibits visible bacterial growth.

  Figure 1. Workflow for MIC determination using the broth microdilution method.

Agar Disk Diffusion Method

This method assesses the susceptibility of a bacterial isolate to an antimicrobial agent by measuring the zone of growth inhibition around a disk impregnated with the antibiotic.

1. Inoculum Preparation:

• A standardized bacterial inoculum is prepared as described for the broth microdilution method.

2. Plate Inoculation:

• A sterile cotton swab is dipped into the standardized inoculum and used to evenly streak the entire surface of an appropriate agar plate (e.g., Mueller-Hinton agar).

3. Application of Tiamulin Disk:

• A paper disk containing a specified amount of tiamulin (e.g., 30 µg) is placed on the surface of the inoculated agar.[3]

4. Incubation:

• The plate is incubated under appropriate conditions (temperature and time) for the specific bacterium.

5. Interpretation of Results:

• The diameter of the zone of complete growth inhibition around the disk is measured in millimeters.
• This zone diameter is then compared to established breakpoint values to categorize the isolate as susceptible, intermediate, or resistant.[3]

Mechanism of Action: Inhibition of Bacterial Protein Synthesis

Tiamulin exerts its bacteriostatic effect by targeting the bacterial ribosome, the cellular machinery responsible for protein synthesis.[1] Specifically, tiamulin binds to the peptidyl transferase center (PTC) on the 50S ribosomal subunit. This binding interferes with the correct positioning of the tRNA molecules, thereby inhibiting the formation of peptide bonds and halting protein elongation.

Figure 2. Mechanism of action of tiamulin on the bacterial ribosome.

Conclusion

Tiamulin fumarate remains a potent and valuable antimicrobial agent in veterinary medicine, demonstrating significant in vitro activity against a wide array of clinically important pathogens in swine and poultry. A thorough understanding of its antibacterial spectrum, coupled with standardized susceptibility testing, is paramount for its judicious and effective use. The continued monitoring of MIC trends is crucial for tracking the potential development of resistance and ensuring the longevity of this important therapeutic class.

References

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. vetmed.agriculturejournals.cz [vetmed.agriculturejournals.cz]
• 5. sat.gstsvs.ch [sat.gstsvs.ch]
• 6. Antimicrobial Susceptibility Patterns of Brachyspira Species Isolated from Swine Herds in the United States - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jmilabs.com [jmilabs.com]
• 8. octagon-services.co.uk [octagon-services.co.uk]
• 9. Frontiers | Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum [frontiersin.org]
• 10. Antimicrobial Susceptibility Profiles of Pasteurella multocida Isolates from Clinical Cases of Waterfowl in Hungary between 2022 and 2023 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. wormsandgermsblog.com [wormsandgermsblog.com]
• 12. Standardization of Veterinary Susceptibility Testing | CLSI [clsi.org]
• 13. VET01S | Performance Standards for Antimicrobial Disk and Dilution Susceptibility Tests for Bacteria Isolated From Animals [clsi.org]
• 14. Antimicrobial Susceptibility Testing of Bacteria of Veterinary Origin - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Determination of minimum inhibitory and minimum bactericidal concentrations of tiamulin against field isolates of Actinobacillus pleuropneumoniae - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

In Vitro Activity of Tiamulin Against Mycoplasma Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the in vitro activity of tiamulin (B153960), a pleuromutilin (B8085454) antibiotic, against a range of clinically significant Mycoplasma species. Tiamulin is a crucial antimicrobial agent in veterinary medicine, particularly for the control of mycoplasmal infections in swine and poultry.[1][2] This document consolidates key data on its efficacy, details the experimental protocols for its evaluation, and visualizes the underlying mechanisms and workflows.

Quantitative Efficacy of Tiamulin Against Mycoplasma Species

The in vitro potency of tiamulin is typically quantified by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that completely inhibits the visible growth of a microorganism. The following tables summarize the MIC values of tiamulin against various avian and porcine Mycoplasma species, as reported in the scientific literature.

Avian Mycoplasma Species

Tiamulin generally demonstrates high activity against avian mycoplasmas, which are responsible for significant economic losses in the poultry industry.[3]

Mycoplasma Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
M. gallisepticum	67	≤0.015 - 0.25	0.015	0.125	[3]
M. gallisepticum (S6 strain)	1	-	0.03	-	[4][5]
M. gallisepticum (FS 9 isolate)	1	-	0.0039	-	[6]
M. synoviae	Not Specified	-	0.5	1	[3]
M. anatis (strain 1340)	1	-	0.06	-	[1]
Mycoplasma sp. 1220 (from geese)	38	Not Specified	0.625	Not Specified	[7]

Porcine Mycoplasma Species

Tiamulin is also a key therapeutic agent for controlling respiratory diseases in swine caused by Mycoplasma species.

Mycoplasma Species	No. of Isolates	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	Reference(s)
M. hyopneumoniae	Not Specified	0.064 - 0.5	Not Specified	Not Specified	[3]
M. flocculare	Not Specified	Not Specified	Not Specified	Not Specified	[8]
M. hyorhinis	Not Specified	Not Specified	Not Specified	Not Specified	[8]
M. hyosynoviae	Not Specified	Not Specified	Not Specified	Not Specified	[8]

Note: Some studies did not provide a full range of MIC values but indicated that tiamulin was more active against certain species compared to other antibiotics. For instance, tiamulin was found to be more active against M. hyopneumoniae and M. flocculare than tylosin (B1662201) and oxytetracycline.[8]

Experimental Protocols

The determination of tiamulin's in vitro activity against Mycoplasma species requires specialized and meticulous laboratory procedures due to the fastidious nature of these organisms. The broth microdilution method is the most commonly cited technique.

Broth Microdilution Method for MIC Determination

This method is widely adopted and follows established guidelines, such as those outlined by Hannan (2000).[9]

Objective: To determine the minimum concentration of tiamulin that inhibits the growth of a specific Mycoplasma isolate.

Materials:

• Pure culture of the Mycoplasma species of interest.

• Appropriate liquid broth medium for Mycoplasma growth (e.g., Friis medium).

• Tiamulin hydrogen fumarate (B1241708) standard powder.

• 96-well microtiter plates.

• Incubator (37 ± 1°C).

• Pipettes and sterile tips.

Procedure:

• Inoculum Preparation:

  • A pure culture of the Mycoplasma isolate is grown in a suitable broth medium.

  • The culture is diluted to a standardized concentration, typically between 10³ and 10⁵ color changing units (CCU) per milliliter.[10] This is a critical step, as suboptimal growth can lead to falsely low MIC results.[9]

• Preparation of Tiamulin Dilutions:

  • A stock solution of tiamulin is prepared.

  • Serial two-fold dilutions of tiamulin are made in the Mycoplasma broth medium within a clinically relevant concentration range (e.g., 0.0156–32 µg/mL).[11]

• Inoculation of Microtiter Plates:

  • Each well of the microtiter plate is filled with a specific concentration of the diluted tiamulin.

  • The standardized Mycoplasma inoculum is then added to each well.

  • A positive control well (containing the inoculum and broth but no antibiotic) and a negative control well (containing only broth) are included on each plate.[3]

• Incubation:

  • The plates are sealed to prevent evaporation and incubated aerobically at 37 ± 1°C.[3]

  • Incubation time varies depending on the growth rate of the Mycoplasma species, typically ranging from 24 to 48 hours, or until growth is clearly visible in the positive control well.[3]

• Reading and Interpretation of Results:

  • The plates are read visually. The MIC is determined as the lowest concentration of tiamulin at which there is complete inhibition of growth, often indicated by a lack of color change in the medium.[3]

  • Experiments are typically performed in duplicate or triplicate to ensure the validity of the results.[11]

Visualizations: Mechanism of Action and Experimental Workflow

Mechanism of Action of Tiamulin

Tiamulin exerts its bacteriostatic effect by inhibiting protein synthesis in susceptible bacteria.[12][13] It can be bactericidal at higher concentrations.[13] The primary target of tiamulin is the 50S ribosomal subunit.

Caption: Mechanism of action of tiamulin on the bacterial ribosome.

Experimental Workflow for MIC Determination

The following diagram illustrates the key steps in determining the Minimum Inhibitory Concentration (MIC) of tiamulin against Mycoplasma species using the broth microdilution method.

Caption: Workflow for Mycoplasma MIC determination by broth microdilution.

Conclusion

Tiamulin continues to be a highly effective antimicrobial agent against a broad range of pathogenic Mycoplasma species in vitro. The data presented in this guide underscore its sustained potency. Adherence to standardized and rigorous experimental protocols, such as the broth microdilution method, is paramount for accurate and reproducible susceptibility testing. This information is vital for guiding appropriate clinical use, monitoring for the emergence of resistance, and informing the development of new anti-mycoplasmal therapies.

References

• 1. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 2. Strategies for Combating Mycoplasmosis in Poultry: A Focus on Prevention and Therapy - SR Publications [srpublication.com]
• 3. mdpi.com [mdpi.com]
• 4. Frontiers | Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum [frontiersin.org]
• 5. Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum - PMC [pmc.ncbi.nlm.nih.gov]
• 6. thepoultrysite.com [thepoultrysite.com]
• 7. Antibiotic susceptibility profiles of Mycoplasma sp. 1220 strains isolated from geese in Hungary - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. In vitro activity of tiamulin against porcine mycoplasmas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Assessing antibiotic resistance in Mycoplasma species | Agriinsight Publications | Insight for the Agricultural Industry [agriinsightpublications.com]
• 11. mdpi.com [mdpi.com]
• 12. arpi.unipi.it [arpi.unipi.it]
• 13. Pharmacokinetics and antibacterial activity of tiamulin after single and multiple oral administrations in geese - PMC [pmc.ncbi.nlm.nih.gov]

The Molecular Basis of Tiamulin Resistance in Bacteria: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin (B153960) is a semi-synthetic pleuromutilin (B8085454) antibiotic exclusively used in veterinary medicine. It functions by inhibiting bacterial protein synthesis by binding to the peptidyl transferase center (PTC) of the 50S ribosomal subunit.[1][2] The emergence and spread of tiamulin-resistant bacteria pose a significant threat to its therapeutic efficacy. Understanding the molecular mechanisms underpinning this resistance is crucial for the development of novel antimicrobial strategies and for monitoring the evolution of resistance. This guide provides a comprehensive overview of the core molecular mechanisms of tiamulin resistance in bacteria, with a focus on target site modifications and enzymatic inactivation.

Core Resistance Mechanisms

The primary mechanisms of tiamulin resistance in bacteria are centered around alterations in the drug's target, the 50S ribosomal subunit. These include mutations in ribosomal proteins and 23S ribosomal RNA (rRNA), as well as enzymatic modification of the rRNA by the Cfr methyltransferase. While less specific to tiamulin, efflux pumps may also contribute to reduced susceptibility.

Target Site Modification: Ribosomal Protein Mutations

Mutations in the genes encoding ribosomal proteins, particularly rplC (encoding L3) and rplD (encoding L4), are a significant cause of tiamulin resistance.[2][3][4] These proteins are located in close proximity to the PTC, and alterations in their structure can sterically hinder tiamulin binding.

Key Mutations in Ribosomal Protein L3 (rplC)

Mutations in the rplC gene are frequently associated with tiamulin resistance in various bacterial species, including Staphylococcus aureus and Brachyspira hyodysenteriae.[2][4] Stepwise exposure of S. aureus to tiamulin has been shown to lead to the sequential acquisition of mutations in rplC, resulting in progressively higher levels of resistance.

Table 1: Tiamulin MIC Values in Staphylococcus aureus with rplC Mutations

Strain/Mutant	rplC Mutation(s)	Tiamulin MIC (µg/mL)	Fold Increase in MIC
Wild-Type	None	0.25	-
First-Step Mutant	G155R or D159Y or S158L	2 - 4	8 - 16
Second-Step Mutant	S158L + D159Y or S158L + G155R	16	64
Third-Step Mutant	S158L + D159Y + G155R	>64	>256

Data compiled from multiple studies.

Target Site Modification: 23S rRNA Mutations

Mutations within the domain V of the 23S rRNA, which forms the core of the PTC, are another well-documented mechanism of tiamulin resistance.[1][5] These mutations directly interfere with the binding of tiamulin to the ribosome.

Common 23S rRNA Mutations Conferring Tiamulin Resistance

Several specific nucleotide substitutions in the 23S rRNA gene have been linked to reduced tiamulin susceptibility in bacteria such as Brachyspira spp. and Mycoplasma gallisepticum.[1][5]

Table 2: Tiamulin MIC Values in Brachyspira spp. with 23S rRNA Mutations

Species	23S rRNA Mutation(s)	Tiamulin MIC (µg/mL)
B. hyodysenteriae (Susceptible)	Wild-Type	0.03 - 0.25
B. hyodysenteriae (Resistant)	G2032A, C2055T, G2447T	>2.0
B. pilosicoli (Resistant)	A2055G, G2504A	>2.0

Data compiled from multiple studies.[1][5]

Enzymatic Modification of 23S rRNA: The Cfr Methyltransferase

The cfr (chloramphenicol-florfenicol resistance) gene encodes an RNA methyltransferase that modifies an adenosine (B11128) residue (A2503 in E. coli numbering) within the 23S rRNA.[6][7] This methylation sterically hinders the binding of several classes of antibiotics that target the PTC, including pleuromutilins like tiamulin.[6][7] The cfr gene is often located on mobile genetic elements, facilitating its dissemination among different bacterial species and genera.[8]

The presence of the cfr gene typically confers high-level resistance to tiamulin. Directed evolution studies of the Cfr enzyme have shown that mutations in the cfr gene can lead to enhanced resistance by increasing the level of rRNA methylation.[6]

Efflux Pumps

Efflux pumps are membrane proteins that actively transport a wide range of substrates, including antibiotics, out of the bacterial cell.[9][10] Overexpression of efflux pumps can lead to reduced intracellular concentrations of antibiotics, contributing to resistance. While the role of specific efflux pumps in tiamulin resistance is not as well-characterized as target site modifications, it is a plausible mechanism for reduced susceptibility, particularly in Gram-negative bacteria. The ABC-F transporter encoded by the tva(A) gene in Brachyspira hyodysenteriae has been associated with reduced susceptibility to tiamulin, facilitating the development of higher-level resistance through subsequent ribosomal mutations.[11]

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC)

The MIC of tiamulin is determined using broth microdilution or agar (B569324) dilution methods according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

Broth Microdilution Protocol:

• Prepare Tiamulin Stock Solution: Dissolve tiamulin fumarate (B1241708) in a suitable solvent (e.g., water or a small amount of ethanol (B145695) followed by dilution in water) to create a high-concentration stock solution.

• Prepare Serial Dilutions: Perform two-fold serial dilutions of the tiamulin stock solution in cation-adjusted Mueller-Hinton broth (CAMHB) in a 96-well microtiter plate. The final concentration range should typically span from 0.015 to 128 µg/mL.

• Prepare Bacterial Inoculum: Culture the bacterial strain overnight on an appropriate agar medium. Suspend several colonies in sterile saline or broth to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). Dilute this suspension in CAMHB to achieve a final inoculum density of approximately 5 x 10^5 CFU/mL in each well of the microtiter plate.

• Inoculation and Incubation: Inoculate each well of the microtiter plate containing the tiamulin dilutions with the prepared bacterial suspension. Include a growth control well (no antibiotic) and a sterility control well (no bacteria). Incubate the plate at 35-37°C for 16-20 hours.

• Determine MIC: The MIC is the lowest concentration of tiamulin that completely inhibits visible bacterial growth.

Identification of Mutations in rplC and 23S rRNA Genes

DNA Extraction, PCR Amplification, and Sequencing:

• DNA Extraction: Extract genomic DNA from the bacterial isolates using a commercial DNA extraction kit or a standard phenol-chloroform extraction method.

• Primer Design: Design PCR primers to amplify the entire coding sequence of the rplC gene and the domain V region of the 23S rRNA gene. Primers should be designed based on conserved regions flanking the target sequences.

• PCR Amplification: Perform PCR using the extracted genomic DNA as a template and the designed primers. A typical PCR reaction mixture includes DNA template, forward and reverse primers, dNTPs, Taq DNA polymerase, and PCR buffer. The cycling conditions will depend on the primers and the target sequence but generally consist of an initial denaturation step, followed by 30-35 cycles of denaturation, annealing, and extension, and a final extension step.

• PCR Product Purification: Purify the PCR products to remove unincorporated primers and dNTPs using a PCR purification kit.

• Sanger Sequencing: Sequence the purified PCR products using the same primers used for amplification.

• Sequence Analysis: Align the obtained sequences with the wild-type reference sequences of the rplC and 23S rRNA genes to identify any nucleotide substitutions.

Visualizations

Caption: Overview of molecular mechanisms leading to tiamulin resistance.

Caption: Experimental workflow for MIC determination by broth microdilution.

Caption: Workflow for the identification of resistance mutations.

Conclusion

Tiamulin resistance in bacteria is a multifaceted issue predominantly driven by specific genetic alterations within the bacterial ribosome. Mutations in the rplC and 23S rRNA genes, along with the acquisition of the cfr methyltransferase, are the most significant and well-characterized mechanisms. While the role of efflux pumps is less defined for tiamulin specifically, they represent a potential contributing factor. Continuous surveillance of these resistance determinants is essential for preserving the clinical utility of tiamulin. The methodologies and data presented in this guide provide a framework for researchers and drug development professionals to investigate, understand, and combat the growing challenge of tiamulin resistance.

References

• 1. Mutations in ribosomal protein L3 and 23S ribosomal RNA at the peptidyl transferase centre are associated with reduced susceptibility to tiamulin in Brachyspira spp. isolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. journals.asm.org [journals.asm.org]
• 3. DSpace [dr.lib.iastate.edu]
• 4. Linezolid and Tiamulin Cross-Resistance in Staphylococcus aureus Mediated by Point Mutations in the Peptidyl Transferase Center - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Directed evolution of the rRNA methylating enzyme Cfr reveals molecular basis of antibiotic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structural basis of Cfr-mediated antimicrobial resistance and mechanisms for its evasion - PMC [pmc.ncbi.nlm.nih.gov]
• 8. academic.oup.com [academic.oup.com]
• 9. The Role of Efflux Pumps in the Transition from Low-Level to Clinical Antibiotic Resistance [mdpi.com]
• 10. Role of bacterial efflux pumps in antibiotic resistance, virulence, and strategies to discover novel efflux pump inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification of a New Antimicrobial Resistance Gene Provides Fresh Insights Into Pleuromutilin Resistance in Brachyspira hyodysenteriae, Aetiological Agent of Swine Dysentery - PMC [pmc.ncbi.nlm.nih.gov]

Tiamulin Fumarate in Swine: A Deep Dive into its Pharmacokinetic and Metabolic Profile

An In-depth Technical Guide for Researchers and Drug Development Professionals

This technical guide provides a comprehensive overview of the pharmacokinetics and metabolism of tiamulin (B153960) fumarate (B1241708) in swine. Tiamulin, a pleuromutilin (B8085454) antibiotic, is widely utilized in veterinary medicine for the treatment and prevention of various bacterial infections in pigs, most notably swine dysentery and enzootic pneumonia. A thorough understanding of its absorption, distribution, metabolism, and excretion (ADME) is critical for optimizing dosage regimens, ensuring therapeutic efficacy, and adhering to regulatory standards for withdrawal periods.

Pharmacokinetic Profile

Tiamulin fumarate is characterized by excellent oral absorption and extensive distribution throughout the body in swine.[1][2] Following oral administration, it is readily absorbed from the gastrointestinal tract, with over 90% of the dose being absorbed.[1][2] Peak serum concentrations are typically observed within 2 to 4 hours post-administration.[3][4] The administration route can influence the drug's concentration in different body compartments; administration via drinking water generally leads to higher lung and plasma levels, while in-feed administration results in higher concentrations within the gut.[5]

The drug is approximately 30% bound to serum proteins, allowing for wide distribution into various tissues.[1][2] Notably, tiamulin concentrates in the lungs, liver, and polymorphonuclear leukocytes.[1][2] This targeted distribution to the lungs is particularly advantageous for treating respiratory infections.

Table 1: Pharmacokinetic Parameters of Tiamulin in Swine Following a Single Oral Dose

Parameter	Value	Reference
Cmax (10 mg/kg)	1.03 µg/mL	[1][2]
Cmax (25 mg/kg)	1.82 - 1.90 µg/mL	[1][2][6]
Tmax	2 - 4 hours	[1][2][3][4]
Oral Bioavailability	>90%	[1][2]
Serum Protein Binding	~30%	[1][2]
Elimination Half-life (t1/2)	4.68 - 5.05 hours	[6]
Mean Residence Time (MRT)	8.20 hours	[6]

Metabolism

Tiamulin undergoes extensive metabolism in the liver, with a variety of metabolites being formed.[7] The primary metabolic pathways include hydroxylation of the mutilin (B591076) ring, N-deethylation, and S-oxidation of the side chain.[8] Studies have identified numerous metabolites, with none individually accounting for a large percentage of the administered dose in urine or bile.[7] In pig urine, none of the 14 identified metabolites exceeded 6% of the dose, and in bile, none of the 16 metabolites surpassed 7% of the dose.[7]

A key aspect of tiamulin metabolism is its interaction with the cytochrome P450 enzyme system, specifically CYP3A, for which it acts as both a potent inducer and inhibitor through the formation of a stable metabolic intermediate complex.[9][10] This can have implications for co-administration with other drugs that are also metabolized by this pathway.

The marker residue for tiamulin in swine tissues is defined as the sum of metabolites that can be hydrolyzed to 8-α-hydroxymutilin.[7][11][12]

Metabolic Pathway of Tiamulin in Swine

Caption: Metabolic transformation of tiamulin in swine via Phase I reactions in the liver.

Distribution and Tissue Residues

Tiamulin and its metabolites are widely distributed throughout the body, with the highest concentrations typically found in the liver, which is the primary site of metabolism.[7][11] Residue levels are generally higher in the liver than in muscle tissue.[11][13] Following oral administration, tiamulin that is not absorbed, along with its metabolites excreted in the bile, passes down the intestinal tract, leading to significant concentrations in the colon.[2][5]

Table 2: Tiamulin Residue Depletion in Swine Tissues

Tissue	Days Post-Treatment	Mean Residue Level (µg/kg)	Reference
Muscle	1	-	[13]
3	-	[13]
5	-	[13]
6	< MRL	[13]
7	-	[13]
Liver	1	-	[13]
3	-	[13]
5	< MRL	[13]
6	-	[13]
7	-	[13]
Liver	-	608	[11]
Muscle	-	~203	[11]

MRL: Maximum Residue Limit

Excretion

The primary route of excretion for tiamulin and its metabolites in swine is via the feces through biliary excretion, accounting for 70-85% of the administered dose.[1][2][14] The remainder, approximately 15-30%, is excreted in the urine.[1][2] This extensive biliary excretion contributes to the high concentrations of active compounds in the lower intestine, which is beneficial for the treatment of enteric diseases like swine dysentery.[5]

ADME Process of Tiamulin in Swine

Caption: Overview of the Absorption, Distribution, Metabolism, and Excretion (ADME) of tiamulin in swine.

Experimental Protocols

The investigation of tiamulin's pharmacokinetics and metabolism in swine typically involves a series of standardized experimental procedures.

Experimental Workflow for a Tiamulin Pharmacokinetic Study in Swine

Caption: A generalized experimental workflow for conducting a pharmacokinetic study of tiamulin in swine.

Animal Studies:

• Subjects: Healthy weanling or adult pigs are typically used.[14][15]

• Housing and Diet: Animals are housed in conditions that allow for the separate collection of urine and feces. They are provided with a standard diet and water ad libitum, except when fasting is required for the study.

• Drug Administration: Tiamulin fumarate is administered orally, either in-feed, in drinking water, or via gavage, or intramuscularly.[3][15] Doses are calculated based on body weight.

Sample Collection:

• Blood: Blood samples are collected at predetermined time points following drug administration, typically via venipuncture. Serum or plasma is separated by centrifugation and stored frozen until analysis.

• Tissues: For residue studies, animals are euthanized at various time points post-treatment, and samples of muscle, liver, kidney, and fat are collected.[13][15]

• Urine and Feces: For excretion studies, urine and feces are collected over specified periods.

Analytical Methods:

• Sample Preparation: Tissue samples are homogenized and extracted using appropriate solvents. Solid-phase extraction (SPE) may be used for sample clean-up.

• Quantification: High-performance liquid chromatography (HPLC) with UV or fluorescence detection, gas chromatography (GC), and liquid chromatography-tandem mass spectrometry (LC-MS/MS) are the most common analytical techniques for the quantification of tiamulin and its metabolites.[7][11][13][15] LC-MS/MS is particularly favored for its high sensitivity and specificity.[7][11] For residue analysis, samples may be hydrolyzed to convert metabolites to the marker residue, 8-α-hydroxymutilin, prior to analysis.[7][11]

Conclusion

Tiamulin fumarate exhibits a favorable pharmacokinetic profile in swine, characterized by rapid and extensive oral absorption, wide tissue distribution with concentration in key target organs like the lungs and intestines, and efficient elimination primarily through biliary excretion. The drug undergoes significant hepatic metabolism, and an understanding of these pathways is crucial for predicting potential drug interactions and ensuring food safety through the adherence to appropriate withdrawal times. The methodologies outlined in this guide provide a framework for the continued investigation and optimization of tiamulin use in swine production.

References

• 1. Pharmacological particulars - Tialin® Solution for Use in Drinking Water for Pigs, Chickens and Turkeys [noahcompendium.co.uk]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. Pharmacokinetics and antibacterial activity of tiamulin after single and multiple oral administrations in geese - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. thepigsite.com [thepigsite.com]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Chapter 9 – Pleuromutilins – Swine Antibiotherapy Handbook [open.lib.umn.edu]
• 10. The antibiotic tiamulin is a potent inducer and inhibitor of cytochrome P4503A via the formation of a stable metabolic intermediate complex. Studies in primary hepatocyte cultures and liver microsomes of the pig - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. shop.fera.co.uk [shop.fera.co.uk]
• 13. journals.usamvcluj.ro [journals.usamvcluj.ro]
• 14. Metabolism of tritium- and carbon-14-labeled tiamulin in dogs, rats, and pigs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]

A Comprehensive Guide to the Solubility of Tiamulin Fumarate in Organic and Aqueous Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the solubility characteristics of Tiamulin Fumarate (B1241708), a widely used pleuromutilin (B8085454) antibiotic in veterinary medicine. A thorough understanding of its solubility is critical for formulation development, dosage form design, and ensuring optimal bioavailability. This document compiles quantitative solubility data from various scientific sources, details relevant experimental methodologies, and presents a logical workflow for solubility determination.

Core Concepts in Solubility

The solubility of a compound is a fundamental physicochemical property that dictates its dissolution rate and subsequent absorption. Tiamulin, as a base, is practically insoluble in water; however, its fumarate salt form significantly enhances its aqueous solubility.[1][2] The choice of solvent is paramount in the manufacturing process, particularly during crystallization and purification, as well as in the preparation of stock solutions for in vitro and in vivo studies.[3]

Quantitative Solubility Data

The following tables summarize the reported solubility of Tiamulin Fumarate in a range of aqueous and organic solvents.

Aqueous Solubility

Solvent System	Concentration	Remarks
Water	Soluble[4]	The fumarate salt provides improved water solubility.[1][2][5] One source describes it as having "good water solubility".[1][5] Another specifies a 1.0 g in 100 mL solution for pH testing.[6]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL[7]	Aqueous solutions are not recommended for storage for more than one day.[7]
Water	100 mg/mL[8]	Requires ultrasonic assistance for dissolution.[8]

Note: Contradictory information exists, with one source stating the base, Tiamulin, is "practically insoluble in water".[9] The provided data primarily pertains to the more soluble fumarate salt.

Organic Solvent Solubility

Solvent	Concentration	Remarks
Dimethyl Sulfoxide (DMSO)	≥ 100 mg/mL[8]
Dimethylformamide (DMF)	30 mg/mL[7]	Soluble.[1][5]
Ethanol	1 mg/mL[7]	Soluble.[1][5] Freely soluble in anhydrous ethanol.[4][9]
Methanol	Soluble[1][4][5]
Dichloromethane	Very Soluble[9]

Temperature-Dependent Solubility in Select Organic Solvents

The solubility of Tiamulin Fumarate in several organic solvents has been shown to increase with temperature.[3] A detailed study provides the following mole fraction solubility (x₁) at various temperatures.

Temperature (K)	Acetone (x₁)	Acetonitrile (x₁)	Ethyl Acetate (x₁)	Ethyl Formate (x₁)	Butyl Acetate (x₁)
288.2	0.0125	0.0018	0.0045	0.0063	0.0031
293.2	0.0143	0.0022	0.0053	0.0074	0.0037
298.2	0.0163	0.0026	0.0062	0.0086	0.0044
303.2	0.0185	0.0031	0.0072	0.0100	0.0052
308.2	0.0210	0.0037	0.0084	0.0116	0.0061
313.2	0.0238	0.0044	0.0098	0.0134	0.0071
318.2	0.0269	0.0052	0.0114	0.0155	0.0083

Data adapted from the Journal of Chemical & Engineering Data.[3]

Experimental Protocols

Precise determination of solubility is crucial for reproducible research and development. Below are outlines of typical methodologies.

Equilibrium Solubility Determination (Shake-Flask Method)

This method measures the concentration of a saturated solution in equilibrium with an excess of the solid compound.

• Preparation: Add an excess amount of Tiamulin Fumarate powder to a known volume of the desired solvent in a sealed vial.

• Equilibration: Agitate the vials at a constant temperature for a predetermined period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Phase Separation: Centrifuge or filter the suspension to separate the undissolved solid from the saturated solution.

• Quantification: Withdraw a precise aliquot of the clear supernatant, dilute it appropriately with a suitable mobile phase, and determine the concentration of Tiamulin Fumarate using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC).

High-Performance Liquid Chromatography (HPLC) for Quantification

A common analytical technique for determining the concentration of Tiamulin Fumarate in solution.

• System: A liquid chromatograph equipped with a UV detector set at 212 nm.[6]

• Column: A C18 reversed-phase column (e.g., 4.6 mm x 25 cm, 5 µm packing).[3][6]

• Mobile Phase: A mixture of acetonitrile, methanol, and an ammonium (B1175870) carbonate buffer is often employed.[3] For example, a volumetric ratio of 21:49:30 (acetonitrile:methanol:ammonium carbonate buffer).[3]

• Standard Preparation: Prepare a series of standard solutions of known Tiamulin Fumarate concentrations in the mobile phase to generate a calibration curve.

• Sample Analysis: Inject the diluted sample from the solubility experiment and determine the concentration by comparing its peak area to the calibration curve.

Visualizing the Workflow

The following diagrams illustrate the logical flow of determining solubility and the key factors influencing it.

Caption: General workflow for equilibrium solubility determination.

References

• 1. uniscience.co.kr [uniscience.co.kr]
• 2. bioaustralis.com [bioaustralis.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. uspbpep.com [uspbpep.com]
• 5. bioaustralis.com [bioaustralis.com]
• 6. Tiamulin Fumarate [drugfuture.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes & Protocols: Determination of Tiamulin Fumarate in Animal Feed by HPLC-UV

Introduction

Tiamulin (B153960) fumarate (B1241708) is a semi-synthetic pleuromutilin (B8085454) antibiotic derivative used exclusively in veterinary medicine to treat various bacterial infections in swine and poultry.[1][2] Its applications include the treatment of swine dysentery, enzootic pneumonia, and chronic respiratory disease in poultry.[1][3] Monitoring the concentration of tiamulin in medicated animal feeds is crucial to ensure therapeutic efficacy, adherence to regulatory guidelines, and animal safety.[1][4] This document provides a detailed high-performance liquid chromatography (HPLC) method with UV detection for the quantitative analysis of tiamulin fumarate in animal feed premixes and complete feeds.

The chemical structure of tiamulin, its lipophilic nature, and the complexity of the feed matrix can present analytical challenges.[1] The methods outlined below describe robust procedures for sample extraction, purification, and chromatographic analysis.

Quantitative Data Summary

The performance of various HPLC methods for tiamulin fumarate analysis is summarized in the tables below. These tables provide a comparative overview of chromatographic conditions and validation parameters from different studies.

Table 1: HPLC Chromatographic Conditions

Parameter	Method 1	Method 2	Method 3
Column	Lichrospher 100 RP-18 (5 µm, 4.6 x 250 mm)[3]	C18 Gemini NX (5 µm, 4.6 x 150 mm)[2]	X-Terra® RP18 (5 µm, 4.6 x 150 mm)[5]
Mobile Phase	80% Acetonitrile (B52724): 1% Ammonium Carbonate (90:10, v/v)[3]	Methanol (B129727): Acetonitrile: 1% Ammonium Carbonate (50:25:25, v/v/v)[2][6]	4M KH2PO4: Acetonitrile (65:35, v/v), pH 2.8[5]
Flow Rate	Not Specified	Not Specified	1.5 mL/min[5]
Detection Wavelength	210 nm[3]	208 nm[2]	208 nm[5]
Injection Volume	Not Specified	Not Specified	Up to 3 mL has been used without significant peak broadening[7]
Column Temperature	Not Specified	25°C[2]	Room Temperature[5]
Retention Time	~7 min[8]	~8 min[2]	~4.5 min[5]

Table 2: Method Validation Parameters

Parameter	Method A (Feed)	Method B (Pork & Chicken)	Method C (Premix)
Linearity (R²) / Range	0.9999[5]	0.9995 / 0.5 - 8.0 ppm[3]	Not Specified
Recovery (%)	83.50%[5]	84.3 - 105.9%[3][9]	93%[2]
Limit of Detection (LOD)	~10 ppm (HPLC-UV)[9]	0.025 ppm[3][9]	Not Specified
Limit of Quantitation (LOQ)	Not Specified	Not Specified	Not Specified
Repeatability (RSD/CV %)	≤ 2.7%[5]	< 8.3%[3]	1.5%[2]

Experimental Protocols

The following protocols provide detailed steps for the extraction and HPLC analysis of tiamulin fumarate from animal feed.

Protocol 1: Analysis of Medicated Animal Feed

This protocol is adapted for the analysis of complete swine meal feeds.[8]

1. Materials and Reagents

• Tiamulin Fumarate Reference Standard

• Extraction Solvent: Hexane:Ethyl Acetate (e.g., 25% v/v)[7]

• 1% (w/v) Sodium Carbonate Solution[7][8]

• 0.1% (w/v) Tartaric Acid Solution[7][8]

• Acetonitrile (HPLC Grade)

• Methanol (HPLC Grade)

• Ammonium Carbonate

• Water (HPLC Grade)

• Mechanical Shaker

• Centrifuge

• Separatory Funnels

2. Standard Solution Preparation

• Stock Solution (e.g., 1000 µg/mL): Accurately weigh a suitable amount of Tiamulin Fumarate Reference Standard and dissolve it in 0.1% tartaric acid solution.[2][3]

• Working Standard Solutions: Prepare a series of standard solutions by diluting the stock solution with 0.1% tartaric acid to achieve concentrations spanning the expected sample concentration range (e.g., 0.5, 1.0, 2.0, 4.0, 8.0 ppm).[3]

3. Sample Preparation and Extraction

• Accurately weigh a representative sample of the ground animal feed (e.g., 50 g for 35 g/ton tiamulin feeds or 200 g for 10 g/ton feeds) into a large-capacity jar.[8]

• Add 250.0 mL of the extraction solvent (hexane:ethyl acetate) followed by 250 mL of 1% sodium carbonate solution to the jar.[8]

• Cap the jar and shake vigorously for 5 seconds, then place it on a mechanical shaker for 1 hour at a suitable speed (e.g., 250 rpm).[8]

• Allow the mixture to settle for 60 minutes.[8]

• Transfer the liquid layer to a centrifuge bottle and centrifuge for 15 minutes at approximately 1500 rpm.[8]

• Pipette 75.0 mL of the upper organic layer into a separatory funnel.[8]

• Add 5.0 mL of 0.1% tartaric acid solution to the separatory funnel and shake.[8]

• Allow the layers to separate and collect the lower aqueous layer.

• Repeat the extraction of the organic layer with two additional 5.0 mL portions of 0.1% tartaric acid solution.[8]

• Combine the three aqueous extracts. This is the sample solution for HPLC analysis.[8]

4. HPLC Analysis

• Set up the HPLC system according to the conditions specified in Table 1, Method 1 or 3 .

• Inject the standard solutions to generate a calibration curve.

• Inject the prepared sample solutions. It is recommended to follow an injection sequence of standard, two sample injections, then another standard injection to monitor system stability.[8]

5. Calculation Calculate the concentration of tiamulin in the feed sample using the calibration curve generated from the standard solutions. The concentration can be calculated using the following formula:

Tiamulin (g/ton) = (Ru / Rs) * Cs * (V2 / Vx) * (1 / W) * Conversion Factors

Where:

• Ru = Average peak response of the sample solution[8]

• Rs = Average peak response of the standard solution[8]

• Cs = Concentration of the standard solution (µg/mL)[8]

• Vx = Aliquot volume of the organic layer (75 mL)[8]

• V2 = Total volume of tartaric acid extract (15 mL)[8]

• W = Weight of the feed sample (g)[8]

Protocol 2: Solid-Phase Extraction (SPE) for Cleaner Samples

For complex matrices or when lower detection limits are required, an SPE clean-up step can be incorporated.[3]

1. Initial Extraction

• Extract 10 g of the ground sample with 30 mL of acetonitrile by shaking or vortexing.[3]

• Filter the extract. Repeat the extraction of the residue two more times.[3]

• Combine the filtrates and evaporate to dryness under vacuum at 45°C.[3]

• Dissolve the residue in 5 mL of n-hexane and 5 mL of 0.1% tartaric acid in a separatory funnel and shake for 3 minutes.[3]

• Collect the n-hexane layer.

2. SPE Clean-up

• Condition a C18 SPE cartridge with methanol followed by water.

• Load the n-hexane extract onto the cartridge.

• Elute the tiamulin from the cartridge with a suitable solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness and reconstitute in the mobile phase or 0.1% tartaric acid solution for HPLC analysis.[3]

Visualizations

The following diagrams illustrate the experimental workflow for the HPLC analysis of tiamulin fumarate in animal feed.

Caption: General workflow for tiamulin extraction and analysis.

Caption: Solid-Phase Extraction (SPE) cleanup workflow.

References

• 1. science24.com [science24.com]
• 2. scispace.com [scispace.com]
• 3. fda.gov.tw [fda.gov.tw]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. giwmscdnone.gov.np [giwmscdnone.gov.np]
• 7. Determination of tiamulin hydrogen fumarate in animal feeds using high-performance liquid chromatography - Analyst (RSC Publishing) [pubs.rsc.org]
• 8. academic.oup.com [academic.oup.com]
• 9. benchchem.com [benchchem.com]

Application Note: A Robust and Sensitive LC-MS/MS Method for the Quantification of Tiamulin in Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Tiamulin (B153960) is a semi-synthetic pleuromutilin (B8085454) antibiotic derivative used in veterinary medicine to treat a variety of bacterial infections in livestock.[1][2] It is particularly effective against gram-positive microorganisms.[1] Accurate quantification of tiamulin in plasma is crucial for pharmacokinetic studies, dose optimization, and ensuring food safety by monitoring drug residue levels.[3] This application note details a highly selective and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the determination of tiamulin in plasma samples. The protocol includes a straightforward sample preparation procedure using protein precipitation followed by solid-phase extraction (SPE), optimized chromatographic separation, and detection by mass spectrometry in Multiple Reaction Monitoring (MRM) mode.

Materials and Methods

Chemicals and Reagents

• Tiamulin hydrogen fumarate (B1241708) analytical standard

• Acetonitrile (B52724) (HPLC or MS grade)

• Methanol (B129727) (HPLC or MS grade)

• Formic acid (MS grade)

• Ammonium (B1175870) acetate (B1210297) (MS grade)

• Heptafluorobutyric acid (HFBA)

• Ultrapure water

• Blank plasma (species-specific)

• Oasis MCX or HLB Solid-Phase Extraction (SPE) cartridges[1]

Instrumentation

• An ultra-high-performance liquid chromatography (UHPLC) system, such as a Waters ACQUITY UPLC.[1][2]

• A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.[1][2]

Standard and Quality Control (QC) Sample Preparation

• Stock Solution: Prepare a 100 µg/mL stock solution of tiamulin in methanol.[1]

• Working Solutions: Serially dilute the stock solution with acetonitrile to prepare working solutions at various concentrations.[1]

• Calibration Standards and QCs: Spike blank plasma with the working solutions to create calibration standards at concentrations ranging from 5 to 1000 ng/mL.[1][2] Prepare quality control (QC) samples at low, medium, and high concentrations in the same manner.

Experimental Protocols

Plasma Sample Preparation

This protocol utilizes a combination of protein precipitation and solid-phase extraction (SPE) to ensure a clean extract for analysis.[1][2]

• Pre-treatment: Aliquot 0.5 mL of plasma sample into a centrifuge tube. If using an internal standard (IS), add it at this stage.

• Protein Precipitation: Add 1.5 mL of 2% formic acid in acetonitrile to the plasma sample.[1][2]

• Vortex & Centrifuge: Vortex the mixture for 30 seconds and then centrifuge at 4200 x g for 10 minutes to pellet the precipitated proteins.[1]

• SPE Column Conditioning: Condition an Oasis MCX SPE cartridge by washing sequentially with 3 mL of methanol and 3 mL of 2% formic acid in water.[1]

• Sample Loading: Transfer the supernatant from the centrifuged sample onto the conditioned SPE cartridge.[1]

• Washing: Wash the cartridge with 3 mL of 2% formic acid in water, followed by 3 mL of methanol to remove interferences.[1]

• Elution: Elute the target analyte (tiamulin) from the cartridge with an appropriate solvent (e.g., 5% ammonium hydroxide (B78521) in methanol).

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.2% formic acid).[3]

• Analysis: Transfer the reconstituted sample to an HPLC vial for LC-MS/MS analysis.

LC-MS/MS Conditions

The following tables summarize the optimized conditions for the chromatographic separation and mass spectrometric detection of tiamulin.

Table 1: Liquid Chromatography Parameters

Parameter	Value	Reference
Column	Waters BEH C18 (2.1 x 50 mm, 1.7 µm)	[1][2]
Mobile Phase A	Water with 0.05% formic acid and 5 mM ammonium acetate	[1][2]
Mobile Phase B	Acetonitrile	[1][2]
Flow Rate	0.3 mL/min	[1][2]
Injection Volume	10 µL	[1][2]
Column Temperature	40 °C	[1][2]

| Gradient Program | See Table 2 |[1][2] |

Table 2: LC Gradient Program

Time (min)	% Mobile Phase B
0.0 - 0.5	20
0.5 - 1.5	20 → 30
1.5 - 4.0	30 → 40
4.0 - 4.5	40 → 20

| 4.5 - 5.0 | 20 |

Table 3: Mass Spectrometry Parameters

Parameter	Value	Reference
Ionization Mode	Electrospray Ionization (ESI), Positive	[1][2]
Capillary Voltage	3.5 kV	[1]
Source Temperature	119 °C	[1]
Desolvation Temp.	385 °C	[1]
Desolvation Gas Flow	55 L/h	[1]
Precursor Ion (m/z)	494.5	[3][4]
Product Ion (Quant/Qual)	192 / 118	[4]
Collision Energy (CE)	30 V (for 192) / 56 V (for 118)	[4]

| Declustering Potential (DP) | 128 V |[4] |

Method Performance and Validation

The described method was validated according to established guidelines, demonstrating high sensitivity, accuracy, and precision.[5][6]

Table 4: Method Validation Summary

Parameter	Result	Reference
Linearity Range	5 - 1000 ng/mL	[1][2]
Correlation Coefficient (r²)	> 0.999	[4]
Lower Limit of Quantification (LLOQ)	1 ng/mL (1 µg/L)	[4]
Accuracy (Recovery)	97.3% - 106% in serum	[4]

| Precision (RSD%) | < 15% |[2][3] |

Experimental Workflow Diagram

The following diagram illustrates the complete workflow from sample collection to final data analysis.

Caption: Figure 1. LC-MS/MS Workflow for Tiamulin in Plasma

Conclusion

This application note provides a detailed protocol for a reliable and robust LC-MS/MS method for quantifying tiamulin in plasma. The combination of protein precipitation and solid-phase extraction yields clean samples, minimizing matrix effects and ensuring high recovery.[3] The method demonstrates excellent linearity, sensitivity, accuracy, and precision, making it a valuable tool for pharmacokinetic research and regulatory monitoring in the veterinary field.

References

• 1. frontiersin.org [frontiersin.org]
• 2. Frontiers | A UPLC-MS/MS method for simultaneous determination of tiamulin and its metabolites in Crucian carp (Carassius carassius): an in vivo metabolism and tissue distribution study [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Determination of Tiamulin Concentration in Sow Milk and in Sera of Suckling Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of an LC-MS/MS method for the quantification of tiamulin, trimethoprim, tylosin, sulfadiazine and sulfamethazine in medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vitro Susceptibility Testing of Tiamulin via Broth Microdilution

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for determining the in vitro susceptibility of various bacterial pathogens to Tiamulin using the broth microdilution method. The information is compiled from established veterinary antimicrobial susceptibility testing guidelines, primarily referencing the standards set forth by the Clinical and Laboratory Standards Institute (CLSI), formerly known as the National Committee for Clinical Laboratory Standards (NCCLS).

Tiamulin is a pleuromutilin (B8085454) antibiotic used in veterinary medicine to treat infections in swine and poultry.[1][2] Accurate susceptibility testing is crucial for effective therapeutic use and for monitoring the emergence of resistance. The broth microdilution method is a standardized technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.[3]

Data Presentation

The following tables summarize key quantitative data for Tiamulin susceptibility testing, including proposed MIC breakpoints and quality control (QC) ranges.

Table 1: Proposed Tiamulin MIC Breakpoints for Veterinary Pathogens [1][4]

Bacterial Species	Susceptible (µg/mL)	Resistant (µg/mL)
Pasteurella multocida and Staphylococci	≤4	≥32
Actinobacillus suis, Erysipelothrix rhusiopathiae, and Streptococcus suis	≤4	≥32
Actinobacillus pleuropneumoniae	≤16	≥32

Table 2: Quality Control (QC) Ranges for Tiamulin Broth Microdilution Testing [5][6][7]

QC Strain	ATCC Number	MIC Range (µg/mL)	Medium
Actinobacillus pleuropneumoniae	27090	8 - 32	Veterinary Fastidious Medium (VFM)
Staphylococcus aureus	29213	0.5 - 2	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Streptococcus pneumoniae	49619	0.5 - 4	Cation-Adjusted Mueller-Hinton Broth with 2-5% lysed horse blood
Enterococcus faecalis	29212	>64	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Escherichia coli	25922	>64	Cation-Adjusted Mueller-Hinton Broth (CAMHB)
Pseudomonas aeruginosa	27853	>64	Cation-Adjusted Mueller-Hinton Broth (CAMHB)

Experimental Protocols

This section details the methodology for performing Tiamulin susceptibility testing using the broth microdilution method, adhering to CLSI guidelines.[8][9][10]

Materials

• Tiamulin hydrogen fumarate (B1241708) standard powder

• 96-well microtiter plates

• Appropriate broth media (see below)

• Sterile saline (0.85% NaCl) or phosphate-buffered saline (PBS)

• Bacterial isolates for testing

• Quality control (QC) bacterial strains (see Table 2)

• McFarland 0.5 turbidity standard

• Spectrophotometer or nephelometer

• Incubator (35°C ± 2°C)

• Micropipettes and sterile tips

• Reservoirs for multichannel pipettes

Media Preparation

The choice of broth medium is critical and depends on the growth requirements of the bacteria being tested.[1][5]

• For non-fastidious bacteria (e.g., Staphylococcus aureus, Escherichia coli): Use Cation-Adjusted Mueller-Hinton Broth (CAMHB).

• For fastidious veterinary pathogens (e.g., Actinobacillus pleuropneumoniae, Streptococcus suis):

  • Veterinary Fastidious Medium (VFM) is often preferred.[8]

  • Haemophilus Test Medium (HTM) can also be used for certain species like Haemophilus parasuis.[1]

  • Mueller-Hinton broth supplemented with 5% lysed horse blood (LHB) is another alternative.[1]

Protocol

• Preparation of Tiamulin Stock Solution:

  • Prepare a stock solution of Tiamulin hydrogen fumarate in a suitable solvent (e.g., water or as recommended by the manufacturer).

  • The concentration of the stock solution should be at least 10 times the highest concentration to be tested.

• Preparation of Microdilution Plates:

  • Dispense 50 µL of the appropriate sterile broth into each well of a 96-well microtiter plate.

  • Create a serial two-fold dilution of the Tiamulin stock solution across the wells of the plate. A typical concentration range for Tiamulin is 0.25 to 32 µg/mL.[1]

  • The final volume in each well after adding the bacterial inoculum will be 100 µL.

  • Include a growth control well (broth only, no Tiamulin) and a sterility control well (uninoculated broth).

• Inoculum Preparation:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Inoculation of Microdilution Plates:

  • Inoculate each well (except the sterility control) with 50 µL of the standardized bacterial suspension.

  • The final volume in each well should be 100 µL.

• Incubation:

  • Cover the plates and incubate at 35°C ± 2°C for 16-20 hours (for non-fastidious bacteria) or 20-24 hours (for fastidious bacteria) in ambient air.

• Reading the MIC:

  • Following incubation, examine the plates for bacterial growth. The MIC is the lowest concentration of Tiamulin that completely inhibits visible growth of the organism.

  • Growth is indicated by turbidity, a pellet at the bottom of the well, or a "button" of cells.

  • The growth control well should show distinct turbidity. The sterility control well should remain clear.

• Quality Control:

  • Concurrently test the appropriate QC strains (see Table 2) using the same procedure.

  • The resulting MIC for the QC strain must fall within the acceptable ranges for the results of the test isolates to be considered valid.[5][6][7]

Mandatory Visualization

The following diagram illustrates the experimental workflow for Tiamulin broth microdilution susceptibility testing.

Caption: Workflow for Tiamulin Broth Microdilution Susceptibility Testing.

References

• 1. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. fwdamr-reflabcap.eu [fwdamr-reflabcap.eu]
• 4. Tiamulin activity against fastidious and nonfastidious veterinary and human bacterial isolates: initial development of in vitro susceptibility test methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jmilabs.com [jmilabs.com]
• 6. Quality Control Guidelines for Disk Diffusion and Broth Microdilution Antimicrobial Susceptibility Tests with Seven Drugs for Veterinary Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. uoguelph.ca [uoguelph.ca]
• 10. Standardization of Veterinary Susceptibility Testing | CLSI [clsi.org]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Tiamulin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of Tiamulin, a pleuromutilin (B8085454) antibiotic used in veterinary medicine. The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. Accurate MIC determination is crucial for monitoring the emergence of resistance and for guiding therapeutic use.

Introduction to Tiamulin

Tiamulin is a semi-synthetic derivative of the diterpene antibiotic pleuromutilin.[1][2][3] It is a bacteriostatic antibiotic that inhibits bacterial protein synthesis by binding to the peptidyl transferase center of the 50S ribosomal subunit.[4][5] This action prevents the correct positioning of tRNA molecules, thereby inhibiting peptide bond formation.[1][2][4] Tiamulin is primarily used in veterinary medicine to treat and prevent infections in swine and poultry, particularly those caused by Gram-positive bacteria, Mycoplasma spp., and certain Gram-negative pathogens.[2][3][5][6]

Mechanism of Action Signaling Pathway

References

• 1. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. arpi.unipi.it [arpi.unipi.it]
• 4. selleckchem.com [selleckchem.com]
• 5. taylorandfrancis.com [taylorandfrancis.com]
• 6. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]

Tiamulin Fumarate In Vivo Efficacy Model for Swine Respiratory Disease: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin (B153960) fumarate (B1241708) is a pleuromutilin (B8085454) antibiotic that demonstrates potent activity against a range of swine pathogens, including those implicated in the Porcine Respiratory Disease Complex (PRDC).[1] This document provides detailed application notes and standardized protocols for conducting in vivo efficacy studies of tiamulin fumarate in a swine model of respiratory disease. The protocols outlined below are designed to ensure reproducibility and generate robust data for the evaluation of tiamulin's therapeutic effects. Tiamulin's mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[2][3] This targeted action makes it an effective agent against susceptible bacteria causing respiratory infections in swine.[1]

Data Presentation

Table 1: In Vivo Efficacy of Tiamulin Fumarate Against Actinobacillus pleuropneumoniae Challenge

Treatment Group	Dosage (in-water)	Duration	Mortality Rate (%)	Lung Lesion Score (% of lung)	Treatment Success (%)
Control	0 ppm	5 days	25	22.35	-
Tiamulin	60 ppm	5 days	12.5	-	-
Tiamulin	120 ppm	5 days	0	16.02	Intermediate
Tiamulin	180 ppm	5 days	0	11.76	Bactericidal Effect

Data compiled from studies evaluating the efficacy of tiamulin in an Actinobacillus pleuropneumoniae challenge model.[4][5]

Table 2: In Vivo Efficacy of Tiamulin Fumarate Against Mycoplasma hyopneumoniae Challenge

Treatment Group	Dosage (in-feed)	Duration	Lung Lesion Score (% of lung)	Treatment Success (%)
Control	0 ppm	17 days	22.35	-
Tiamulin	137.5 ppm	17 days	16.02	Not Significant
Tiamulin	165.0 ppm	17 days	11.76	Significant

Data from a study investigating in-feed tiamulin for the control of PRDC including M. hyopneumoniae.

Table 3: Pharmacokinetic Parameters of Tiamulin in Swine

Administration Route	Tissue	Cmax (µg/g or µg/mL)	AUC (µg.h/g or µg.h/mL)	Lung:Plasma Ratio
Intramuscular Injection	Plasma	0.61	-	18.1:1 (AUC based)
Intramuscular Injection	Lung	9.61	-	-
In-water (180 ppm)	Lung	8.50	-	-
In-water (180 ppm)	Plasma (estimated)	0.470	-	-

Pharmacokinetic data demonstrating tiamulin's distribution in swine tissues.[4][5]

Experimental Protocols

Actinobacillus pleuropneumoniae Challenge Model

This protocol describes an established model for inducing pleuropneumonia in swine to evaluate the efficacy of tiamulin fumarate.[6][7][8]

1.1. Animal Selection and Acclimation:

• Source 5-6 week old pigs from a herd with no history of A. pleuropneumoniae infection.

• House the pigs in an isolation facility for a 7-day acclimation period.

• Provide ad libitum access to feed and water.

1.2. Inoculum Preparation:

• Culture a virulent field isolate of A. pleuropneumoniae (e.g., Serotype 9) on appropriate media (e.g., chocolate agar) under defined conditions to achieve a reproducible bacterial concentration.[6]

1.3. Challenge Procedure:

• Administer the prepared A. pleuropneumoniae inoculum to each pig via intranasal instillation.

1.4. Clinical Observation and Scoring:

• Monitor pigs daily for clinical signs of respiratory disease for up to 14 days.[8]

• Record rectal temperature, demeanor, respiratory rate and character, coughing, and body condition using a standardized scoring system (see Table 4).[6]

1.5. Treatment Administration:

• Initiate tiamulin fumarate treatment upon the onset of clinical signs (within 12 hours post-challenge).[6]

• Administer tiamulin in drinking water at predetermined concentrations (e.g., 60, 120, 180 ppm) for 5 consecutive days.[4][5]

1.6. Necropsy and Lung Lesion Scoring:

• Euthanize pigs at the end of the observation period (e.g., day 4 or day 14 post-challenge).[6][8]

• Perform a gross pathological examination of the lungs.

• Score lung lesions based on the percentage of the lung surface affected by pneumonia and pleurisy.[9][10][11][12][13]

1.7. Bacteriological Examination:

• Collect lung tissue samples from affected areas for bacterial culture to confirm the presence of A. pleuropneumoniae.[6]

Mycoplasma hyopneumoniae Challenge Model

This protocol outlines a model for enzootic pneumonia to assess the efficacy of tiamulin fumarate.[14][15][16][17]

2.1. Animal Selection and Acclimation:

• Use respiratory disease-free swine of a suitable age.

• Follow the same acclimation procedure as in the A. pleuropneumoniae model.

2.2. Inoculum:

• Utilize a lung homogenate containing a known virulent strain of M. hyopneumoniae.[14]

2.3. Challenge Procedure:

• Inoculate pigs intratracheally with the M. hyopneumoniae lung homogenate.[14]

2.4. Clinical Observation:

• Monitor pigs for clinical signs, particularly coughing.

2.5. Treatment Administration:

• Begin tiamulin fumarate treatment when a predetermined percentage of pigs (e.g., >20%) are coughing (typically around 11 days post-inoculation).[14]

• Administer tiamulin in drinking water or in-feed at various concentrations for a specified duration (e.g., 10 days in water, 17 days in-feed).[18][14]

2.6. Necropsy and Lung Lesion Scoring:

• Euthanize pigs at a set time point after the cessation of treatment (e.g., 21 days).[14]

• Conduct a gross and microscopic examination of the lungs.

• Score lung lesions for severity of pneumonia.[9][10][11][12][13]

2.7. Pathogen Detection:

• Use techniques such as immunofluorescence to detect M. hyopneumoniae in lung tissues.[14]

Table 4: Clinical Scoring System for Swine Respiratory Disease

Score	Demeanor	Respiration	Coughing
0	Normal, alert	Normal	None
1	Mild depression	Mild dyspnea, occasional abdominal breathing	Induced coughing
2	Moderate depression, lethargy	Moderate dyspnea, consistent abdominal breathing	Spontaneous coughing
3	Severe depression, recumbent	Severe dyspnea, open-mouth breathing	Severe, persistent coughing

Adapted from various described scoring systems.[6]

Visualizations

Experimental Workflow for Tiamulin Efficacy Testing.

Mechanism of Action of Tiamulin Fumarate.

Signaling Pathways in Swine Respiratory Disease.

References

• 1. nbinno.com [nbinno.com]
• 2. benchchem.com [benchchem.com]
• 3. The pleuromutilin drugs tiamulin and valnemulin bind to the RNA at the peptidyl transferase centre on the ribosome - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thepigsite.com [thepigsite.com]
• 5. thepigsite.com [thepigsite.com]
• 6. moredun.org.uk [moredun.org.uk]
• 7. Experimental Actinobacillus pleuropneumoniae challenge in swine: Comparison of computed tomographic and radiographic findings during disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. avmajournals.avma.org [avmajournals.avma.org]
• 9. pig-world.co.uk [pig-world.co.uk]
• 10. swinehealth.ceva.com [swinehealth.ceva.com]
• 11. thepigsite.com [thepigsite.com]
• 12. Evaluation of pneumonia lesions at abattoir with lung score assessment - Articles - pig333, pig to pork community [pig333.com]
• 13. t-stor.teagasc.ie [t-stor.teagasc.ie]
• 14. Evaluation of tiamulin for treatment of mycoplasmal pneumonia in swine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Interaction between Mycoplasma hyopneumoniae and Swine Influenza Virus - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Control of Mycoplasma hyopneumoniae infections in pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Experimental Infection with Mycoplasma hyopneumoniae Strain 232 in Swine Influences the Lower Respiratory Microbiota - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Tiamulin hydrogen fumerate in-feed antibiotic for the control of PRDC - Swine abstracts - pig333, pig to pork community [pig333.com]

Protocol for Tiamulin Tissue Distribution Studies in Poultry

Application Note & Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin (B153960) is a pleuromutilin (B8085454) antibiotic widely used in veterinary medicine to treat and prevent respiratory and enteric diseases in swine and poultry, such as those caused by Mycoplasma gallisepticum.[1][2][3] Understanding the distribution of Tiamulin in poultry tissues is crucial for establishing appropriate dosage regimens, ensuring therapeutic efficacy, and determining safe withdrawal periods to protect consumers.[4][5][6] This document provides a detailed protocol for conducting Tiamulin tissue distribution studies in poultry, based on established methodologies.

The marker residue for Tiamulin, as defined by regulations, is the sum of metabolites that can be hydrolyzed to 8-α-hydroxymutilin.[5][6][7][8] The high lipid solubility of Tiamulin contributes to its extensive distribution throughout the tissues of birds.[4]

Experimental Protocol

This protocol outlines a comprehensive study to determine the tissue distribution of Tiamulin in broiler chickens.

1. Animal Model and Housing

• Species: Broiler chickens (Gallus gallus domesticus).

• Health Status: Clinically healthy, free from diseases that could interfere with the study.

• Acclimatization: Animals should be acclimatized to the experimental conditions for at least 14 days prior to the study.[9]

• Housing: Housed in appropriate facilities with controlled temperature, humidity, and lighting, with ad libitum access to feed and water.

2. Experimental Design

• Groups:

  • Control Group: Untreated.

  • Treated Group: Administered Tiamulin.

• Dosage and Administration:

  • Dose: A common dosage for treatment is in the range of 20-40 mg/kg body weight. For example, a dose of 20,000 µg Tiamulin/kg body weight/day for 7 days has been used in studies.[5][6][7] Another study used a single dose of 40 mg/kg body weight.[10][11]

  • Route of Administration: Oral administration is common and can be through drinking water, feed, or direct gavage.[5][6][10][11]

• Sample Collection:

  • Time Points: Samples should be collected at multiple time points after the last drug administration to characterize the depletion of the drug. Suggested time points include 0, 1, 3, and 5 days post-administration.[7][10][12]

  • Tissues: Collect samples of edible tissues including muscle (breast), liver, kidney, skin, and fat.[4][5][13] Blood samples can also be collected to determine plasma concentrations.[1][2][10]

  • Sample Handling: Immediately after collection, tissue samples should be frozen and stored at -20°C until analysis.[4]

3. Analytical Methodology: Tiamulin Quantification

High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) are the preferred methods for the quantification of Tiamulin residues in tissues.[1][2][6][7][10][12][14]

• Sample Preparation and Extraction:

  • Homogenize tissue samples.

  • Extract Tiamulin using a suitable solvent such as acetonitrile (B52724).[4][14][15]

  • Purify the extract using liquid-liquid partitioning (e.g., with n-hexane) and/or solid-phase extraction (SPE) with a C18 cartridge.[4][14][15]

  • The final extract is concentrated and reconstituted in a suitable solvent for analysis.[4]

• LC-MS/MS Conditions (Example):

  • Column: A reverse-phase column such as a Lichrospher 100 RP-18 is suitable.[14][15]

  • Mobile Phase: A mixture of acetonitrile and an aqueous buffer (e.g., 1% ammonium (B1175870) carbonate).[4][14][15]

  • Detection: Tandem mass spectrometry provides high sensitivity and specificity.[7][12]

• Method Validation: The analytical method should be validated for linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ).[7][12] Recoveries should typically be in the range of 80-120%.[7][12]

Data Presentation

Quantitative data on Tiamulin residue concentrations in different tissues at various time points should be summarized in tables for clear comparison.

Table 1: Tiamulin Residue Concentrations (µg/kg) in Broiler Chicken Tissues After Oral Administration

Time Post-Administration (Days)	Muscle	Liver	Kidney	Skin & Fat
0	Value	Value	Value	Value
1	Value	Value	Value	Value
3	Value	Value	Value	Value
5	Value	Value	Value	Value

Table 2: Pharmacokinetic Parameters of Tiamulin in Broiler Chickens

Parameter	Value	Unit
Cmax (Maximum Concentration)	Value	µg/mL
Tmax (Time to Maximum Concentration)	Value	h
T½ (Half-life)	Value	h
AUC (Area Under the Curve)	Value	µg·h/mL

Note: The values in these tables are placeholders and should be populated with experimental data.

Studies have shown that Tiamulin concentrations are generally highest in the liver, followed by kidney, skin and fat, and then muscle.[4][5][13] For instance, in one study, the residue level of Tiamulin peaked four hours after drug withdrawal and was highest in the skin and fat, followed by the kidney, liver, and muscles.[13] Another study found that Tiamulin residue values in birds were 8-10 times higher in the liver than in muscle.[5][6][8]

The maximum residue limits (MRLs) for Tiamulin in chicken tissues are typically 100 µg/kg in muscle and skin/fat, and 1000 µg/kg in the liver.[5][13] Withdrawal periods are established to ensure that tissue residues fall below these MRLs.[4][5][6][10]

Visualizations

Experimental Workflow Diagram

Caption: Workflow for Tiamulin tissue distribution study in poultry.

References

• 1. Frontiers | Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum [frontiersin.org]
• 2. Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 5. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. Pharmacokinetics and relative bioavailability of tiamulin in broiler chicken as influenced by different routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Establishment of withdrawal time and analysis of tiamulin residue in tissues of orally dosed broiler chickens -Korean Journal of Veterinary Research | Korea Science [koreascience.kr]
• 13. Residue Elimination Patterns and Determination of the Withdrawal Times of Seven Antibiotics in Taihang Chickens [mdpi.com]
• 14. jfda-online.com [jfda-online.com]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols for Oral Administration of Tiamulin Fumarate in Pigs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the oral administration techniques for Tiamulin fumarate (B1241708) in pigs, including detailed protocols for in-feed and water medication, efficacy trials, and pharmacokinetic studies. All quantitative data is summarized for clarity, and key experimental workflows are visualized.

Introduction to Tiamulin Fumarate

Tiamulin fumarate is a semi-synthetic pleuromutilin (B8085454) antibiotic highly effective against a range of Gram-positive bacteria, Mycoplasma species, and anaerobes, including Brachyspira hyodysenteriae, the causative agent of swine dysentery, and Lawsonia intracellularis, the causative agent of porcine proliferative enteropathy (ileitis). It is widely used in the swine industry for the treatment and control of respiratory and enteric diseases. Tiamulin acts by inhibiting bacterial protein synthesis at the ribosomal level.

Oral administration is the most common route for delivering Tiamulin fumarate to pigs, primarily through medicated feed or drinking water. The choice of administration route can influence the drug's bioavailability and efficacy for specific disease conditions.

Data Presentation: Dosage and Pharmacokinetics

The following tables summarize key quantitative data for the oral administration of Tiamulin fumarate in pigs.

Table 1: Recommended Dosages for Tiamulin Fumarate in Pigs via Oral Administration

Indication	Administration Route	Dosage	Duration
Swine Dysentery (Treatment)	Drinking Water	8.8 mg/kg body weight daily	3-5 consecutive days
Swine Dysentery (Treatment)	Feed	5-10 mg/kg body weight daily (100-200 ppm)	7-10 consecutive days
Swine Dysentery (Prevention)	Feed	2.0 mg/kg body weight daily (40 ppm)	2-4 weeks
Porcine Proliferative Enteropathy (Ileitis) (Treatment)	Drinking Water	8.8 mg/kg body weight daily	5 consecutive days
Porcine Proliferative Enteropathy (Ileitis) (Treatment)	Feed	7.5 mg/kg body weight daily (150 ppm)	10-14 consecutive days
Enzootic Pneumonia (Treatment and Metaphylaxis)	Drinking Water	20 mg/kg body weight daily	5 consecutive days
Enzootic Pneumonia (Treatment)	Feed	5.0 - 10.0 mg/kg body weight daily (100-200 ppm)	7-10 consecutive days
Porcine Colonic Spirochaetosis (Colitis) (Treatment)	Drinking Water	8.8 mg/kg body weight daily	3-5 consecutive days
Pleuropneumonia (Actinobacillus pleuropneumoniae)	Drinking Water	20 mg/kg body weight daily	5 consecutive days

Table 2: Pharmacokinetic Parameters of Orally Administered Tiamulin Fumarate in Pigs

Parameter	Administration via Drinking Water (10 mg/kg)	Administration via Feed (10 mg/kg)
Bioavailability	Higher	Lower
Cmax (Maximum Serum Concentration)	~1.03 µg/mL	Lower than water administration
Tmax (Time to Cmax)	~2 hours	Slower than water administration
Lung Tissue Concentration	Higher	Lower
Intestinal Content Concentration	Lower	Higher

Experimental Protocols

The following are detailed methodologies for key experiments involving the oral administration of Tiamulin fumarate in pigs.

Protocol for In-Feed Medication

Objective: To prepare and administer Tiamulin fumarate-medicated feed to pigs for therapeutic or prophylactic purposes.

Materials:

• Tiamulin fumarate premix

• Standard pig feed (mash or pellets)

• Feed mixer

• Calibrated scale

• Personal Protective Equipment (PPE): gloves, dust mask, safety glasses

Procedure:

• Dosage Calculation: Calculate the required amount of Tiamulin fumarate premix based on the desired concentration in the final feed (ppm) and the total weight of the feed to be prepared. The formula for calculating the inclusion level is: (dose rate (mg/kg body weight) x bodyweight (kg)) / daily feed intake (kg).[1]

• Premixing: For small batches, first mix the calculated amount of Tiamulin fumarate premix with a small, known amount of feed (e.g., 1 kg) to create a pre-mixture. This ensures a more even distribution in the final batch.

• Final Mixing: Add the pre-mixture to the remaining bulk of the feed in a suitable mixer. Mix thoroughly for the time specified by the mixer manufacturer to ensure homogeneous distribution. For pelleted feed, the premix should be incorporated before the pelleting process.

• Administration: Provide the medicated feed as the sole ration to the pigs for the prescribed duration.[2] Ensure ad libitum access to fresh, clean water.

• Quality Control: It is recommended to take a sample of the final medicated feed for analysis to confirm the correct concentration of Tiamulin fumarate.

Protocol for Water Medication

Objective: To prepare and administer Tiamulin fumarate-medicated drinking water to pigs.

Materials:

• Tiamulin fumarate soluble powder or liquid concentrate

• Water proportioner/medicator or water tank

• Graduated cylinder or calibrated scale

• Clean water source

• PPE: gloves, safety glasses

Procedure:

• Dosage Calculation: Calculate the total daily dose of Tiamulin fumarate required for the group of pigs based on their total body weight.[3][4]

• Stock Solution Preparation (for proportioners):

  • Calculate the amount of Tiamulin fumarate product needed to create a stock solution of a specific concentration. This will depend on the injection rate of the proportioner.

  • Dissolve the calculated amount of Tiamulin fumarate soluble powder or liquid concentrate in a specified volume of clean water to create the stock solution. Stir until fully dissolved.

• Tank Mixing (for direct addition):

  • Estimate the total daily water consumption of the pigs.

  • Dissolve the total daily dose of Tiamulin fumarate in the total volume of drinking water.

• Administration:

  • Administer the medicated water as the sole source of drinking water for the prescribed duration.[4]

  • Prepare fresh medicated water daily.[4]

  • Ensure the water delivery system is clean and functioning correctly.

Efficacy Trial Protocol: Swine Dysentery Model

Objective: To evaluate the efficacy of Tiamulin fumarate in treating swine dysentery caused by Brachyspira hyodysenteriae.

Materials:

• Clinically healthy weaned pigs, negative for B. hyodysenteriae

• B. hyodysenteriae inoculum

• Tiamulin fumarate (for treatment groups)

• Non-medicated feed and water (for control group)

• Equipment for oral gavage

• Rectal swabs

• Materials for clinical scoring and necropsy

Procedure:

• Animal Acclimatization: House pigs in isolated pens and allow for an acclimatization period of at least 7 days.

• Inoculum Preparation:

  • Culture a pathogenic strain of B. hyodysenteriae in an appropriate broth medium under anaerobic conditions.[5]

  • The inoculum can also be prepared from a homogenate of colonic mucosa from a clinically affected pig.[4]

  • The concentration of the inoculum should be determined, for example, by colony-forming unit (CFU) counts.

• Experimental Infection:

  • Fast the pigs for 12-18 hours prior to inoculation.[3]

  • Administer the B. hyodysenteriae inoculum orally via gavage.[3] Typically, multiple doses are given on consecutive days.

• Treatment Initiation:

  • Monitor pigs daily for clinical signs of swine dysentery (diarrhea, blood and mucus in feces).

  • Once clinical signs are evident in a predetermined percentage of pigs, initiate treatment.

  • Divide pigs into treatment groups (e.g., Tiamulin in feed, Tiamulin in water) and a non-medicated control group.

• Data Collection:

  • Record clinical scores (fecal consistency, presence of blood/mucus, demeanor) daily.

  • Collect rectal swabs periodically to assess the shedding of B. hyodysenteriae via culture or PCR.

  • Measure body weight at the beginning and end of the treatment period to calculate average daily gain.

• Necropsy and Lesion Scoring:

  • At the end of the study, euthanize the pigs and perform a necropsy.

  • Examine the large intestine for gross lesions characteristic of swine dysentery and assign lesion scores.

• Statistical Analysis: Analyze the collected data (clinical scores, shedding rates, weight gain, lesion scores) to determine the efficacy of the Tiamulin fumarate treatment compared to the control group.

Pharmacokinetic Study Protocol

Objective: To determine the pharmacokinetic profile of Tiamulin fumarate in pigs after oral administration.

Materials:

• Clinically healthy pigs fitted with jugular vein catheters

• Tiamulin fumarate formulation for oral administration

• Blood collection tubes (containing anticoagulant, e.g., heparin or EDTA)

• Centrifuge

• Materials for sample processing and storage (-20°C or colder)

• High-Performance Liquid Chromatography (HPLC) system for Tiamulin analysis

Procedure:

• Animal Preparation:

  • Surgically implant a catheter into the jugular vein of each pig and allow for a recovery period.

  • Fast the pigs overnight before drug administration.

• Drug Administration:

  • Administer a single oral dose of Tiamulin fumarate at a predetermined dosage. This can be done via oral gavage for precise dosing.

• Blood Sampling:

  • Collect blood samples from the jugular catheter at predefined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, 24, 48, and 72 hours post-administration). The cranial vena cava can also be used for single samples.[6]

  • The marginal ear vein is suitable for collecting small blood volumes.[6]

• Plasma Preparation:

  • Immediately after collection, centrifuge the blood samples to separate the plasma.

  • Transfer the plasma to labeled cryovials and store them at -20°C or below until analysis.

• Sample Analysis:

  • Determine the concentration of Tiamulin in the plasma samples using a validated HPLC method.[7]

• Pharmacokinetic Analysis:

  • Use the plasma concentration-time data to calculate key pharmacokinetic parameters, including Cmax, Tmax, area under the curve (AUC), and elimination half-life (t½).

Visualizations

The following diagrams illustrate key concepts related to the oral administration of Tiamulin fumarate in pigs.

Caption: Mechanism of action of Tiamulin fumarate.

Caption: Experimental workflow for a swine dysentery efficacy trial.

Caption: Logical relationship for selecting the oral administration route.

References

• 1. researchgate.net [researchgate.net]
• 2. cdn.globalagmedia.com [cdn.globalagmedia.com]
• 3. Frontiers | Brachyspira hyodysenteriae Infection Reduces Digestive Function but Not Intestinal Integrity in Growing Pigs While Disease Onset Can Be Mitigated by Reducing Insoluble Fiber [frontiersin.org]
• 4. Reproduction of Mucohaemorrhagic Diarrhea and Colitis Indistinguishable from Swine Dysentery following Experimental Inoculation with “Brachyspira hampsonii” Strain 30446 | PLOS One [journals.plos.org]
• 5. Experimental natural transmission (seeder pig) models for reproduction of swine dysentery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Blood sampling: Pig | NC3Rs [nc3rs.org.uk]
• 7. Determination of Tiamulin Concentration in Sow Milk and in Sera of Suckling Piglets - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Development of a Stability-Indicating Assay for Tiamulin Fumarate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin fumarate (B1241708) is a pleuromutilin (B8085454) antibiotic used in veterinary medicine to treat a variety of bacterial infections in pigs and poultry. To ensure the quality, efficacy, and safety of pharmaceutical products containing Tiamulin fumarate, it is crucial to monitor their stability over time. A stability-indicating analytical method is one that can accurately quantify the active pharmaceutical ingredient (API) without interference from any degradation products, impurities, or excipients.

This application note provides a detailed protocol for the development and validation of a stability-indicating Ultra-High-Performance Liquid Chromatography (UHPLC) method for Tiamulin fumarate. The protocol includes procedures for forced degradation studies under various stress conditions as mandated by the International Council for Harmonisation (ICH) guidelines, the development of a robust chromatographic method, and a comprehensive validation strategy.

Forced degradation, or stress testing, is a critical component of developing a stability-indicating method.[1] It involves subjecting the drug substance to conditions more severe than accelerated stability testing to generate potential degradation products.[1] The goal is to achieve a target degradation of 5-20% to ensure that the analytical method can effectively separate and quantify the degradants from the intact drug.[2][3] Studies have shown that Tiamulin fumarate is particularly susceptible to degradation under acidic and oxidative conditions.[4]

Experimental Protocols

Materials and Reagents

• Tiamulin Fumarate Reference Standard (USP or equivalent)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ortho-phosphoric acid (AR grade)

• Hydrochloric acid (HCl, AR grade)

• Sodium hydroxide (B78521) (NaOH, AR grade)

• Hydrogen peroxide (H₂O₂, 30%, AR grade)

• Water (Milli-Q or equivalent)

Instrumentation and Chromatographic Conditions

A UHPLC system equipped with a UV detector is recommended. The following conditions have been shown to provide effective separation of Tiamulin fumarate from its degradation products.[4][5]

Parameter	Specification
Instrument	UHPLC System with UV Detector
Column	Phenomenex Kinetex C18 (100 x 4.6 mm, 2.6 µm) or equivalent
Mobile Phase	0.1% Aqueous Ortho-phosphoric Acid (pH 3.5) : Methanol (20:80, v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	210 nm[4]
Column Temperature	30°C
Injection Volume	10 µL

Preparation of Solutions

• Standard Stock Solution (1000 µg/mL): Accurately weigh and dissolve 25 mg of Tiamulin Fumarate Reference Standard in a 25 mL volumetric flask with the mobile phase.

• Working Standard Solution (100 µg/mL): Dilute 5 mL of the Standard Stock Solution to 50 mL with the mobile phase.

• Sample Preparation: Prepare samples at a similar concentration to the working standard solution using the mobile phase as the diluent.

Forced Degradation (Stress) Studies

The objective of forced degradation is to generate degradation products to challenge the specificity of the analytical method.[3] The following protocols are based on standard ICH guidelines and published literature on Tiamulin fumarate.[2][4]

• Acid Hydrolysis:

  • To 1 mL of the Standard Stock Solution, add 1 mL of 5 M HCl.

  • Reflux the solution for 6 hours.[4]

  • Cool the solution to room temperature and neutralize it with an appropriate volume of 5 M NaOH.

  • Dilute the solution with the mobile phase to a final concentration of approximately 100 µg/mL.

  • Inject into the UHPLC system.

• Base Hydrolysis:

  • To 1 mL of the Standard Stock Solution, add 1 mL of 1 M NaOH.

  • Reflux the solution for 2-4 hours.

  • Cool the solution to room temperature and neutralize it with an appropriate volume of 1 M HCl.

  • Dilute the solution with the mobile phase to a final concentration of approximately 100 µg/mL.

  • Inject into the UHPLC system.

• Oxidative Degradation:

  • To 1 mL of the Standard Stock Solution, add 1 mL of 30% H₂O₂.

  • Keep the solution at room temperature for 24 hours, protected from light.

  • Dilute the solution with the mobile phase to a final concentration of approximately 100 µg/mL.

  • Inject into the UHPLC system.

• Thermal Degradation:

  • Place Tiamulin fumarate solid powder in a hot air oven maintained at 105°C for 24 hours.

  • After exposure, allow the sample to cool to room temperature.

  • Prepare a 100 µg/mL solution in the mobile phase.

  • Inject into the UHPLC system.

• Photolytic Degradation:

  • Expose Tiamulin fumarate solid powder to UV light (254 nm) and visible light (as per ICH Q1B guidelines) for an appropriate duration.

  • Prepare a 100 µg/mL solution of the exposed sample in the mobile phase.

  • Inject into the UHPLC system.

Workflow for developing the stability-indicating assay.

Results and Discussion

Forced Degradation Results

The UHPLC analysis of stressed samples is performed to assess the specificity of the method. The chromatograms should demonstrate sufficient resolution between the peak for intact Tiamulin fumarate and the peaks corresponding to the degradation products.

Stress Condition	% Degradation (Approx.)	Observations
Acid Hydrolysis (5M HCl, 6h)	>90%	Significant degradation with multiple degradant peaks observed.[4]
Base Hydrolysis (1M NaOH, 4h)	15-25%	Moderate degradation with distinct degradant peaks.
Oxidative (30% H₂O₂, 24h)	20-30%	Significant degradation, formation of oxidative degradants.[4][5]
Thermal (105°C, 24h)	<2%	Tiamulin fumarate is relatively stable to thermal stress.[4]
Photolytic (ICH Q1B)	<2%	Tiamulin fumarate is shown to be photostable.[4]

The degradation behavior confirms the necessity of a stability-indicating method, particularly for formulations exposed to acidic or oxidative environments. The primary degradation pathways involve hydrolysis of the ester linkage and oxidation of the sulfide (B99878) group.[4][6]

Degradation pathways of Tiamulin fumarate under stress.

Method Validation

The developed UHPLC method must be validated according to ICH Q2(R1) guidelines to demonstrate its suitability for its intended purpose. The validation parameters include specificity, linearity, range, accuracy, precision, and robustness.

Validation Parameter	Acceptance Criteria	Typical Result
Specificity	No interference at the retention time of the main peak. Peak purity index > 0.99.	Method is specific. Degradant peaks are well-resolved from the Tiamulin peak.
Linearity	Correlation coefficient (r²) ≥ 0.999	Linear in the range of 0.5-10.0 µg/mL.[5]
Range	80% to 120% of the test concentration.	80-120 µg/mL.
Accuracy (% Recovery)	98.0% to 102.0%	Mean accuracy of 100.40 ± 0.71.[7]
Precision (RSD%)	Repeatability (Intra-day): RSD ≤ 2.0% Intermediate Precision (Inter-day): RSD ≤ 2.0%	Repeatability RSD < 1.0% Intermediate Precision RSD < 1.5%
Robustness	RSD ≤ 2.0% after minor changes in method parameters (e.g., flow rate, pH, column temperature).	The method is robust to small, deliberate variations in parameters.
Limit of Detection (LOD)	S/N ratio of 3:1	~0.1 µg/mL
Limit of Quantitation (LOQ)	S/N ratio of 10:1	~0.3 µg/mL

Conclusion

The UHPLC method detailed in this application note is demonstrated to be a specific, accurate, precise, and robust stability-indicating assay for the quantification of Tiamulin fumarate in the presence of its degradation products. The forced degradation studies confirmed that Tiamulin fumarate is susceptible to acid hydrolysis and oxidation. This validated method is suitable for routine quality control and stability studies of Tiamulin fumarate in bulk drug and pharmaceutical formulations, ensuring their safety and efficacy throughout their shelf life.

References

• 1. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. resolvemass.ca [resolvemass.ca]
• 3. sgs.com [sgs.com]
• 4. sdiarticle4.com [sdiarticle4.com]
• 5. researchgate.net [researchgate.net]
• 6. Comprehensive Analysis of Tiamulin Metabolites in Various Species of Farm Animals Using Ultra-High-Performance Liquid Chromatography Coupled to Quadrupole/Time-of-Flight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Stability-indicating UHPLC and TLC-densitometric Methods for the Determination of Tiamulin Fumarate | Semantic Scholar [semanticscholar.org]

Application Notes and Protocols: Tiamulin as a Selective Agent in Microbiology Research

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing tiamulin (B153960), a pleuromutilin (B8085454) antibiotic, as a selective agent in microbiology research. Tiamulin's specific mechanism of action and spectrum of activity make it a valuable tool for the selective isolation and cultivation of certain microorganisms, particularly Mycoplasma and Brachyspira species, from mixed microbial populations.

Introduction to Tiamulin

Tiamulin is a semi-synthetic diterpene antibiotic derived from pleuromutilin. It functions by inhibiting bacterial protein synthesis through binding to the peptidyl transferase center of the 50S ribosomal subunit.[1][2] This action prevents the correct positioning of tRNA molecules, thereby halting peptide bond formation and subsequent protein elongation.[1][3] Tiamulin exhibits potent activity against Gram-positive bacteria, Mycoplasma species, and several anaerobic spirochetes like Brachyspira hyodysenteriae.[2][4] Its limited activity against most Gram-negative bacteria, particularly Enterobacteriaceae, forms the basis of its utility as a selective agent.

Mechanism of Action

Tiamulin's selective antibacterial activity is rooted in its specific interaction with the bacterial ribosome.

Caption: Mechanism of action of Tiamulin in a bacterial cell.

Data Presentation: Antimicrobial Spectrum of Tiamulin

The following tables summarize the Minimum Inhibitory Concentrations (MICs) of tiamulin against a range of microorganisms, highlighting its selective activity.

Table 1: Tiamulin MICs for Susceptible Bacteria

Microorganism	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)	MIC Range (µg/mL)
Mycoplasma gallisepticum	0.015	0.125	≤0.015 - 0.25
Mycoplasma synoviae	0.10	-	-
Brachyspira hyodysenteriae	-	0.25	0.016 - 32
Brachyspira pilosicoli	-	-	<0.1 - >2
Staphylococcus aureus	-	1-2	-
Streptococcus suis	1-2	16	-
Actinobacillus pleuropneumoniae	-	16	-

Table 2: Tiamulin MICs for Generally Resistant Bacteria

Microorganism	MIC (µg/mL)
Escherichia coli	>32
Enterococcus species	>32
Gram-negative enteric bacilli	>32

Note: MIC values can vary depending on the specific strain and the testing methodology used.

Experimental Protocols

Protocol 1: Preparation of Tiamulin Stock Solution

This protocol describes the preparation of a tiamulin stock solution for addition to culture media.

Materials:

• Tiamulin hydrogen fumarate (B1241708) powder

• Sterile, purified water or a suitable solvent (e.g., ethanol (B145695), DMSO)

• Sterile, conical tubes (15 mL or 50 mL)

• Sterile filter (0.22 µm pore size)

• Sterile syringe

Procedure:

• Calculate the required amount of tiamulin hydrogen fumarate to prepare a stock solution of a desired concentration (e.g., 10 mg/mL).

• Weigh the tiamulin hydrogen fumarate powder accurately in a sterile weighing boat.

• Transfer the powder to a sterile conical tube.

• Add a small volume of the chosen solvent (e.g., 1 mL of ethanol for a 10 mg/mL stock) to the tube.

• Vortex the tube until the powder is completely dissolved.

• Bring the solution to the final volume with sterile, purified water if a mixed solvent system is used.

• Sterilize the stock solution by passing it through a 0.22 µm sterile filter into a new sterile tube.

• Store the stock solution in aliquots at -20°C.

Protocol 2: Preparation of Tiamulin-Containing Selective Agar (B569324) Plates

This protocol provides a general method for preparing selective agar plates. The final concentration of tiamulin should be optimized based on the target microorganism and the potential contaminants in the sample. A common starting concentration for the selection of Mycoplasma or Brachyspira is 100 µg/mL.

Materials:

• Basal agar medium (e.g., PPLO agar for Mycoplasma, Trypticase Soy Agar with 5% sheep blood for Brachyspira)

• Tiamulin stock solution (from Protocol 1)

• Sterile petri dishes

• Water bath or incubator set to 45-50°C

Procedure:

• Prepare the basal agar medium according to the manufacturer's instructions and sterilize by autoclaving.

• Cool the molten agar to 45-50°C in a water bath. Holding the agar at this temperature is crucial to prevent heat degradation of the antibiotic while avoiding premature solidification.

• Add the appropriate volume of the tiamulin stock solution to the molten agar to achieve the desired final concentration. For example, to prepare 100 mL of agar with a final tiamulin concentration of 100 µg/mL, add 1 mL of a 10 mg/mL tiamulin stock solution.

• Gently swirl the flask or bottle to ensure thorough mixing of the tiamulin within the agar. Avoid creating air bubbles.

• Aseptically pour the tiamulin-containing agar into sterile petri dishes (approximately 20-25 mL per 100 mm dish).

• Allow the plates to solidify at room temperature.

• Store the plates in a sealed bag at 2-8°C until use.

Caption: Workflow for preparing Tiamulin-containing selective agar plates.

Protocol 3: Selective Isolation of Mycoplasma spp. from a Mixed Sample

This protocol outlines the steps for using tiamulin-containing media to isolate Mycoplasma from a sample containing other bacteria.

Materials:

• Sample suspected of containing Mycoplasma (e.g., clinical swab, cell culture supernatant)

• PPLO broth or agar supplemented with tiamulin (e.g., 100 µg/mL)

• Sterile swabs, loops, and pipettes

• Incubator (37°C, 5% CO₂)

Procedure:

• Sample Collection and Preparation: Collect the sample using aseptic techniques. If the sample is a swab, immerse it in a small volume of PPLO broth. If it is a liquid sample, it can be used directly or diluted in PPLO broth.

• Inoculation:

  • Broth Enrichment: Inoculate the tiamulin-supplemented PPLO broth with the prepared sample. Incubate at 37°C for 2-5 days. This step enriches for Mycoplasma while suppressing the growth of susceptible bacteria.

  • Direct Plating: Streak the prepared sample directly onto the tiamulin-supplemented PPLO agar plates.

• Incubation: Incubate the plates at 37°C in a 5% CO₂ atmosphere. Mycoplasma colonies are typically slow-growing and may take several days to a week to become visible.

• Observation: Examine the plates under a stereomicroscope for the characteristic "fried egg" appearance of Mycoplasma colonies.

• Subculturing and Identification: Pick individual colonies and subculture them onto fresh selective or non-selective media for purification and further identification using methods such as PCR or immunofluorescence.

Caption: Logical relationship of Tiamulin's selective properties.

Important Considerations

• Concentration Optimization: The optimal concentration of tiamulin may vary depending on the specific application and the expected level and type of contamination. It is recommended to perform preliminary experiments to determine the most effective selective concentration.

• Stability: Tiamulin solutions should be prepared fresh and stored appropriately to maintain their activity. Avoid repeated freeze-thaw cycles of stock solutions. Tiamulin's stability in solution can be affected by factors such as pH and the presence of certain ions.

• Resistance: While resistance to tiamulin is not widespread, it can develop. It is important to use the antibiotic judiciously and to monitor for the emergence of resistant strains.

• Quality Control: Always include appropriate positive and negative controls in your experiments to ensure the selective medium is performing as expected.

By following these guidelines and protocols, researchers can effectively utilize tiamulin as a selective agent to facilitate the isolation and study of specific microorganisms from complex microbial communities.

References

• 1. benchchem.com [benchchem.com]
• 2. ptfarm.pl [ptfarm.pl]
• 3. medchemexpress.com [medchemexpress.com]
• 4. journals.asm.org [journals.asm.org]

Application Notes and Protocols for Tiamulin Pharmacokinetic/Pharmacodynamic (PK/PD) Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed framework for designing and conducting pharmacokinetic/pharmacodynamic (PK/PD) studies of Tiamulin (B153960), a pleuromutilin (B8085454) antibiotic widely used in veterinary medicine. The protocols outlined below are intended to serve as a comprehensive guide for researchers investigating the efficacy and dosage regimens of Tiamulin against key veterinary pathogens.

Introduction

Tiamulin is a semi-synthetic antibiotic that functions by inhibiting bacterial protein synthesis.[1] It binds to the 50S ribosomal subunit of susceptible bacteria, preventing the formation of peptide bonds.[1][2] This mechanism of action makes it effective against a range of Gram-positive bacteria, Mycoplasma species, and some Gram-negative anaerobic bacteria.[1][3] Understanding the relationship between the drug's concentration in the animal's body over time (pharmacokinetics) and its antimicrobial effect (pharmacodynamics) is crucial for optimizing dosage regimens to ensure clinical efficacy while minimizing the development of antimicrobial resistance.

The primary PK/PD index for Tiamulin, like other pleuromutilins, is the ratio of the 24-hour area under the concentration-time curve to the minimum inhibitory concentration (AUC24h/MIC).[4][5] This index highlights the importance of both the magnitude and duration of drug exposure in relation to the susceptibility of the target pathogen.

Pharmacodynamic (PD) Experiments: In Vitro Susceptibility Testing

The cornerstone of PD analysis is determining the in vitro susceptibility of target pathogens to Tiamulin. The most common metric is the Minimum Inhibitory Concentration (MIC).

Determination of Minimum Inhibitory Concentration (MIC)

This protocol follows the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution testing of bacteria isolated from animals (VET01).[6][7]

Objective: To determine the lowest concentration of Tiamulin that inhibits the visible growth of a specific veterinary pathogen.

Materials:

• Tiamulin analytical standard

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Bacterial isolates of interest (e.g., Actinobacillus pleuropneumoniae, Mycoplasma hyopneumoniae, Mycoplasma gallisepticum)

• Bacterial inoculum preparation materials (spectrophotometer, sterile saline or broth)

• Incubator

Protocol:

• Preparation of Tiamulin Stock Solution: Prepare a stock solution of Tiamulin in a suitable solvent and dilute it further in CAMHB to achieve the desired starting concentration for serial dilutions.

• Preparation of Bacterial Inoculum:

  • From a fresh culture plate, select several colonies of the test organism.

  • Suspend the colonies in sterile saline or broth to match the turbidity of a 0.5 McFarland standard. This corresponds to approximately 1-2 x 10^8 CFU/mL.

  • Dilute the standardized inoculum in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the microtiter plate wells.

• Broth Microdilution Procedure:

  • Add 50 µL of CAMHB to all wells of a 96-well microtiter plate.

  • Add 50 µL of the highest Tiamulin concentration to the first well of each row to be tested and mix.

  • Perform serial twofold dilutions by transferring 50 µL from the first well to the second, and so on, down the plate. Discard the final 50 µL from the last well.

  • Add 50 µL of the prepared bacterial inoculum to each well, resulting in a final volume of 100 µL.

  • Include a growth control well (inoculum without Tiamulin) and a sterility control well (broth only).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours (or longer for fastidious organisms like Mycoplasma, as per specific guidelines).

• Reading the MIC: The MIC is the lowest concentration of Tiamulin at which there is no visible growth of the organism.

Time-Kill Curve Analysis

Time-kill assays provide information on the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Objective: To characterize the rate and extent of bacterial killing by Tiamulin at different concentrations.

Materials:

• Tiamulin

• Log-phase culture of the test organism

• Appropriate broth medium (e.g., CAMHB)

• Sterile tubes or flasks

• Shaking incubator

• Materials for colony counting (agar plates, sterile diluents)

Protocol:

• Inoculum Preparation: Prepare a log-phase culture of the test organism with a starting concentration of approximately 5 x 10^5 to 5 x 10^6 CFU/mL.

• Experimental Setup:

  • Prepare tubes or flasks containing different concentrations of Tiamulin (e.g., 0x, 0.5x, 1x, 2x, 4x, 8x MIC).

  • Include a growth control tube without any antibiotic.

• Incubation and Sampling:

  • Inoculate each tube with the prepared bacterial culture.

  • Incubate the tubes in a shaking incubator at 37°C.

  • At predetermined time points (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot from each tube.

• Viable Cell Counting:

  • Perform serial dilutions of the collected aliquots in sterile saline or broth.

  • Plate the dilutions onto appropriate agar (B569324) plates.

  • Incubate the plates until colonies are visible.

  • Count the colonies and calculate the CFU/mL for each time point and concentration.

• Data Analysis: Plot the log10 CFU/mL versus time for each Tiamulin concentration. A bactericidal effect is generally defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.[8]

Pharmacokinetic (PK) Experiments: In Vivo Studies

In vivo studies are essential to understand the absorption, distribution, metabolism, and excretion (ADME) of Tiamulin in the target animal species.

Animal Study Design

Objective: To determine the plasma and/or tissue concentration-time profile of Tiamulin following administration.

Animals: Use healthy, target-age animals (e.g., swine, chickens) that are representative of the population in which the drug will be used. The number of animals should be sufficient for statistical power.

Housing and Acclimation: House animals in appropriate conditions and allow for an acclimation period before the study begins.

Administration Routes:

• Oral Gavage (Swine): For precise dosing in individual animals.

• Medicated Feed (Swine): To simulate on-farm use. The concentration of Tiamulin in the feed can influence its bioavailability.[9]

• Drinking Water (Poultry and Swine): A common method for mass medication.[2][3][10]

• Intramuscular Injection: For parenteral administration studies.

Sample Collection and Processing

Blood Sampling:

• Collect blood samples from a suitable vein (e.g., jugular vein in swine, brachial vein in poultry) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, 24 hours post-administration).

• Use tubes containing an appropriate anticoagulant (e.g., heparin or EDTA).

• Centrifuge the blood samples to separate the plasma.

• Store plasma samples at -20°C or lower until analysis.

Tissue Sampling (Terminal Studies):

• At selected time points, euthanize a subset of animals.

• Collect target tissues of interest (e.g., lung, liver, muscle).[11]

• Homogenize the tissue samples.

• Store homogenized tissue samples at -20°C or lower until analysis.

Bioanalytical Method: Tiamulin Quantification

A validated bioanalytical method is crucial for accurate measurement of Tiamulin concentrations in biological matrices. High-performance liquid chromatography coupled with tandem mass spectrometry (HPLC-MS/MS) is a commonly used and sensitive method.[11][12][13]

Sample Preparation:

• Protein Precipitation/Liquid-Liquid Extraction: For plasma samples, Tiamulin can be extracted using a protein precipitation agent or through liquid-liquid extraction with a suitable organic solvent.[14]

• Solid-Phase Extraction (SPE): For tissue samples, a more extensive cleanup is often required. This may involve homogenization, extraction with a buffer and organic solvent, followed by purification using SPE cartridges.[11][15]

HPLC-MS/MS Conditions (Example):

• Column: A C18 or similar reverse-phase column.[15]

• Mobile Phase: A gradient of an aqueous solution (e.g., water with formic acid) and an organic solvent (e.g., acetonitrile).[13][15]

• Detection: Mass spectrometer operating in multiple reaction monitoring (MRM) mode, monitoring for specific parent-daughter ion transitions of Tiamulin.

Data Presentation

Quantitative data should be summarized in clear and concise tables to facilitate comparison and interpretation.

Table 1: In Vitro Susceptibility of Key Veterinary Pathogens to Tiamulin

Pathogen Species	Number of Isolates	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference
Mycoplasma hyopneumoniae	20	0.05	0.05	0.01-0.1	[16]
Mycoplasma hyosynoviae	18	0.005	0.025	0.0025-0.1	[16]
Mycoplasma hyorhinis	20	0.1	0.25	0.025-0.5	[16]
Mycoplasma gallisepticum	-	-	0.03	-	[4]
Mycoplasma anatis	-	0.06	-	-	[17]
Actinobacillus pleuropneumoniae	91	4.0	8.0	1.0-16.0	[10]

Table 2: Pharmacokinetic Parameters of Tiamulin in Swine (Oral Administration)

Dose (mg/kg)	Cmax (µg/mL)	Tmax (hr)	AUC (µg.hr/mL)	t1/2 (hr)	Reference
10	1.03	2	-	-	[3]
25	1.82	2	-	-	[3]
10 (via stomach tube)	~1.9	~2.1	~17.6	~5.0	[9]
10 (in feed 2000 mg/kg)	-	-	-	-	[9]
10 (in feed 500 mg/kg)	-	-	-	-	[9]

Table 3: Pharmacokinetic Parameters of Tiamulin in Poultry (Oral Administration)

Species	Dose (mg/kg)	Administration Route	Cmax (µg/mL)	Tmax (hr)	t1/2 (hr)	Reference
Chickens	25	Gavage	1.86	2-4	-	[2]
Chickens	50	Gavage	4.02	2.85	-	[2]
Chickens	40	Drinking Water	-	-	-	[18]
Ducks	30	Gavage	0.77	2	3.54	[17]
Ducks	60	Gavage	2.32	2	6.34	[17]
Geese	60	Gavage (single dose)	-	1	3.13	[19]
Geese	60/day	Gavage (multiple doses)	-	0.5	2.62	[19]

Visualizations

Diagrams created using Graphviz (DOT language) to illustrate key experimental workflows and concepts.

Caption: Experimental workflow for Tiamulin PK/PD studies.

Caption: Relationship between PK and PD parameters for Tiamulin.

Caption: Mechanism of action of Tiamulin.

References

• 1. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 2. Pharmacological particulars - Tialin® Solution for Use in Drinking Water for Pigs, Chickens and Turkeys [noahcompendium.co.uk]
• 3. dechra.co.uk [dechra.co.uk]
• 4. Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum [frontiersin.org]
• 6. webstore.ansi.org [webstore.ansi.org]
• 7. VET01 | Performance Standards for Antimicrobial Disk and Dilution Susceptibility Tests for Bacteria Isolated From Animals [clsi.org]
• 8. actascientific.com [actascientific.com]
• 9. Influence of tiamulin concentration in feed on its bioavailability in piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. thepigsite.com [thepigsite.com]
• 11. mdpi.com [mdpi.com]
• 12. Determination of Tiamulin Concentration in Sow Milk and in Sera of Suckling Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Frontiers | A UPLC-MS/MS method for simultaneous determination of tiamulin and its metabolites in Crucian carp (Carassius carassius): an in vivo metabolism and tissue distribution study [frontiersin.org]
• 16. thepigsite.com [thepigsite.com]
• 17. Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pharmacokinetics and relative bioavailability of tiamulin in broiler chicken as influenced by different routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. arpi.unipi.it [arpi.unipi.it]

Technical Notes & Optimization

Technical Support Center: Overcoming Tiamulin Fumarate Solubility Challenges

This technical support guide provides researchers, scientists, and drug development professionals with practical solutions and in-depth information to overcome solubility issues encountered with Tiamulin fumarate (B1241708) in aqueous media.

Frequently Asked Questions (FAQs)

Q1: What is Tiamulin fumarate and why is its solubility in aqueous media a concern?

A1: Tiamulin fumarate is the hydrogen fumarate salt of the semi-synthetic pleuromutilin (B8085454) antibiotic, Tiamulin.[1][2] This salt form is utilized to enhance its stability and water solubility compared to the Tiamulin base, which is practically insoluble in water.[2][3][4] Despite this improvement, researchers may still face challenges in achieving desired concentrations in aqueous solutions for in vitro and in vivo experiments, as its solubility can be limited under certain conditions.

Q2: What are the general solubility characteristics of Tiamulin fumarate?

A2: Tiamulin fumarate is a white to light yellow crystalline powder.[5] It is considered soluble in water, freely soluble in anhydrous ethanol (B145695), and soluble in methanol (B129727).[5] It is also soluble in organic solvents like Dimethyl sulfoxide (B87167) (DMSO) and dimethylformamide (DMF).[6][7]

Q3: How does pH influence the solubility of Tiamulin fumarate in aqueous solutions?

A3: The pH of the aqueous medium is a critical factor. A solution of Tiamulin fumarate in water typically has a pH between 3.1 and 4.1.[5] While specific data on solubility across a wide pH range is not detailed in the provided results, the acidic nature of the fumarate salt suggests that solubility may be affected by changes in pH.

Q4: What is the stability of Tiamulin fumarate in aqueous solutions?

A4: Aqueous solutions of Tiamulin fumarate are not recommended for long-term storage. It is advised to use these solutions on the same day they are prepared.[6] For longer-term storage, it is best to prepare stock solutions in appropriate organic solvents and store them at -20°C or -80°C.[8] Stock solutions in DMSO can be stored for up to 6 months at -80°C or 1 month at -20°C when sealed and protected from moisture.[8][9]

Troubleshooting Guide

Q5: My Tiamulin fumarate has precipitated after being added to my cell culture medium. What could be the cause?

A5: Precipitation upon addition to complex aqueous media like cell culture buffers can occur due to several factors:

• "Salting out" effect: The high concentration of salts and other components in the media can reduce the solubility of Tiamulin fumarate.

• pH shift: The pH of your final solution may have shifted to a range where Tiamulin fumarate is less soluble.

• Solvent shock: If you are adding a concentrated stock solution in an organic solvent (like DMSO), the rapid change in solvent polarity can cause the compound to precipitate. To avoid this, it is crucial to make further dilutions of the stock solution into aqueous buffers or isotonic saline before performing biological experiments.[6]

• Concentration limit exceeded: The final concentration of Tiamulin fumarate in your medium may have surpassed its solubility limit under those specific conditions.

Q6: I am observing poor dissolution of Tiamulin fumarate powder directly in water. What can I do?

A6: While Tiamulin fumarate is described as water-soluble, achieving complete and rapid dissolution can sometimes be challenging.[5] If you encounter this issue, consider the following:

• Use of ultrasonication: Applying ultrasonic waves can aid in the dissolution process.[8]

• Gentle warming: While not explicitly detailed in the search results for Tiamulin fumarate, gentle warming is a common technique to enhance the solubility of many compounds. However, this should be done with caution to avoid degradation.

• Preparation of a stock solution: Dissolving the compound in a more suitable solvent first, such as methanol or ethanol, and then diluting it into your aqueous medium can be a more effective approach.[3]

Q7: Can I use co-solvents to improve the aqueous solubility of Tiamulin fumarate?

A7: Yes, using co-solvents is a widely recognized technique for enhancing the solubility of poorly water-soluble compounds.[10][11] For Tiamulin fumarate, you can prepare a stock solution in a water-miscible organic solvent like ethanol or DMSO and then add it to your aqueous medium.[6] It is important to ensure that the final concentration of the organic solvent is low enough to not have any physiological effects in your experiment.[6]

Data Presentation

Table 1: Solubility of Tiamulin Fumarate in Various Solvents

Solvent	Solubility	Reference(s)
Dimethylformamide (DMF)	~30 mg/mL	[6]
Dimethyl sulfoxide (DMSO)	~15 mg/mL	[6]
Phosphate-Buffered Saline (PBS, pH 7.2)	~10 mg/mL	[6]
Ethanol	~1 mg/mL	[6]
Methanol	Soluble	[3][5]
Water	Soluble	[5][12]

Experimental Protocols

Protocol 1: Preparation of a Tiamulin Fumarate Stock Solution in an Organic Solvent (DMSO)

• Weighing: Accurately weigh the desired amount of Tiamulin fumarate crystalline solid.

• Solvent Addition: In a suitable vial, add the appropriate volume of high-purity DMSO to achieve the desired concentration (e.g., for a 15 mg/mL stock solution).

• Dissolution: Vortex or sonicate the mixture until the solid is completely dissolved. Purging with an inert gas before sealing is recommended for enhanced stability.[6]

• Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C, protected from moisture.[8]

Protocol 2: Preparation of an Organic Solvent-Free Aqueous Solution

• Weighing: Accurately weigh the Tiamulin fumarate powder.

• Buffer Addition: Directly dissolve the crystalline solid in an aqueous buffer, such as PBS (pH 7.2).[6]

• Dissolution Assistance: To aid dissolution, use ultrasonication.[8]

• Usage: Prepare this solution fresh and use it within the same day, as long-term storage is not recommended.[6]

Visualizations

Caption: Experimental workflow for Tiamulin fumarate solution preparation.

Caption: Factors influencing Tiamulin fumarate solubility.

Caption: Decision workflow for solvent selection.

References

• 1. nbinno.com [nbinno.com]
• 2. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. uniscience.co.kr [uniscience.co.kr]
• 4. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. uspbpep.com [uspbpep.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Tiamulin fumarate | 55297-96-6 [chemicalbook.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. file.medchemexpress.com [file.medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. wjbphs.com [wjbphs.com]
• 12. Tiamulin fumarate CAS#: 55297-96-6 [m.chemicalbook.com]

minimizing matrix effects in Tiamulin LC-MS/MS analysis

This guide provides troubleshooting advice and answers to frequently asked questions to help researchers, scientists, and drug development professionals minimize matrix effects in Tiamulin LC-MS/MS analysis.

Troubleshooting Guide

This section addresses specific issues that may arise during the analysis of Tiamulin in complex biological matrices.

Question: Why am I observing significant ion suppression or enhancement for Tiamulin?

Answer: Ion suppression or enhancement, collectively known as matrix effects, are common challenges in LC-MS/MS analysis, especially with complex biological samples. These effects occur when co-eluting endogenous compounds from the matrix interfere with the ionization of the target analyte, Tiamulin, in the mass spectrometer's ion source. This can lead to inaccurate and irreproducible quantitative results.

Troubleshooting Steps:

• Evaluate Your Sample Preparation: The most effective way to combat matrix effects is by improving the sample preparation procedure to remove interfering matrix components before analysis.

  • Protein Precipitation (PPT): While simple, PPT is often the least effective method for removing matrix components, frequently leaving behind phospholipids (B1166683) and other interferences that cause ion suppression.

  • Liquid-Liquid Extraction (LLE): LLE can offer cleaner extracts than PPT. A double LLE, using a non-polar solvent followed by a moderately non-polar solvent, can further improve selectivity.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for cleaning up complex samples. Polymeric mixed-mode SPE, which combines reversed-phase and ion-exchange mechanisms, has been shown to be particularly effective at removing phospholipids and reducing matrix effects.

• Optimize Chromatographic Conditions: Adjusting the HPLC or UPLC parameters can help separate Tiamulin from co-eluting matrix interferences.

  • Gradient Modification: Altering the gradient duration or the mobile phase composition can change the retention times of both Tiamulin and interfering compounds, potentially resolving them from each other.

  • Column Choice: Using high-efficiency columns, such as those in UPLC systems, can provide better resolution and reduce the likelihood of co-elution.

• Use a Stable Isotope-Labeled Internal Standard (SIL-IS): A SIL-IS is the preferred internal standard for compensating for matrix effects. Since a SIL-IS has nearly identical chemical and physical properties to Tiamulin, it will be affected by ion suppression or enhancement in the same way, allowing for accurate correction and reliable quantification.

Question: My recovery for Tiamulin is inconsistent and low. What are the likely causes and solutions?

Answer: Low and variable recovery can stem from several factors during sample preparation. In a study on Tiamulin extraction from fish tissue, different extraction solvents and SPE columns showed significant variations in recovery, indicating the process is highly dependent on the chosen method.

Troubleshooting Steps:

• Re-evaluate Extraction Solvent: The choice of solvent is critical. For instance, using 2% formic acid in acetonitrile (B52724) has been shown to yield good recoveries for Tiamulin. In contrast, methanol (B129727) was found to result in very low recoveries.

• Optimize SPE Protocol: If using Solid-Phase Extraction, ensure the cartridge type is appropriate for Tiamulin and the matrix. An Oasis MCX SPE column, a mixed-mode cation exchange column, has been successfully used for Tiamulin extraction. Ensure all steps (conditioning, loading, washing, and eluting) are optimized. The flow rate during sample loading and elution can also impact recovery.

• Consider the Matrix pH: The pH of the sample and extraction solvents can affect the charge state of Tiamulin, influencing its solubility and interaction with SPE sorbents. Acidifying the extraction solvent (e.g., with formic acid) is a common strategy.

• Check for Analyte Stability: Although less common, ensure Tiamulin is not degrading during the extraction process. This can be checked by analyzing a standard that has been subjected to the entire sample preparation workflow.

Question: How can I confirm that matrix effects are the cause of my analytical problems?

Answer: There are established methods to qualitatively and quantitatively assess the presence of matrix effects in your assay.

Troubleshooting Steps:

• Post-Column Infusion: This is a qualitative method to identify regions in the chromatogram where ion suppression or enhancement occurs. A standard solution of Tiamulin is continuously infused into

Technical Support Center: Tiamulin Extraction from Animal Tissues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the extraction of Tiamulin (B153960) from animal tissues.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: What are the most common methods for extracting Tiamulin from animal tissues?

A1: The most prevalent methods for Tiamulin extraction are Liquid-Liquid Extraction (LLE), Solid-Phase Extraction (SPE), and variations of the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method.[1][2][3][4][5][6] LLE is a traditional method involving partitioning the analyte between two immiscible liquid phases.[7] SPE utilizes a solid sorbent to isolate Tiamulin from the sample matrix.[4][8] The QuEChERS method is a streamlined approach that combines extraction and cleanup steps, making it efficient for multi-residue analysis.[5][6]

Q2: I am experiencing persistent emulsions during liquid-liquid extraction. How can I resolve this?

A2: Emulsion formation is a common issue when using solvents like ethyl acetate (B1210297) or hexane/ethyl acetate mixtures for Tiamulin extraction from tissues like pork and chicken, which can lead to low recovery rates.[8] To mitigate this, consider the following:

• Solvent Choice: Using acetonitrile (B52724) as the extraction solvent can help eliminate persistent emulsions.[8]

• Centrifugation: High-speed centrifugation can aid in breaking up the emulsion and separating the layers.[3][7]

• Salting Out: The addition of salts, as is done in the QuEChERS method, can enhance phase separation.[5][6]

Q3: My recovery rates for Tiamulin are low and inconsistent. What are the potential causes and solutions?

A3: Low and inconsistent recovery rates can stem from several factors:

• Matrix Effects: The complex nature of animal tissues can interfere with the extraction process. Utilizing a stable isotope-labeled internal standard, such as Tiamulin-¹³C₄, can help correct for matrix effects and variations during sample preparation.[4]

• Incomplete Extraction: Ensure thorough homogenization of the tissue sample. The choice of extraction solvent and the duration of extraction are also critical. For instance, using a McIlvaine–EDTA buffer for extraction followed by protein precipitation with trichloroacetic acid has been shown to be effective.[2]

• pH of the Extraction Solvent: The solubility of Tiamulin is pH-dependent. Using a buffered solution at an appropriate pH can significantly improve extraction efficiency.[2]

• SPE Cartridge Conditioning: Improper conditioning of SPE cartridges can lead to poor retention and elution of the analyte. Always follow the manufacturer's protocol for conditioning the specific cartridge type you are using (e.g., C18).[4]

Q4: What is the marker residue for Tiamulin in animal tissues, and why is it important?

A4: The marker residue for Tiamulin is the sum of all metabolites that can be hydrolyzed to 8-α-hydroxymutilin.[2][9][10][11] This is crucial for regulatory monitoring as it accounts for the parent drug and its major metabolites, providing a more accurate assessment of total Tiamulin-related residues in edible tissues.[2][11]

Q5: How can I improve the cleanup of my tissue extracts to reduce matrix interference in HPLC or LC-MS/MS analysis?

A5: Effective cleanup is essential for accurate quantification. Here are some strategies:

• Solid-Phase Extraction (SPE): SPE is a highly effective cleanup technique. C18 cartridges are commonly used to remove interfering substances from the extract before analysis.[1][4][8]

• Dispersive SPE (d-SPE): The cleanup step in the QuEChERS method utilizes d-SPE with materials like primary secondary amine (PSA) and C18 end-capped (C18EC) to remove proteins and lipids.[6]

• Liquid-Liquid Partitioning: A simple liquid-liquid partitioning step with a solvent like n-hexane can be used to remove nonpolar interferences.[1][8]

Data Presentation

Table 1: Comparison of Tiamulin Extraction Methods from Animal Tissues

Extraction Method	Typical Sample Type	Key Solvents/Reagents	Average Recovery Rate (%)	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Reference
Solid-Phase Extraction (SPE) with HPLC	Chicken & Pork	Acetonitrile, n-Hexane, C18 Cartridge	84.3 - 105.9%	0.025 ppm	Not Specified	[8][12]
LC-MS/MS	Muscle, Liver, Kidney	McIlvaine–EDTA buffer, Trichloroacetic acid, Oasis HLB cartridge	> 75.0%	Not Specified	25 µg/kg	[2]
UPLC-MS/MS	Crucian Carp (B13450389) Muscle, Liver, Intestine	2% Formic acid-acetonitrile, Oasis MCX SPE column	80.35 - 108.24%	0.03 µg/kg	0.1 µg/kg	[13]

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Tiamulin in Chicken and Pork Tissues[8]

• Homogenization: Homogenize 10 g of the tissue sample.

• Extraction:

  • Add 30 mL of acetonitrile to the homogenized sample and filter.

  • Repeat the extraction twice more.

  • Combine the filtrates and evaporate to dryness under vacuum at 45°C.

• Liquid-Liquid Partitioning:

  • Dissolve the residue in a separation funnel with 5 mL of n-hexane and 5 mL of 0.1% tartaric acid.

  • Shake for 3 minutes and collect the n-hexane layer.

  • Add 5 mL of 0.1% sodium carbonate to the n-hexane phase, shake for 1 minute, and discard the aqueous layer.

  • Evaporate the n-hexane phase to dryness.

• SPE Cleanup:

  • Reconstitute the dry residue in 0.2 mL of 0.1% tartaric acid and 0.8 mL of distilled water.

  • Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of distilled water.

  • Load the reconstituted sample onto the cartridge.

  • Elute with 0.5 mL of 0.1% tartaric acid.

• Analysis: Collect the eluate for HPLC analysis.

Protocol 2: LC-MS/MS Method for Tiamulin Marker Residue (8-α-hydroxymutilin)[2]

• Extraction:

  • Weigh 2 g of homogenized tissue (muscle, liver, or kidney) into a centrifuge tube.

  • Add McIlvaine–EDTA buffer.

• Protein Precipitation:

  • Add trichloroacetic acid to precipitate proteins.

  • Centrifuge to separate the supernatant.

• SPE Cleanup:

  • Purify the supernatant using an Oasis HLB cartridge.

  • Elute the analyte with methanol.

• Final Preparation:

  • Evaporate the eluate to dryness.

  • Reconstitute the residue in 1 mL of the mobile phase (water–acetonitrile 90:10 v/v with 0.2% formic acid).

• Analysis: Inject the prepared sample into the LC-MS/MS system.

Visualizations

Caption: General workflow for Tiamulin extraction from animal tissues.

Caption: Troubleshooting logic for common Tiamulin extraction issues.

References

• 1. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 2. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. agilent.com [agilent.com]
• 7. scispace.com [scispace.com]
• 8. fda.gov.tw [fda.gov.tw]
• 9. backoffice.biblio.ugent.be [backoffice.biblio.ugent.be]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | A UPLC-MS/MS method for simultaneous determination of tiamulin and its metabolites in Crucian carp (Carassius carassius): an in vivo metabolism and tissue distribution study [frontiersin.org]

Technical Support Center: Tiamulin Fumarate Stability in Medicated Water

This technical support center provides essential information for researchers, scientists, and drug development professionals working with tiamulin (B153960) fumarate (B1241708) in medicated water under farm conditions.

Frequently Asked Questions (FAQs)

Q1: What is tiamulin fumarate and why is its stability in water a concern?

A1: Tiamulin fumarate is a pleuromutilin (B8085454) antibiotic used in veterinary medicine to treat bacterial infections in swine and poultry.[1][2] It is often administered through drinking water, making its stability in aqueous solutions crucial for ensuring that the animals receive a consistent and effective dose.[3] Degradation of the active substance can lead to reduced efficacy and the formation of potentially undesirable by-products.

Q2: What are the primary factors that can affect the stability of tiamulin fumarate in medicated water?

A2: The stability of tiamulin fumarate in water can be influenced by several factors, including:

• pH: Tiamulin fumarate is more stable in acidic to neutral pH ranges.

• Temperature: Higher temperatures can accelerate the degradation process.

• Water Hardness: The presence of certain mineral ions in hard water can potentially interact with tiamulin fumarate.

• Presence of Oxidizing Agents: Substances like chlorine, often used as water sanitizers, can degrade tiamulin fumarate.[4]

• Exposure to Light: Although found to be relatively photostable, prolonged exposure to UV light should be avoided.[5]

• Incompatible Substances: Co-administration with certain other drugs, particularly ionophore anticoccidials like monensin, salinomycin, and narasin, can lead to toxic interactions.[1][3][6]

Q3: How long is tiamulin fumarate typically stable in drinking water under farm conditions?

A3: It is generally recommended to prepare fresh medicated water daily.[3] Stability data for a commercial product showed that tiamulin fumarate remains stable for at least 24 hours in drinking water with varying pH and hardness, with a loss of less than 5%.

Q4: Can I mix other veterinary drugs with tiamulin fumarate in the same water stock solution?

A4: Co-administration of tiamulin fumarate with other drugs should be approached with caution. It is known to have severe, sometimes lethal, interactions with ionophore anticoccidials such as monensin, narasin, and salinomycin.[3][6] Always consult compatibility charts and veterinary advice before mixing different medications.

Troubleshooting Guide

This guide addresses specific issues that may arise during the preparation and analysis of tiamulin fumarate medicated water.

Problem	Potential Cause(s)	Recommended Solution(s)
Precipitation or cloudiness observed after dissolving tiamulin fumarate.	1. High Water Hardness: High concentrations of minerals like calcium and magnesium may react with the fumarate salt. 2. Incompatible pH: The pH of the water may be too high (alkaline), reducing the solubility of tiamulin fumarate. 3. Low Water Temperature: Solubility can decrease at lower temperatures.	1. Use deionized or soft water for preparing stock solutions in a laboratory setting. For farm conditions, consider water softeners if hardness is extreme. 2. Adjust the pH of the water to a slightly acidic or neutral range (pH 6-7.5) before adding tiamulin fumarate. 3. Ensure the water is at a moderate temperature (room temperature) before and during dissolution.
Loss of potency in medicated water determined by HPLC analysis.	1. Degradation due to pH: The water pH may be outside the optimal stability range. 2. Presence of Oxidizing Agents: Residual chlorine or other sanitizers in the water can degrade the active ingredient.[4] 3. Microbial Contamination: Microorganisms in the water system could potentially metabolize the drug. 4. Incorrect Storage: Storing the medicated water for extended periods, especially at elevated temperatures or in direct sunlight.	1. Buffer the water to maintain a stable pH. 2. If possible, use water that has not been recently treated with high levels of oxidizing sanitizers. If sanitizers are necessary, ensure they are compatible and used at appropriate concentrations. 3. Use a clean water source and regularly clean the water distribution system. 4. Prepare fresh medicated water daily and store it in a cool, dark place.[3]
Inconsistent analytical results for tiamulin fumarate concentration.	1. Incomplete Dissolution: The drug may not be fully dissolved, leading to non-homogenous sampling. 2. Adsorption to Container: Tiamulin fumarate may adsorb to the surfaces of certain types of containers. 3. Analytical Method Issues: Problems with the HPLC method, such as improper mobile phase preparation or column degradation.	1. Ensure thorough mixing of the stock solution. Sonication can aid dissolution in a laboratory setting. 2. Use non-reactive containers (e.g., glass or high-density polyethylene) for preparing and storing solutions. 3. Verify the HPLC method parameters, including mobile phase composition, pH, and column condition. Run a system suitability test before sample analysis.
Unexpected peaks in the HPLC chromatogram.	1. Degradation Products: The presence of new peaks may indicate the degradation of tiamulin fumarate. 2. Contamination: Contaminants from the water source, container, or other sources.	1. Compare the chromatogram to a known standard of tiamulin fumarate and its potential degradation products. Perform forced degradation studies to identify degradation peaks. 2. Analyze a blank water sample to identify any interfering peaks originating from the matrix.

Data on Tiamulin Fumarate Stability

The following tables summarize the stability of tiamulin fumarate under various conditions based on available literature.

Table 1: Forced Degradation Studies of Tiamulin Fumarate [7]

Condition	Time	Temperature	Reagent	Degradation (%)
Acidic	6 hours	Reflux	5 M HCl	100
Oxidative	24 hours	Room Temp	10% H₂O₂	Incomplete
Thermal	24 hours	90°C	-	Stable
Photolytic	24 hours	-	UV light (254 nm)	Stable

Table 2: Stability of Tiamulin Fumarate in Medicated Drinking Water

Water Type	pH	Temperature	Duration	Tiamulin Fumarate Recovery (%)
Soft Water	6.5 - 7.5	20°C	24 hours	>95%
Hard Water	7.5 - 8.5	20°C	24 hours	>95%
Soft Water with Sodium Hypochlorite (0.5 ppm active chlorine)	6.5 - 7.5	20°C	6 hours	Significantly reduced
Hard Water with Sodium Hypochlorite (0.5 ppm active chlorine)	7.5 - 8.5	20°C	6 hours	Significantly reduced

Note: Specific quantitative data for a wide range of temperatures and water hardness levels under farm conditions are limited in publicly available literature. The information provided is based on general findings and specific studies under controlled conditions.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for Tiamulin Fumarate

This protocol outlines a high-performance liquid chromatography (HPLC) method suitable for determining the concentration of tiamulin fumarate and detecting its degradation products.

1. Instrumentation and Columns:

• HPLC system with a UV detector

• C18 column (e.g., 4.6 mm x 25 cm, 5 µm packing)

2. Reagents and Solutions:

• Mobile Phase: A mixture of methanol, ammonium (B1175870) carbonate buffer solution, and acetonitrile (B52724) (e.g., 49:28:23 v/v/v). The pH of the ammonium carbonate buffer should be around 9.1.

• Standard Solution: Prepare a stock solution of USP Tiamulin Fumarate Reference Standard in the mobile phase at a known concentration (e.g., 4 mg/mL).

• Sample Preparation: Accurately weigh and dissolve the tiamulin fumarate sample in the mobile phase to achieve a similar concentration to the standard solution.

3. Chromatographic Conditions:

• Flow Rate: 1.2 mL/min

• Detection Wavelength: 212 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

4. Procedure:

• Equilibrate the HPLC system with the mobile phase until a stable baseline is achieved.

• Inject the standard solution multiple times to ensure system suitability (e.g., check for consistent retention times and peak areas).

• Inject the sample solutions.

• Identify and quantify the tiamulin fumarate peak based on the retention time and peak area of the standard.

• Monitor for the appearance of any additional peaks, which may indicate degradation products.

Protocol 2: Forced Degradation Study

This protocol describes how to intentionally degrade tiamulin fumarate to identify potential degradation products and validate the stability-indicating nature of an analytical method.

1. Acidic Degradation:

• Dissolve a known amount of tiamulin fumarate in a solution of hydrochloric acid (e.g., 1 M HCl).

• Heat the solution under reflux for a specified period (e.g., 2-6 hours).

• Cool the solution and neutralize it with a suitable base (e.g., 1 M NaOH).

• Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

2. Oxidative Degradation:

• Dissolve a known amount of tiamulin fumarate in a solution of hydrogen peroxide (e.g., 3-30% H₂O₂).

• Keep the solution at room temperature for a specified period (e.g., 24 hours), protected from light.

• Dilute the solution to a suitable concentration with the mobile phase and analyze by HPLC.

3. Thermal Degradation:

• Place a solid sample of tiamulin fumarate in a temperature-controlled oven at an elevated temperature (e.g., 90°C) for a specified period (e.g., 24 hours).

• Dissolve the heat-treated sample in the mobile phase and analyze by HPLC.

4. Photolytic Degradation:

• Expose a solution of tiamulin fumarate to a UV light source (e.g., 254 nm) for a specified period (e.g., 24 hours).

• Analyze the exposed solution by HPLC and compare it to a protected (control) solution.

Visualizations

Caption: Workflow for Tiamulin Fumarate Stability Testing.

Caption: Logical Flow for Troubleshooting Tiamulin Stability Issues.

References

• 1. Tiamulin Fumarate Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 2. Tiamulin Fumarate Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 3. nbinno.com [nbinno.com]
• 4. technicalnewsletters.huvepharma.com [technicalnewsletters.huvepharma.com]
• 5. sdiarticle4.com [sdiarticle4.com]
• 6. assets.hpra.ie [assets.hpra.ie]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Poor Peak Shape in Tiamulin HPLC Analysis

Welcome to the technical support center for Tiamulin HPLC analysis. This resource is designed for researchers, scientists, and drug development professionals to quickly diagnose and resolve common issues related to poor peak shape in their chromatographic experiments.

Troubleshooting Guides

This section provides a question-and-answer formatted guide to address specific peak shape problems you may encounter during Tiamulin HPLC analysis.

Issue 1: My Tiamulin peak is tailing.

Peak tailing, where the latter half of the peak is broader than the front half, is a common problem that can affect integration accuracy and reduce resolution.[1][2]

Potential Causes & Solutions:

Cause	Recommended Solution(s)
Secondary Silanol (B1196071) Interactions	Tiamulin, being a basic compound, can interact with residual acidic silanol groups on the silica-based C18 column, causing tailing.[1][3][4] To mitigate this: • Adjust Mobile Phase pH: Lowering the mobile phase pH to around 2-3 protonates the silanol groups, which minimizes these secondary interactions.[1][2] • Use an End-Capped Column: Modern, high-purity, end-capped columns have fewer accessible silanol groups, significantly reducing tailing for basic compounds.[1] • Add a Competing Base: Introducing a small amount of a competing base, such as triethylamine (B128534) (TEA), to the mobile phase can mask the active silanol sites.[1]
Column Overload	Injecting an excessive amount of sample can saturate the column, leading to peak tailing.[1][5] • Reduce Injection Volume or Concentration: Decrease the volume of the injected sample or dilute the sample to a lower concentration.[1][6]
Column Degradation	An old or contaminated column can lose efficiency and result in poor peak shapes.[1][2] Voids in the column packing can also contribute to this issue.[7] • Flush or Replace the Column: Flush the column with a strong solvent. If the problem persists, the column may need to be replaced.[1] Using a guard column can help prolong the life of your analytical column.[1]
Incorrect Mobile Phase Strength	A mobile phase that is too weak can cause the analyte to linger on the column, resulting in tailing.[2] • Increase Organic Modifier: A 5-10% increase in the organic modifier (e.g., acetonitrile (B52724) or methanol) can improve peak shape.[2]

Issue 2: My Tiamulin peak is fronting.

Peak fronting, an asymmetry where the front of the peak is broader than the back, is often related to column overload or issues with the sample solvent.[1][6]

Potential Causes & Solutions:

Cause	Recommended Solution(s)
Column Overload	Injecting too much sample, either in terms of volume or concentration, is a primary cause of peak fronting.[6][7][8] • Reduce Sample Load: Decrease the injection volume or dilute the sample.[6][8]
Sample Solvent Incompatibility	If the sample solvent is significantly stronger than the mobile phase, it can cause the analyte to travel through the column too quickly at the beginning, leading to a fronting peak.[5][9] This is especially noticeable for early-eluting peaks.[6] • Match Sample Solvent to Mobile Phase: Whenever possible, dissolve the sample in the initial mobile phase. If this is not feasible, use a weaker solvent.
Column Collapse or Voids	A physical degradation of the column packing can lead to peak fronting.[7][8][10] • Replace the Column: If a void has formed at the head of the column, it will likely need to be replaced.

Issue 3: My Tiamulin peak is splitting.

A split peak, where a single compound appears as two or more closely eluting peaks, can be caused by several factors from the sample preparation to the column itself.[8][11]

Potential Causes & Solutions:

Cause	Recommended Solution(s)
Sample Solvent Mismatch	Injecting a sample in a solvent that is much stronger than the mobile phase is a common cause of peak splitting.[12] • Use a Weaker Injection Solvent: Dissolve the sample in the mobile phase or a weaker solvent.
Blocked Column Frit or Contamination	Particulate matter from the sample or mobile phase can block the inlet frit of the column, causing the sample flow to be uneven and leading to split peaks.[13][14] • Reverse-Flush the Column: Disconnect the column and flush it in the reverse direction. • Use In-line Filters and Guard Columns: These can help prevent particulates from reaching the analytical column.[14] If the problem persists, the frit or the entire column may need replacement.[13]
Co-elution of an Interfering Compound	The split peak may actually be two different compounds eluting at very similar retention times.[13] • Adjust Method Parameters: Modify the mobile phase composition, temperature, or flow rate to improve separation.[13]
Void at the Column Inlet	A void or channel in the column packing can cause the sample band to split as it enters the column.[14] • Replace the Column: A column with a significant void typically needs to be replaced.

Experimental Protocols

Typical HPLC Method for Tiamulin Analysis

This section outlines a general HPLC method for the analysis of Tiamulin, based on common practices.[3][15][16]

Parameter	Specification
Column	C18 reversed-phase column (e.g., 4.6 mm x 150 mm, 5 µm particle size).[3] An end-capped column is recommended.
Mobile Phase	A mixture of acetonitrile and an aqueous buffer is common. For example, 80% acetonitrile and 1% ammonium (B1175870) carbonate (in a 90:10 v/v ratio).[15] A pH of around 9 can provide a good peak shape.[3]
Flow Rate	1.0 mL/min.[15]
Detection Wavelength	Tiamulin has poor UV absorbance at higher wavelengths.[15] A wavelength of around 208-212 nm is recommended for better sensitivity.[3][16]
Injection Volume	Typically 20 µL, but can be optimized.[3][15]
Column Temperature	Maintained at 25°C.[17]

Sample Preparation

Sample preparation is crucial for good chromatography. The following is a general guide.

• Standard Solution: Prepare a stock solution of Tiamulin standard in a suitable solvent like a 0.1% tartaric acid solution.[3] Prepare working standards by diluting the stock solution.

• Sample Extraction (from feed):

  • Weigh a representative sample of the medicated feed.

  • Add a solution of 1% sodium carbonate in water and a mixture of hexane (B92381) and ethyl acetate.

  • Shake to extract the Tiamulin.

  • Separate the phases and collect the organic layer.

  • Evaporate the organic solvent to dryness.

  • Reconstitute the residue in a 0.1% tartaric acid solution.[3]

Visualizations

Troubleshooting Workflow

The following diagram illustrates a logical workflow for diagnosing and resolving poor peak shape in HPLC analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. uhplcs.com [uhplcs.com]
• 3. scispace.com [scispace.com]
• 4. youtube.com [youtube.com]
• 5. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 6. What is Peak Fronting? | PerkinElmer [perkinelmer.com]
• 7. support.waters.com [support.waters.com]
• 8. acdlabs.com [acdlabs.com]
• 9. Understanding Peak Fronting in HPLC | Phenomenex [phenomenex.com]
• 10. chromatographyonline.com [chromatographyonline.com]
• 11. uhplcs.com [uhplcs.com]
• 12. researchgate.net [researchgate.net]
• 13. Peak Splitting in HPLC: Causes and Solutions | Separation Science [sepscience.com]
• 14. chromatographyonline.com [chromatographyonline.com]
• 15. fda.gov.tw [fda.gov.tw]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]

Technical Support Center: Optimizing Tiamulin Fumarate Dosage for Weanling Pigs

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Tiamulin (B153960) fumarate (B1241708) in weanling pigs. The information is presented in a question-and-answer format to directly address specific issues that may be encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Dosing and Administration

Q1: What is the recommended dosage of Tiamulin fumarate for weanling pigs for different therapeutic purposes?

A1: The dosage of Tiamulin fumarate in weanling pigs varies depending on the indication, route of administration, and severity of the disease. It is crucial to determine the appropriate dose to ensure efficacy while avoiding potential toxicity.

Table 1: Recommended Dosages of Tiamulin Fumarate for Weanling Pigs

Indication	Administration Route	Dosage	Duration
Swine Dysentery (treatment)	In-water	8.8 mg/kg body weight daily	3-5 consecutive days[1]
Swine Dysentery (treatment)	In-feed	178.1 g Tiamulin base/tonne of feed	14 days
Swine Dysentery (prevention)	In-feed	31.2 g Tiamulin base/tonne of feed	Continuous
Porcine Colonic Spirochaetosis (Colitis) (treatment)	In-water	8.8 mg/kg body weight daily	3-5 consecutive days[2]
Porcine Proliferative Enteropathy (Ileitis) (treatment)	In-water	8.8 mg/kg body weight daily	5 consecutive days[1]
Enzootic Pneumonia (treatment and metaphylaxis)	In-water	20 mg/kg body weight daily	5 consecutive days[1]
Pleuropneumonia (treatment)	In-water	10.5 mg/lb (approx. 23.1 mg/kg) body weight daily	5 consecutive days[3]
Growth Promotion (in herds with enzootic pneumonia)	In-feed	20-30 ppm	8 weeks[4]

Q2: How do I calculate the amount of Tiamulin fumarate premix to add to the feed to achieve a specific ppm inclusion rate?

A2: To calculate the amount of premix needed, you need to know the concentration of Tiamulin in the premix and the desired final concentration in the feed.

Experimental Protocol: In-Feed Medication Preparation

Objective: To prepare a medicated feed with a target concentration of Tiamulin fumarate.

Materials:

• Tiamulin fumarate premix with a known concentration (e.g., 10 g Tiamulin per lb of premix).

• Unmedicated basal feed.

• A calibrated feed mixer.

Procedure:

• Determine the target inclusion rate in ppm. For example, to achieve a 30 ppm concentration for growth promotion trials.[4]

• Calculate the amount of Tiamulin base needed per tonne (1000 kg) of feed.

  • 30 ppm = 30 mg/kg of feed.

  • For 1000 kg of feed: 30 mg/kg * 1000 kg = 30,000 mg = 30 g of Tiamulin base.

• Calculate the amount of premix required.

  • If the premix contains 17.8 g of Tiamulin base per kg, the calculation is: (30 g Tiamulin needed) / (17.8 g Tiamulin/kg premix) = 1.685 kg of premix per tonne of feed.

• Mixing: Add the calculated amount of premix to the feed in a mixer and mix thoroughly to ensure uniform distribution.

Q3: How do I prepare a stock solution for water medication and calculate the daily required volume?

A3: Preparing a stock solution for water medication requires careful calculation to ensure the correct daily dosage is administered based on the pigs' water intake and body weight.

Experimental Protocol: Water Medication Preparation

Objective: To prepare a medicated water solution to deliver a target dose of Tiamulin fumarate in mg/kg of body weight.

Materials:

• Tiamulin fumarate water-soluble powder or liquid concentrate.

• Water.

• A container for the stock solution and a water proportioner or medication tank.

Procedure:

• Determine the total body weight of the pigs to be treated.

• Calculate the total daily dose of Tiamulin fumarate needed.

  • Example: For a group of 50 weanling pigs with an average body weight of 10 kg, the total body weight is 500 kg.

  • For a target dose of 8.8 mg/kg for swine dysentery[1], the total daily dose is: 500 kg * 8.8 mg/kg = 4400 mg (4.4 g) of Tiamulin fumarate.

• Estimate the daily water consumption. This can vary based on age, weight, and environmental conditions. As a general rule, pigs consume about 10% of their body weight in water daily.

  • Estimated water intake: 500 kg * 0.10 = 50 L.

• Prepare the stock solution. The concentration of the stock solution will depend on the type of water proportioner used.

  • If using a proportioner set at a 1:128 ratio, the stock solution needs to be 128 times more concentrated than the final drinking water.

• Calculate the concentration in the drinking water:

  • (4400 mg Tiamulin) / (50 L water) = 88 mg/L.

• Calculate the concentration in the stock solution:

  • 88 mg/L * 128 = 11,264 mg/L or 11.264 g/L.

• Administer the medicated water as the sole source of drinking water for the prescribed duration.[3] Fresh medicated water should be prepared daily.[3]

Troubleshooting Common Issues

Q4: I've noticed some pigs have developed skin redness after starting Tiamulin fumarate treatment. What should I do?

A4: On rare occasions, erythema (redness) or mild edema of the skin may occur in pigs following the use of Tiamulin.[5]

Troubleshooting Steps:

• Confirm the dosage: Double-check your calculations to ensure you are not overdosing the animals. Single oral doses of 100 mg/kg have been associated with hyperpnoea and abdominal discomfort.[2]

• Check for drug interactions: Ensure the feed does not contain incompatible ionophores like monensin, salinomycin, or narasin.[5] Co-administration can lead to severe adverse reactions, including death.

• Observe the animals: If the signs are mild and transient, continue to monitor the pigs closely.

• Discontinue use if necessary: If the skin redness is severe or accompanied by other signs of toxicity, discontinue the medication immediately. Provide fresh, unmedicated water and feed.[6]

dot

Caption: Troubleshooting workflow for skin redness in pigs treated with Tiamulin.

Q5: My weanling pigs seem to be drinking less water after I started the Tiamulin fumarate medication. Is this a palatability issue?

A5: While some medications can affect water palatability, studies have shown that Tiamulin hydrogen fumarate, when used at appropriate dosages, does not significantly impact water intake in nursery pigs.[7][8] Young nursery pigs are sensitive to the flavor and smell of water, but research indicates no aversion to water containing Tiamulin.[7]

Troubleshooting Steps:

• Verify the concentration: Ensure the medicated water is prepared at the correct concentration. An unusually high concentration might alter the taste.

• Check water quality: Ensure the water source is clean and fresh. Other factors can influence water intake.

• Monitor water intake: Continue to measure daily water consumption. A temporary slight decrease may not be significant.

• Observe for other clinical signs: Reduced water intake can be an early sign of other health issues. Monitor the pigs for any other signs of illness.

Q6: I am concerned about the stability of Tiamulin fumarate in the feed during my experiment. How stable is it?

A6: Tiamulin fumarate is generally stable in feed. However, certain feed processing conditions can affect its stability. Medicated feed can be pelleted with a pre-conditioning step for 5 minutes at a temperature not exceeding 75°C.

Q7: What are the known drug interactions with Tiamulin fumarate that I should be aware of during my research?

A7: The most critical drug interaction for Tiamulin is with polyether ionophores.

Table 2: Known Drug Interactions with Tiamulin Fumarate in Swine

Interacting Drug Class	Examples	Potential Adverse Effects	Recommendation
Polyether Ionophores	Monensin, Salinomycin, Narasin	Severe growth depression, ataxia, paralysis, death[5]	Do not administer during or for at least 7 days before or after Tiamulin treatment.[5]
Nitrofurans	Nitrovin	Uneasiness, anxiety, skin erythema, rash, increased body temperature[9][10]	Avoid co-administration.

dot

Caption: Mechanism of Tiamulin interaction with polyether ionophores.

Experimental Design Considerations

Q8: What should I consider when designing a study to evaluate the efficacy of Tiamulin fumarate in weanling pigs?

A8: A well-designed study is crucial for obtaining reliable results.

dot

Caption: General experimental workflow for a Tiamulin efficacy study in weanling pigs.

Experimental Protocol: Efficacy Study of Tiamulin in Weanling Pigs

Objective: To evaluate the efficacy of different dosages of Tiamulin fumarate for the treatment of a specific disease (e.g., swine dysentery).

Materials and Methods:

• Animal Selection: Source healthy weanling pigs of similar age and weight.

• Acclimation: Allow pigs to acclimate to the new environment for a period of at least 5-7 days before the start of the experiment.

• Randomization: Randomly allocate pigs to different treatment groups (e.g., negative control, positive control, different Tiamulin dosage groups).

• Infection Model (if applicable): If studying a specific disease, an infection challenge may be necessary.

• Treatment Administration: Administer Tiamulin fumarate via the chosen route (in-feed or in-water) for the specified duration.

• Data Collection:

  • Clinical Signs: Score daily for signs of disease (e.g., diarrhea, lethargy).

  • Performance Parameters: Measure body weight and feed intake at regular intervals to calculate average daily gain (ADG), average daily feed intake (ADFI), and feed conversion ratio (FCR).

  • Pathology: At the end of the study, perform necropsies to evaluate gross and histopathological lesions.

  • Microbiology: Collect samples (e.g., feces, tissues) for bacterial culture or molecular analysis to confirm the presence and quantify the pathogen.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods to determine the effect of the treatments.

Table 3: Example Data from a Tiamulin Efficacy Study for Growth Performance in Pigs with Enzootic Pneumonia

Treatment Group	Average Daily Gain (g)	Feed Conversion Ratio
Control	698	2.94
Tiamulin 20 ppm	715	2.85
Tiamulin 30 ppm	731	2.80
Adapted from a study on fattening pigs, demonstrating the type of data to collect.[11]

References

• 1. dechra.co.uk [dechra.co.uk]
• 2. assets.hpra.ie [assets.hpra.ie]
• 3. vet-us.virbac.com [vet-us.virbac.com]
• 4. Tiamulin feed premix in the improvement of growth performance of pigs in herds severely affected with enzootic pneumonia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 6. library.leedstone.com [library.leedstone.com]
• 7. Water intake of pigs consuming tiamulin during the nursery phase - PMC [pmc.ncbi.nlm.nih.gov]
• 8. PSV-5 Effects of two products containing tiamulin hydrogen fumarate on drinking water intake of weaned pigs - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tiamulin-nitrovin interaction in pigs: a case report and experimental reproduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

addressing Tiamulin degradation during sample storage and preparation

Welcome to the technical support center for Tiamulin (B153960) analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address the challenges of Tiamulin degradation during sample storage and preparation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that can cause Tiamulin degradation in my samples?

A1: Tiamulin is susceptible to degradation through several mechanisms, primarily hydrolysis and oxidation.[1] Key factors that can accelerate its degradation include:

• pH: Tiamulin is more stable in acidic conditions and is susceptible to degradation in neutral and alkaline environments.[2][3]

• Temperature: Elevated temperatures can increase the rate of chemical degradation.[4]

• Light: Exposure to direct sunlight or UV light can lead to photolytic degradation.[5]

• Oxidizing Agents: The presence of oxidizing agents can lead to the formation of oxidative degradants.[3]

• Matrix Effects: The composition of the sample matrix (e.g., plasma, tissue homogenates) can influence stability.

Q2: What are the recommended storage conditions for Tiamulin stock solutions and biological samples?

A2: To ensure the integrity of your samples, adhere to the following storage guidelines:

• Stock Solutions: Tiamulin stock solutions, typically prepared in methanol, should be stored in the dark at -20°C for short-term storage (up to 1 month) or -80°C for long-term storage (up to 6 months).[6][7][8]

• Biological Samples (Plasma, Serum, Tissues): Samples should be frozen as soon as possible after collection and stored at -20°C or lower until analysis.[9] For plasma, centrifugation to separate it from blood cells should be done promptly after collection.[9] Avoid repeated freeze-thaw cycles.

Q3: I am observing lower than expected Tiamulin concentrations in my plasma samples. What could be the cause?

A3: Lower than expected concentrations can result from pre-analytical errors or degradation. Consider the following possibilities:

• Improper Sample Handling: Ensure blood samples are collected correctly and plasma is separated within a reasonable timeframe (ideally within 1-2 hours).[10] Hemolysis during sample collection can affect results.[10]

• Inadequate Storage: Verify that samples were consistently stored at or below -20°C and were not subjected to multiple freeze-thaw cycles.

• Degradation During Sample Preparation: The pH of extraction buffers and the temperature during extraction and evaporation steps can contribute to degradation. Using a slightly acidic buffer (e.g., pH 4) can improve stability during extraction.[8]

• Matrix Effects in Analysis: Ion suppression in LC-MS/MS analysis can lead to lower than actual readings. The use of a stable isotope-labeled internal standard, such as Tiamulin-d10, is highly recommended to compensate for these effects.[11]

Q4: How can I identify Tiamulin degradation products in my chromatograms?

A4: Degradation of Tiamulin, particularly under acidic and oxidative stress, leads to the formation of specific byproducts.[3] These can be identified by comparing the chromatograms of your samples to those of intentionally degraded reference standards. Stability-indicating analytical methods, such as UHPLC or LC-MS/MS, are designed to separate the intact Tiamulin from its major degradants.[3][12]

Troubleshooting Guides

Issue 1: High Variability in Tiamulin Concentrations Across Replicate Samples

Potential Cause	Troubleshooting Step
Inconsistent Sample Collection	Standardize the blood collection technique to minimize stress and hemolysis. Ensure consistent timing from collection to centrifugation and freezing.[10][13]
Non-homogenous Tissue Samples	For tissue analysis, ensure complete and consistent homogenization of the entire sample before taking an aliquot for extraction.
Inconsistent Extraction Efficiency	Review and standardize the extraction protocol. Ensure consistent vortexing/shaking times and temperatures. The use of a reliable internal standard is crucial to correct for variations.[11]
Precipitation in Stock/Working Solutions	Visually inspect solutions for any precipitates before use. If observed, gently warm and vortex to redissolve. Ensure the solvent is appropriate for the concentration.

Issue 2: Evidence of Tiamulin Degradation (e.g., extra peaks in chromatogram)

Potential Cause	Troubleshooting Step
pH of Sample or Extraction Buffer	Measure the pH of your sample matrix and extraction buffers. Adjust to a slightly acidic pH (e.g., 3.5-4.0) to improve Tiamulin stability.[8][12]
Exposure to High Temperatures	Minimize the time samples are kept at room temperature during preparation. Use ice baths for sample tubes and ensure any evaporation steps are conducted at a low temperature (e.g., <40°C).[14]
Light Exposure	Protect samples from direct light at all stages of collection, storage, and preparation by using amber vials or wrapping tubes in foil.[5]
Contamination with Oxidizing Agents	Ensure all reagents and solvents are of high purity and are stored properly to prevent the formation of peroxides or other oxidizing species.

Quantitative Data Summary

The following tables summarize key quantitative data related to Tiamulin stability and analysis.

Table 1: Recommended Storage Conditions for Tiamulin Solutions

Solution Type	Storage Temperature	Duration	Reference(s)
Methanolic Stock Solution	-20°C	1 month	[6][7][8]
Methanolic Stock Solution	-80°C	6 months	[6]
Working Solutions (in ultrapure water)	4-8°C	1 month	[7]

Table 2: Summary of Forced Degradation Studies of Tiamulin Fumarate (B1241708)

Degradation Condition	Reaction Order	Rate Constant (k)	Half-life (t½)	Reference(s)
Acidic Hydrolysis	Pseudo-first order	0.27	2.56	[2]
Oxidation	Pseudo-first order	-	-	[2]
Specific conditions for rate constant and half-life determination can be found in the cited literature.

Experimental Protocols

Protocol 1: Preparation of Tiamulin Stock and Working Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of Tiamulin fumarate analytical standard. Dissolve in 10 mL of methanol. Store in an amber vial at -20°C or -80°C.[7][8]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the appropriate solvent (e.g., 0.1% tartaric acid for HPLC analysis, or mobile phase).[14][15] Store at 4-8°C for up to one month.[7]

Protocol 2: Forced Degradation Study (Acidic Hydrolysis)

• Accurately weigh 250 mg of pure Tiamulin and transfer to a round-bottom flask.

• Add 25 mL of 5 M aqueous HCl.

• Reflux the mixture for 6 hours.

• Cool the solution to room temperature.

• Neutralize the solution and evaporate it to dryness under a vacuum.

• Extract the dried residue twice with 10 mL of methanol.

• Filter the methanolic extracts into a 25-mL volumetric flask and bring to volume with methanol. This solution contains the acid-degraded products.

This protocol is adapted from a published stability-indicating method development study and should be performed with appropriate safety precautions.

Visualizations

Caption: Major degradation pathways of Tiamulin.

Caption: Recommended workflow for Tiamulin sample handling.

Caption: Troubleshooting logic for low Tiamulin recovery.

References

• 1. pharmaceutical-journal.com [pharmaceutical-journal.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Determination of Tiamulin Concentration in Sow Milk and in Sera of Suckling Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Pharmacokinetics and antibacterial activity of tiamulin after single and multiple oral administrations in geese - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Minimizing Sources of Error with Laboratory Sample Handling and Collection [ksvdl.org]
• 11. benchchem.com [benchchem.com]
• 12. sdiarticle4.com [sdiarticle4.com]
• 13. dvm360.com [dvm360.com]
• 14. fda.gov.tw [fda.gov.tw]
• 15. scispace.com [scispace.com]

Technical Support Center: Tiamulin Fumarate Assays in Medicated Feed

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the interference of feed additives in Tiamulin (B153960) fumarate (B1241708) assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common feed additives known to interfere with Tiamulin fumarate assays?

A1: The most significant and well-documented interfering substances are the polyether ionophore coccidiostats. These include monensin, narasin, salinomycin, and to a lesser extent, maduramicin (B1675897) and semduramicin.[1][2][3] Another feed additive that has been reported to cause adverse interactions is nitrovin.[4]

Q2: What is the mechanism of interference by ionophore coccidiostats?

A2: The primary interference from ionophore coccidiostats is a metabolic interaction, not typically a direct chemical interference in the analytical assay itself. Tiamulin can inhibit the cytochrome P450 enzymes in the liver that are responsible for metabolizing the ionophores.[2][3] This leads to an accumulation of the ionophore to toxic levels in the animal.[2] While this is an in vivo interaction, it is critical for analysts to be aware of, as the co-presence of these compounds in a feed formulation necessitates accurate and specific quantification of both Tiamulin and the ionophore to ensure animal safety. From an analytical perspective, the presence of high concentrations of these coccidiostats can contribute to complex matrix effects.

Q3: Can other feed components interfere with Tiamulin analysis?

A3: Yes, the complex nature of animal feed matrices can lead to analytical interference, often referred to as "matrix effects."[5][6] These effects are not from a single additive but from the combination of fats, proteins, vitamins, minerals, and other components in the feed. Matrix effects can cause signal suppression or enhancement in sensitive analytical methods like Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), leading to inaccurate quantification.[5][6]

Q4: Are there validated analytical methods to overcome these interferences?

A4: Yes, several validated High-Performance Liquid Chromatography (HPLC) and LC-MS/MS methods are available for the determination of Tiamulin in medicated feed.[5][7][8] Methods have been developed for the simultaneous determination of Tiamulin and other veterinary drugs, including coccidiostats.[9][10] These methods often employ specific sample preparation and clean-up procedures, such as Solid-Phase Extraction (SPE), to mitigate matrix effects and remove interfering substances.[8][9]

Troubleshooting Guides

Issue 1: Inaccurate Tiamulin Concentration in Feeds Containing Ionophore Coccidiostats

Symptoms:

• Erratic or non-reproducible Tiamulin concentrations.

• Discrepancies between expected and measured concentrations.

• Reports of adverse animal reactions despite seemingly correct Tiamulin dosage.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Metabolic Interaction (In Vivo)	While not a direct analytical interference, be aware that co-administration can lead to ionophore toxicity.[2][3] This highlights the importance of accurate quantification.
Matrix Effects from High Additive Concentration	The presence of high concentrations of ionophores and other additives can lead to signal suppression or enhancement in LC-MS/MS analysis.[5][6] Implement matrix-matched calibration standards for quantification.
Co-elution of Analytes	The ionophore or other feed components may have a similar retention time to Tiamulin under certain chromatographic conditions, leading to peak overlap and inaccurate integration. Optimize the HPLC/UPLC method, including the mobile phase composition and gradient, to achieve baseline separation of Tiamulin from potential interferences.
Inadequate Sample Clean-up	Complex feed matrices require robust sample preparation to remove interfering substances.[8] Employ a Solid-Phase Extraction (SPE) clean-up step. C18 or diol-based SPE cartridges can be effective.[8][9]

Issue 2: Poor Recovery of Tiamulin from Medicated Feed Samples

Symptoms:

• Consistently low Tiamulin recovery rates during method validation or routine analysis.

• High variability in recovery across different feed batches.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inefficient Extraction	Tiamulin may be strongly adsorbed to certain feed components. Ensure the extraction solvent and conditions are optimized. A common method involves extraction with a mixture of hexane (B92381) and ethyl acetate (B1210297) in the presence of a sodium carbonate solution to convert Tiamulin to its free base, followed by back-extraction into an acidic aqueous solution.[11]
Matrix Effects	Co-extracted matrix components can interfere with the analytical signal, leading to apparent low recovery.[6] Utilize matrix-matched calibration curves or the standard addition method to compensate for these effects. For LC-MS/MS, consider using a stable isotope-labeled internal standard for Tiamulin.
Degradation of Tiamulin	Tiamulin may degrade during sample processing. Ensure that samples are processed promptly and stored appropriately. Avoid prolonged exposure to high temperatures or extreme pH conditions.

Experimental Protocols

Protocol 1: HPLC Method for Determination of Tiamulin in Medicated Swine Feed

This protocol is based on established methods for the analysis of Tiamulin in animal feed.[11]

1. Sample Preparation and Extraction:

• Grind a representative sample of the medicated feed to a fine powder.

• Accurately weigh 20 g of the ground feed into a 250 mL flask.

• Add 100 mL of an extraction solvent (e.g., a mixture of hexane and ethyl acetate) and 10 mL of 1% sodium carbonate solution.

• Shake vigorously for 30 minutes on a mechanical shaker.

• Allow the phases to separate.

2. Liquid-Liquid Extraction:

• Transfer a known volume of the organic (upper) layer to a separatory funnel.

• Add a small volume (e.g., 5 mL) of 0.1% tartaric acid solution and shake for 2-3 minutes.

• Allow the layers to separate and collect the lower aqueous layer. This contains the Tiamulin.

• Repeat the back-extraction with a fresh portion of tartaric acid solution and combine the aqueous extracts.

3. HPLC Analysis:

• Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of methanol, acetonitrile, and an ammonium (B1175870) carbonate buffer. A typical ratio is 50:25:25 (v/v/v).

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at 208 nm.[11]

• Injection Volume: 50 µL.

• Quantification: Use a calibration curve prepared from Tiamulin fumarate analytical standard in the mobile phase.

Visualizations

References

• 1. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Tiamulin-nitrovin interaction in pigs: a case report and experimental reproduction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Determination of Tiamulin Concentration in Sow Milk and in Sera of Suckling Piglets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. jfda-online.com [jfda-online.com]
• 9. Determination of antibiotics such as macrolides, ionophores and tiamulin in liquid manure by HPLC-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Simultaneous determination of some coccidiostat antibiotics in food by liquid chromatography tandem mass spectrometry (LC-MS/MS) [vjfc.nifc.gov.vn]
• 11. scispace.com [scispace.com]

Technical Support Center: Tiamulin Administration in Poultry Drinking Water Systems

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the effective administration of Tiamulin (B153960) in poultry drinking water systems.

Troubleshooting Guides

Issue 1: Reduced Water Intake in Poultry

• Question: We observed a significant decrease in water consumption after introducing Tiamulin-medicated water. What could be the cause and how can we mitigate this?

• Answer: Reduced water intake is a known concentration-dependent effect of Tiamulin administration.[1][2][3][4] Higher concentrations of Tiamulin can lead to a decrease in water consumption, which can be more pronounced in turkeys than in chickens.[1][2][3] It is crucial to monitor water intake frequently, especially in hot weather.[1][2][3]

  • Mitigation Strategies:

    • Ensure the concentration of Tiamulin does not exceed recommended levels. For chickens, a concentration of 500 mg of Tiamulin hydrogen fumarate (B1241708) in 4 liters of water may reduce intake by approximately 10%, while 500 mg in 2 liters can cause a 15% reduction.[1][2][3]

    • For turkeys, it is recommended not to exceed a concentration of 500 mg of Tiamulin hydrogen fumarate in 2 liters of drinking water due to a more marked reduction in water intake (approximately 20%).[1][2][3]

    • To ensure correct dosage, accurately determine the body weight of the birds and adjust the Tiamulin concentration based on their clinical condition and water intake.[1][5][6][7]

Issue 2: Precipitation or Cloudiness in Medicated Water

• Question: The Tiamulin solution we prepared has become cloudy and appears to have precipitated. What could be the reason for this?

• Answer: Tiamulin solubility can be affected by water quality, particularly pH and the presence of certain minerals. Tiamulin optimally dissolves in acidic drinking water.[8] Hard water with high concentrations of minerals like iron, manganese, calcium, and magnesium can lead to the formation of less absorbable complexes, causing precipitation.[8][9][10]

  • Troubleshooting Steps:

    • Check the pH of your water source. If the water is alkaline, consider adjusting the pH to a more acidic level.[8]

    • Avoid using hard water for preparing Tiamulin solutions.[9]

    • The stability of Tiamulin in drinking water can also be affected by disinfectants like sodium hypochlorite.[11]

    • Always prepare fresh solutions of Tiamulin-medicated drinking water daily and discard any remaining water from the previous day.[1][5][6][7]

Issue 3: Suspected Drug Interaction and Adverse Effects

• Question: Our poultry are showing signs of toxicity (e.g., severe growth depression, ataxia, paralysis) after being treated with Tiamulin. We are also using a coccidiostat in the feed. Could there be an interaction?

• Answer: Yes, Tiamulin has a well-documented and potentially fatal interaction with certain ionophore anticoccidials.[5][12][13][14] Animals should not receive feeds containing monensin, salinomycin, or narasin (B1676957) during or for at least 7 days before or after treatment with Tiamulin.[2][5] This interaction is due to Tiamulin inhibiting the metabolism of these ionophores in the liver, leading to toxic levels.[12][14]

  • Immediate Actions:

    • Immediately stop the administration of both the Tiamulin-medicated water and the ionophore-contaminated feed.[5]

    • Replace the contaminated feed with fresh feed that does not contain the interacting anticoccidials.[5]

  • Prevention:

    • Always review the full list of feed additives before starting Tiamulin treatment.

    • Be aware that while interactions with maduramicin (B1675897) and semduramicin (B57454) may be milder (temporary growth depression), they can still occur.[5][12][14][15] Lasalocid appears to be compatible with Tiamulin.[5][12][14][15]

Frequently Asked Questions (FAQs)

Dosage and Administration

• Q1: How should Tiamulin solutions be prepared for administration in drinking water?

  • A1: When preparing large volumes, first create a concentrated stock solution and then dilute it to the final required concentration.[5][6][7] Use suitably calibrated equipment to ensure accurate dosing.[5][6][7] The product is soluble and stable in water with a temperature of at least 4°C.[5][6]

• Q2: How often should medicated water be replaced?

  • A2: Fresh solutions of Tiamulin-medicated drinking water should be made daily. Any medicated water remaining from the previous day should be discarded.[1][5][6][7]

• Q3: How is the correct dosage of Tiamulin calculated?

  • A3: To ensure a correct dosage, the body weight of the animals should be determined as accurately as possible to avoid underdosing.[5][6][7] The intake of medicated water depends on the clinical condition of the animals, and the concentration of Tiamulin should be adjusted accordingly.[5][6][7]

Compatibility and Interactions

• Q4: Can Tiamulin be used with other antibiotics?

  • A4: Tiamulin has been shown to have enhanced activity when administered with tetracyclines.[12][14]

• Q5: Are there any known incompatibilities with feed additives other than ionophores?

  • A5: The most significant and dangerous interactions are with ionophore anticoccidials. Always consult with a veterinarian regarding all feed additives and concurrent medications.

Stability and Storage

• Q6: What is the stability of Tiamulin in drinking water?

  • A6: Tiamulin is soluble and stable in water at a temperature of at least 4°C.[5][6] However, it is recommended to prepare fresh solutions daily.[5][6][7] Water pH and the presence of disinfectants can affect stability.[8][11]

Data Presentation

Table 1: Tiamulin Dosage and Administration in Broilers

Parameter	Recommendation	Source
Dosage	200.0 – 400.0 mg of product/kg b.w.	[9]
(equal to about 125 - 200 g/100 L of drinking water)	[9]
Duration of Treatment	3-5 days	[9]
Withdrawal Period (Meat)	2 days	[9]

Table 2: Impact of Tiamulin Concentration on Water Intake

Species	Tiamulin Hydrogen Fumarate Concentration	Approximate Reduction in Water Intake	Source
Chickens	500 mg in 4 litres of water	10%	[1][2][3]
Chickens	500 mg in 2 litres of water	15%	[1][2][3]
Turkeys	500 mg in 2 litres of water	20%	[1][2][3]

Table 3: Tiamulin Interactions with Ionophore Anticoccidials

Ionophore	Interaction with Tiamulin	Clinical Signs	Source
Monensin	Strong, potentially fatal	Severe growth depression, ataxia, paralysis, death	[2][5][12][13][14]
Salinomycin	Strong, potentially fatal	Severe growth depression, ataxia, paralysis, death	[2][5][12][13][14]
Narasin	Strong, potentially fatal	Severe growth depression, ataxia, paralysis, death	[2][5][12][14]
Maduramicin	Mild to moderate	Temporary growth depression	[5][12][14][15]
Semduramicin	Mild	Temporary growth depression	[5][14][15]
Lasalocid	Compatible	No apparent interaction	[5][12][14][15]

Experimental Protocols

Protocol 1: Determination of Tiamulin Residues in Poultry Tissues by LC-MS/MS

• Objective: To quantify the concentration of Tiamulin and its marker residue (8-α-hydroxymutilin) in edible poultry tissues (muscle, liver, skin, and fat).

• Methodology:

  • Sample Collection: Collect tissue samples from treated and control birds at specified time points after the final Tiamulin administration.

  • Homogenization: Homogenize a known weight of each tissue sample.

  • Extraction:

    • Add an appropriate extraction solvent (e.g., a mixture of acetone (B3395972) and tetrahydrofuran) to the homogenized tissue.

    • Vortex and centrifuge the sample to separate the organic and aqueous layers.

  • Purification:

    • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

    • Reconstitute the residue in a suitable solvent mixture for LC-MS/MS analysis.

  • LC-MS/MS Analysis:

    • Inject the prepared sample into a liquid chromatography-tandem mass spectrometry (LC-MS/MS) system.

    • Use a suitable column and mobile phase gradient to achieve chromatographic separation of Tiamulin and its metabolites.

    • Set the mass spectrometer to monitor for specific precursor and product ions of Tiamulin and 8-α-hydroxymutilin for quantification.

  • Quantification:

    • Prepare a calibration curve using standard solutions of Tiamulin and 8-α-hydroxymutilin of known concentrations.

    • Calculate the concentration of the analytes in the tissue samples by comparing their peak areas to the calibration curve.

Visualizations

Caption: Tiamulin and Ionophore Interaction Pathway.

Caption: Tiamulin Administration Troubleshooting Workflow.

References

• 1. assets.hpra.ie [assets.hpra.ie]
• 2. dechra.co.uk [dechra.co.uk]
• 3. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 4. Clinical particulars - Tialin® Solution for Use in Drinking Water for Pigs, Chickens and Turkeys [noahcompendium.co.uk]
• 5. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 6. vmd.defra.gov.uk [vmd.defra.gov.uk]
• 7. dechra.co.uk [dechra.co.uk]
• 8. huvepharma.com [huvepharma.com]
• 9. chemifarma.it [chemifarma.it]
• 10. mwiah.com [mwiah.com]
• 11. benchchem.com [benchchem.com]
• 12. researchgate.net [researchgate.net]
• 13. Tiamulin Fumarate Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 14. The activity and compatibility of the antibiotic tiamulin with other drugs in poultry medicine--A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Pleuromutilins | Drugs | Various | Poultrymed [poultrymed.com]

Reference Data & Comparative Studies

Comparative Guide to the Validation of Analytical Methods for Tiamulin Fumarate in Medicated Premixes

This guide provides a comprehensive comparison of validated analytical methods for the quantification of Tiamulin fumarate (B1241708) in medicated premixes. The focus is on High-Performance Liquid Chromatography (HPLC), a widely used technique for this purpose, and its comparison with other relevant methods such as Ultra-High-Performance Liquid Chromatography (UHPLC) and Liquid Chromatography with tandem mass spectrometry (LC-MS/MS). The information is intended for researchers, scientists, and drug development professionals to aid in the selection and implementation of the most suitable analytical method for their specific needs.

Method Performance Comparison

The selection of an analytical method is critically dependent on its performance characteristics. The following tables summarize the key validation parameters for different methods used in the analysis of Tiamulin fumarate, providing a clear comparison of their linearity, accuracy, precision, and sensitivity.

Table 1: Performance Characteristics of HPLC Methods for Tiamulin Fumarate Analysis

Method	Matrix	Linearity (R²)	Recovery (%)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
HPLC-UV	Medicated Feed	0.9999[1]	> 90%[2]	1.5%[1]	Not Reported	Not Reported
HPLC-UV	Pork and Chicken	0.9995[3]	84.3 - 105.9%[3][4]	< 8.3%[4]	0.025 ppm[3][4]	Not Reported
HPLC-UV	Swine Feeds	Not Reported	Not Reported	Not Reported	Not Reported	Not Reported

Table 2: Performance Characteristics of UHPLC and LC-MS/MS Methods for Tiamulin Fumarate Analysis

Method	Matrix	Linearity (R²)	Accuracy/Recovery (%)	Precision (RSD %)	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
UHPLC-UV	Oral Solution	Not Reported	100.40 ± 0.71%[5]	0.21 - 1.29% (intraday)[6]	Not Reported	Not Reported
LC-MS/MS	Medicated Feed	> 0.99[3]	73.58 - 115.21%[3]	< 14% (repeatability), < 24% (within-lab reproducibility)[3]	5.4 - 48.3 mg/kg[1]	10.4 - 119.3 mg/kg[1]
LC-MS/MS	Animal Tissues	> 0.9950[3]	> 75.0%[3][7]	< 15%[7]	0.002 µg/g[7]	Not Reported

Experimental Protocols

Detailed and robust experimental protocols are fundamental for reproducible and reliable results. Below are the methodologies for the HPLC, UHPLC, and LC-MS/MS analysis of Tiamulin fumarate.

High-Performance Liquid Chromatography (HPLC-UV) Method

This method is widely adopted for the routine analysis of Tiamulin fumarate in medicated premixes.

Sample Preparation (Medicated Premix):

• Weigh accurately 500 mg of the premix sample.[8]

• Add 25 mL of HPLC grade water and extract by vortexing for 1 minute, followed by shaking on an orbital shaker for 15 minutes.[8]

• Centrifuge the mixture.[8]

• Transfer 20 mL of the supernatant to a 100 mL volumetric flask.[8]

• Repeat the extraction step with another 25 mL of water, pool the supernatants, and dilute to volume with HPLC grade water.[8]

• Filter the final solution through a 0.45 µm filter before injection.

Chromatographic Conditions:

• Column: C18 (4.6 mm x 150 mm, 5 µm)[9]

• Mobile Phase: Methanol (B129727): Acetonitrile (B52724): 1% Ammonium Carbonate solution (50:25:25, v/v/v)[1][9]

• Flow Rate: 1.0 mL/min[9]

• Detection Wavelength: 208 nm[10][11] or 212 nm[9]

• Injection Volume: 50 µL[9]

• Column Temperature: 35°C[9]

System Suitability:

• Resolution (R): Not less than 2.0 between Tiamulin and any adjacent peaks.[12]

• Tailing Factor (T): Not more than 2.0.[9][12]

• Relative Standard Deviation (RSD): Not more than 2.0% for replicate injections.[9][12]

Ultra-High-Performance Liquid Chromatography (UHPLC-UV) Method

This method offers a faster analysis time and improved resolution compared to conventional HPLC.

Sample Preparation (Oral Solution):

• Dilute the oral solution with the mobile phase to a concentration within the linear range of the method (e.g., 0.5-10.0 µg/mL).[5]

Chromatographic Conditions:

• Mobile Phase: 0.1% aqueous ortho-phosphoric acid (pH 3.5 ± 0.5) and methanol (20:80, v/v).[5]

• Detection Wavelength: 210 nm.[5]

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) Method

LC-MS/MS provides high selectivity and sensitivity, making it suitable for the analysis of Tiamulin in complex matrices and at low concentrations.

Sample Preparation (Medicated Feed):

• Extract the sample with a mixture of acetonitrile and 0.05 M phosphoric buffer (pH 4.5).[1]

• Dilute the extract with Milli-Q water before analysis.[1]

Chromatographic and Mass Spectrometric Conditions:

• The specific LC and MS/MS parameters, such as the gradient elution program and ion transitions, should be optimized for the specific instrument used. A biphenyl (B1667301) column with a gradient of 0.1% formic acid in acetonitrile and 0.1% formic acid in ultrapure water has been reported as effective.[7]

Visualized Workflows

The following diagrams illustrate the experimental workflows for the different analytical methods described.

Caption: HPLC-UV analysis workflow for Tiamulin fumarate in medicated premixes.

Caption: UHPLC-UV analysis workflow for Tiamulin fumarate in oral solutions.

Caption: LC-MS/MS analysis workflow for Tiamulin fumarate in medicated feed.

References

• 1. researchgate.net [researchgate.net]
• 2. science24.com [science24.com]
• 3. benchchem.com [benchchem.com]
• 4. jfda-online.com [jfda-online.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 8. scispace.com [scispace.com]
• 9. giwmscdnone.gov.np [giwmscdnone.gov.np]
• 10. researchgate.net [researchgate.net]
• 11. ptfarm.pl [ptfarm.pl]
• 12. Tiamulin Fumarate [drugfuture.com]

Unraveling the Complexities of Cross-Resistance: Tiamulin and Macrolide Antibiotics

A Comparative Guide for Researchers and Drug Development Professionals

The emergence of antibiotic resistance is a critical challenge in both human and veterinary medicine. Understanding the nuances of cross-resistance between different antibiotic classes is paramount for the development of effective therapeutic strategies and the preservation of existing antimicrobial agents. This guide provides an in-depth comparison of cross-resistance patterns between tiamulin (B153960), a pleuromutilin (B8085454) antibiotic, and macrolide antibiotics. By examining the underlying mechanisms, presenting supporting experimental data, and detailing methodologies, this document aims to equip researchers, scientists, and drug development professionals with the critical information needed to navigate this complex area of antimicrobial resistance.

Mechanism of Action and the Basis of Cross-Resistance

Tiamulin and macrolides, while belonging to different antibiotic classes, share a common target within the bacterial cell: the 50S ribosomal subunit. Both interfere with protein synthesis, a fundamental process for bacterial survival.[1][2] Tiamulin binds to the peptidyl transferase center (PTC) on the 50S subunit, inhibiting the formation of peptide bonds.[2] Macrolides also bind to the 50S subunit, but in the nascent peptide exit tunnel, which can indirectly affect peptide bond formation and elongation.[3][4][5]

The primary mechanism underpinning cross-resistance between tiamulin and macrolides lies in alterations to their common binding site.[1][6] Mutations in the genes encoding the 23S ribosomal RNA (rRNA) and ribosomal proteins, particularly L3, can reduce the binding affinity of both antibiotic classes, leading to decreased susceptibility.[7][8][9][10]

Specifically, mutations at nucleotide positions 2058 and 2059 of the 23S rRNA gene (Escherichia coli numbering) have been shown to confer cross-resistance to both tiamulin and macrolides like erythromycin, tilmicosin, and tylosin.[7] Additionally, alterations in ribosomal protein L3 can also lead to tiamulin resistance, and in some cases, may contribute to reduced susceptibility to other PTC-targeting antibiotics.[8][9]

Another, though less common, mechanism of resistance that can contribute to cross-resistance is the presence of efflux pumps. These are membrane proteins that actively transport antibiotics out of the bacterial cell, reducing their intracellular concentration.[1] For instance, the MacAB-TolC tripartite efflux pump in E. coli has been shown to confer resistance to macrolides.[11][12] While the direct role of this specific pump in tiamulin efflux is less clear, the presence of multi-drug efflux systems can potentially contribute to a broader resistance profile that includes both antibiotic classes.

Quantitative Analysis of Cross-Resistance

The following table summarizes minimum inhibitory concentration (MIC) data from various studies, illustrating the cross-resistance profiles between tiamulin and different macrolide antibiotics in various bacterial species. The MIC is the lowest concentration of an antibiotic that prevents visible growth of a microorganism and is a key quantitative measure of susceptibility.

Bacterial Species	Strain Type	Tiamulin MIC (µg/mL)	Erythromycin MIC (µg/mL)	Tylosin MIC (µg/mL)	Tilmicosin MIC (µg/mL)	Other Macrolides MIC (µg/mL)	Reference
Mycoplasma gallisepticum	Tiamulin-resistant mutants	Elevated	Cross-resistant	Cross-resistant	Cross-resistant	-	[7]
Thermus thermophilus	Tiamulin-resistant mutants (uL3 mutations)	Resistant	No cross-resistance	No cross-resistance	No cross-resistance	No cross-resistance to various macrolides	[9]
Acholeplasma laidlawii	Swine isolate	≥32	2048	≥32	≥32	Azithromycin: ≥32, Clarithromycin: ≥32	[13][14]
Staphylococcus aureus	Linezolid-resistant mutants	Cross-resistant	-	-	-	-	[15][16]
Mycoplasma gallisepticum	Field isolates (2010-2020)	≤0.25	Varied	≥8 (in some isolates)	>32 (in some isolates)	Spiramycin: >16 (in some isolates)	[17]

Experimental Protocols

Accurate determination of cross-resistance relies on standardized and reproducible experimental methodologies. Below are detailed protocols for key experiments cited in the literature.

Minimum Inhibitory Concentration (MIC) Determination by Broth Microdilution

This method is used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• Sterile 96-well microtiter plates

• Appropriate bacterial growth medium (e.g., Mueller-Hinton Broth, Friis medium for Mycoplasma)[13]

• Bacterial inoculum standardized to a 0.5 McFarland turbidity standard

• Stock solutions of tiamulin and macrolide antibiotics

Procedure:

• Prepare serial two-fold dilutions of each antibiotic in the growth medium directly in the microtiter plates.[14]

• Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Incubate the plates under appropriate conditions (e.g., 37°C for 16-20 hours for most bacteria; specific conditions for fastidious organisms).[18]

• The MIC is determined as the lowest concentration of the antibiotic at which there is no visible growth.[17]

Disk Diffusion Method

This method assesses the susceptibility of bacteria to antibiotics by measuring the diameter of the zone of inhibition around a filter paper disk impregnated with the antibiotic.

Materials:

• Mueller-Hinton agar (B569324) plates

• Sterile cotton swabs

• Bacterial inoculum standardized to a 0.5 McFarland turbidity standard

• Filter paper disks impregnated with standard concentrations of tiamulin and macrolide antibiotics

Procedure:

• A sterile swab is dipped into the standardized bacterial inoculum, and excess fluid is removed.

• The swab is used to evenly streak the entire surface of the Mueller-Hinton agar plate.

• The antibiotic-impregnated disks are placed on the agar surface.

• The plates are incubated under appropriate conditions.

• The diameter of the zone of complete inhibition around each disk is measured in millimeters. The size of the zone is correlated with the susceptibility of the organism to the antibiotic.[18][19]

Visualizing the Mechanisms and Workflows

To further clarify the concepts discussed, the following diagrams illustrate the mechanism of cross-resistance and a typical experimental workflow.

References

• 1. Macrolide Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 2. benchchem.com [benchchem.com]
• 3. Binding Site of Macrolide Antibiotics on the Ribosome: New Resistance Mutation Identifies a Specific Interaction of Ketolides with rRNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. How macrolide antibiotics work - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. academic.oup.com [academic.oup.com]
• 8. Resistance to the Peptidyl Transferase Inhibitor Tiamulin Caused by Mutation of Ribosomal Protein L3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Tiamulin-Resistant Mutants of the Thermophilic Bacterium Thermus thermophilus - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mutations in ribosomal protein L3 and 23S ribosomal RNA at the peptidyl transferase centre are associated with reduced susceptibility to tiamulin in Brachyspira spp. isolates | Semantic Scholar [semanticscholar.org]
• 11. Frontiers | Antibiotic Resistance Mediated by the MacB ABC Transporter Family: A Structural and Functional Perspective [frontiersin.org]
• 12. Novel Macrolide-Specific ABC-Type Efflux Transporter in Escherichia coli - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Resistance to 16-Membered Macrolides, Tiamulin and Lincomycin in a Swine Isolate of Acholeplasma laidlawii [mdpi.com]
• 14. Resistance to 16-Membered Macrolides, Tiamulin and Lincomycin in a Swine Isolate of Acholeplasma laidlawii - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Linezolid and tiamulin cross-resistance in Staphylococcus aureus mediated by point mutations in the peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Linezolid and Tiamulin Cross-Resistance in Staphylococcus aureus Mediated by Point Mutations in the Peptidyl Transferase Center - PMC [pmc.ncbi.nlm.nih.gov]
• 17. mdpi.com [mdpi.com]
• 18. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 19. jmilabs.com [jmilabs.com]

Tiamulin Fumarate vs. Tylosin: A Comparative Guide for the Treatment of Mycoplasma hyopneumoniae

An objective comparison of two leading antibiotics in the management of enzootic pneumonia in swine, supported by experimental data.

This guide offers a comprehensive analysis of tiamulin (B153960) fumarate (B1241708) and tylosin (B1662201), two prominent antibiotics utilized in the treatment and control of Mycoplasma hyopneumoniae (M. hyopneumoniae), the primary causative agent of enzootic pneumonia in pigs. For researchers, scientists, and drug development professionals, this document provides a comparative overview of their efficacy, supported by quantitative data from in-vitro and in-vivo studies, detailed experimental methodologies, and visual representations of their mechanisms of action and experimental workflows.

Efficacy Comparison: In-Vitro and In-Vivo Studies

The efficacy of tiamulin and tylosin against M. hyopneumoniae has been evaluated through various studies, both in the laboratory and in clinical settings. In-vitro studies often focus on the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antibiotic that prevents the visible growth of a bacterium. In-vivo studies, on the other hand, assess the clinical outcomes in infected animals, measuring parameters such as lung lesion scores, average daily gain (ADG), feed conversion ratio (FCR), and mortality rates.

In-Vitro Susceptibility

In-vitro studies consistently demonstrate that tiamulin exhibits greater potency against Mycoplasma species compared to tylosin. One study reported that the minimal mycoplasmacidal concentrations of tiamulin ranged from 0.01 to 10.0 micrograms/ml, whereas tylosin was active in concentrations of 0.5 to 100.0 micrograms/ml.[1] For many strains, including ureaplasmas, tiamulin was found to be effective at concentrations 5 to 5,000 times lower than tylosin.[1]

Another study analyzing the mutant selection window for several antibiotics, including tiamulin and tylosin, against an M. hyopneumoniae type strain, further supports the higher in-vitro activity of tiamulin.[2] The ratio of the mutant prevention concentration (MPC) to the MIC99, an indicator of the likelihood of selecting for resistant mutants, was lower for tiamulin than for tylosin, suggesting a lower potential for resistance development with tiamulin.[2]

Antimicrobial	MIC Range (µg/mL)	MPC (µg/mL)	MPC/MIC99 Ratio
Tiamulin	0.001 - 2.0	0.016	< danofloxacin
Tylosin	0.008 - 1.0	10.24	> doxycycline

Data compiled from a study on the mutant selection window of various antimicrobials against M. hyopneumoniae.[2]

In-Vivo Clinical Efficacy

Clinical trials in pigs experimentally or naturally infected with M. hyopneumoniae provide valuable insights into the practical application of these antibiotics.

A study on neonatal piglets experimentally infected with a lung homogenate containing M. hyopneumoniae showed that both tiamulin and tylosin tartrate significantly reduced the incidence and severity of macroscopic pneumonic lung lesions.[3] In this study, M. hyopneumoniae could not be isolated from the lungs of the drug-treated piglets, unlike the unmedicated controls.[3]

In another experimental infection model, tylosin administered in-feed at 100 mg/kg for 21 days resulted in significantly lower respiratory disease scores (0.54 vs. 1.54) and lung lesion scores (1.72 vs. 5.27) compared to untreated infected pigs.[4]

A separate investigation into the use of in-feed tiamulin hydrogen fumarate for porcine respiratory disease complex (PRDC), which includes M. hyopneumoniae, demonstrated a positive clinical benefit.[5] In one part of the study, pigs treated with tiamulin at 165.0 ppm showed significantly better treatment success, lower total percent pneumonia lesions, and lower mortality compared to controls.[5]

Study Drug	Dosage	Key Findings	Reference
Tiamulin	10 mg/kg orally, twice daily for 10 days	Significantly reduced incidence and severity of lung lesions. M. hyopneumoniae not isolated from treated pigs.	[3]
Tylosin	50 mg/kg orally, twice daily for 10 days	Significantly reduced incidence and severity of lung lesions. M. hyopneumoniae not isolated from treated pigs.	[3]
Tiamulin	137.5 ppm and 165.0 ppm in-feed for 17 days	Lower total percent pneumonia lesions and mortality compared to controls. Higher treatment success at 165.0 ppm.	[5]
Tylosin	100 mg/kg in-feed for 21 days	Significantly lower respiratory disease and lung lesion scores compared to untreated pigs.	[4]

Experimental Protocols

Understanding the methodologies behind the efficacy data is crucial for interpretation and potential replication. Below are summaries of the experimental protocols from key comparative studies.

Study 1: Experimental Pneumonia in Neonatal Piglets[3]

• Objective: To examine the effects of tylosin tartrate and tiamulin on experimentally induced pneumonia in neonatal piglets.

• Animals: Neonatal piglets.

• Infection Model: Intranasal infection with a homogenate of pneumonic pig lung containing M. hyopneumoniae, M. hyorhinis, and other bacteria and viruses.

• Treatment Groups:

  • Tylosin tartrate: 50 mg/kg administered orally twice daily for 10 days, starting 14 days after infection.

  • Tiamulin: 10 mg/kg administered orally twice daily for 10 days, starting 14 days after infection.

  • Unmedicated control.

• Outcome Parameters: Incidence and severity of macroscopic pneumonic lung lesions, and isolation of mycoplasmas and bacteria from lung tissue.

Study 2: In-feed Tylosin for M. hyopneumoniae Infection[4]

• Objective: To examine the efficacy of in-feed tylosin for the treatment of enzootic pneumonia in an experimental M. hyopneumoniae infection model.

• Animals: Conventional M. hyopneumoniae-free pigs.

• Infection Model: Intratracheal inoculation with a virulent field isolate of M. hyopneumoniae.

• Treatment Groups:

  • Infected and treated with tylosin (100 mg/kg feed) for 21 days, starting 12 days after infection.

  • Infected and untreated.

  • Uninfected and untreated (control).

• Outcome Parameters: Daily clinical signs, respiratory disease score, lung lesion quantification, and immunofluorescence testing for M. hyopneumoniae in lung tissue.

Mechanism of Action: A Visual Representation

Both tiamulin and tylosin inhibit bacterial protein synthesis by targeting the bacterial ribosome, but they bind to different sites. Tiamulin, a pleuromutilin, binds to the peptidyl transferase center of the 50S ribosomal subunit, inhibiting the formation of peptide bonds. Tylosin, a macrolide, binds to the 23S rRNA in the 50S subunit, blocking the exit tunnel for the growing polypeptide chain.

Caption: Mechanism of action for Tiamulin and Tylosin on the bacterial ribosome.

Experimental Workflow: A Generalized Approach

The following diagram illustrates a typical workflow for an in-vivo study evaluating the efficacy of antibiotics against M. hyopneumoniae in swine.

Caption: Generalized workflow for an in-vivo swine efficacy study.

Conclusion

Both tiamulin fumarate and tylosin are effective in the treatment and control of Mycoplasma hyopneumoniae infections in swine. In-vitro data suggests that tiamulin has a higher potency and potentially a lower risk for the development of resistance. In-vivo studies demonstrate that both antibiotics can significantly reduce clinical signs and lung lesions associated with enzootic pneumonia, leading to improved animal health and performance. The choice between these two antibiotics may depend on various factors, including the specific clinical situation, route of administration, and cost-effectiveness. The data and protocols presented in this guide provide a foundation for informed decision-making in research and drug development focused on swine respiratory diseases.

References

• 1. A comparison of the effect of tiamulin hydrogen fumarate and tylosin tartrate on mycoplasmas of ruminants and some animal ureaplasmas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Analysis of the mutant selection window and killing of Mycoplasma hyopneumoniae for doxycycline, tylosin, danofloxacin, tiamulin, and valnemulin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tylosin tartrate and tiamutilin effects on experimental piglet pneumonia induced with pneumonic pig lung homogenate containing mycoplasmas, bacteria and viruses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Efficacy of in-feed medication with tylosin for the treatment and control of Mycoplasma hyopneumoniae infections - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Tiamulin hydrogen fumerate in-feed antibiotic for the control of PRDC - Swine abstracts - pig333, pig to pork community [pig333.com]

A Comparative Guide to the Validation of Analytical Methods for Tiamulin Residues in Edible Tissues

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent analytical techniques for the quantification of tiamulin (B153960) residues in edible animal tissues: Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) and High-Performance Liquid Chromatography with UV detection (HPLC-UV). Tiamulin is a pleuromutilin (B8085454) antibiotic extensively used in veterinary medicine to treat various bacterial infections in livestock and poultry.[1][2] The monitoring of its residues in edible tissues is crucial to ensure food safety and prevent the development of antibiotic resistance.[1][3]

The European Union has established Maximum Residue Limits (MRLs) for tiamulin in the edible tissues of various animals, including pigs, rabbits, chickens, and turkeys. These limits are set at 100 µg/kg for muscle, 500 µg/kg for liver in pigs and rabbits, and vary for poultry, with liver having a higher MRL.[1][4] This guide will delve into the validation and performance of analytical methods designed to detect and quantify tiamulin residues at and below these regulatory limits.

Comparative Analysis of Method Performance

The selection of an analytical method for routine monitoring of drug residues depends on several factors, including sensitivity, specificity, accuracy, precision, and throughput. Below is a summary of the performance characteristics of LC-MS/MS and HPLC-UV methods for the determination of tiamulin residues, based on published validation data.

Performance Parameter	LC-MS/MS	HPLC-UV
Linearity (R²)	> 0.99[5][6][7]	0.9995 - 0.9999[7][8]
Recovery (%)	73.58 - 116.7[5][6][7][9]	83.5 - 105.9[7][8]
Precision (RSD %)	< 14 (Repeatability)[6][7] < 24 (Within-lab reproducibility)[6]	≤ 2.7 (Repeatability)[7]
Limit of Detection (LOD)	0.03 - 0.06 µg/kg[5][9]	0.025 ppm (25 µg/kg)[8]
Limit of Quantification (LOQ)	0.1 - 0.2 µg/kg[5][9]	Not explicitly reported, but likely higher than LOD

Key Observations:

• Sensitivity: LC-MS/MS methods generally exhibit lower limits of detection and quantification, making them more suitable for detecting trace amounts of tiamulin residues.[5][9]

• Specificity: LC-MS/MS offers superior specificity due to the detection of specific mass transitions for the analyte, which minimizes the risk of interference from matrix components.[4] HPLC-UV, while effective, can be more susceptible to interferences from co-eluting compounds.[8]

• Precision and Accuracy: Both methods demonstrate good precision and accuracy, with recovery values falling within acceptable ranges for residue analysis.[5][6][7][8][9]

• Cost and Complexity: HPLC-UV is generally a more cost-effective and less complex technique compared to LC-MS/MS, which requires more specialized equipment and expertise.[8]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of analytical methods. The following sections outline typical experimental protocols for the analysis of tiamulin residues in edible tissues using LC-MS/MS and HPLC-UV.

This protocol is a synthesized representation of methodologies described in various studies.[1][3][4][5]

1. Sample Preparation (Extraction and Cleanup)

• Homogenization: Weigh 2 ± 0.01 g of homogenized tissue sample into a 50 mL centrifuge tube.[1]

• Extraction: Add a suitable internal standard and 10 mL of an extraction solvent (e.g., acetonitrile (B52724) with 2% formic acid).[1] Vortex the mixture for 30 seconds and perform ultrasonic extraction for 10 minutes.[1]

• Centrifugation: Centrifuge the sample to separate the supernatant.

• Solid Phase Extraction (SPE) Cleanup:

  • Activate an Oasis MCX SPE cartridge (3 mL, 60 mg) with 3 mL of methanol, followed by equilibration with 3 mL of 2% formic acid in water.[3]

  • Load the supernatant onto the SPE cartridge.[3]

  • Wash the cartridge with 3 mL of 2% formic acid in water, followed by 3 mL of methanol.[3]

  • Elute the analyte with 4 mL of 5% ammonia (B1221849) in methanol.[3]

• Final Preparation: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable mobile phase for injection.

2. LC-MS/MS Conditions

• Liquid Chromatography:

  • Column: A C18 or biphenyl (B1667301) column is commonly used.[4][5]

  • Mobile Phase: A gradient elution with a mixture of 0.1% formic acid in water and 0.1% formic acid in acetonitrile is typical.[5]

  • Flow Rate: A flow rate in the range of 0.2-0.5 mL/min is generally applied.

• Tandem Mass Spectrometry:

  • Ionization Mode: Electrospray ionization (ESI) in positive mode.[4]

  • Detection: Multiple Reaction Monitoring (MRM) is used to monitor specific precursor-to-product ion transitions for tiamulin and its internal standard for quantification and confirmation.

This protocol is based on a validated method for the determination of tiamulin in chicken and pork.[2][8]

1. Sample Preparation (Extraction and Cleanup)

• Extraction: Extract a 10 g homogenized sample with 30 mL of acetonitrile and filter. Repeat the extraction twice.[8]

• Liquid-Liquid Partitioning: Purify the extract by liquid-liquid partitioning with n-hexane.[8]

• Solid Phase Extraction (SPE) Cleanup:

  • Pass the extract through a Bond Elut C18 cartridge.[8]

• Final Preparation: Concentrate the eluate and prepare it for HPLC analysis.[8]

2. HPLC-UV Conditions

• Column: A Lichrospher 100 RP-18 column (5 µm, 4.6 mm I.D. × 250 mm) is a suitable choice.[8]

• Mobile Phase: An isocratic mobile phase consisting of a mixture of 80% acetonitrile and 1% ammonium (B1175870) carbonate (90:10, v/v) can be used.[8]

• Detection: UV detection at a wavelength of 210 nm.[8]

Workflow Visualization

The following diagram illustrates the typical experimental workflow for the LC-MS/MS analysis of tiamulin residues in edible tissues.

References

• 1. Frontiers | A UPLC-MS/MS method for simultaneous determination of tiamulin and its metabolites in Crucian carp (Carassius carassius): an in vivo metabolism and tissue distribution study [frontiersin.org]
• 2. researchgate.net [researchgate.net]
• 3. frontiersin.org [frontiersin.org]
• 4. Analysis of Transfer of Tiamulin to Animal Tissue after Oral Administration: An Important Factor for Ensuring Food Safety and Environmental Protection - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Development and validation of an LC-MS/MS method for the quantification of tiamulin, trimethoprim, tylosin, sulfadiazine and sulfamethazine in medicated feed - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. fda.gov.tw [fda.gov.tw]
• 9. Establishment of withdrawal time and analysis of tiamulin residue in tissues of orally dosed broiler chickens -Korean Journal of Veterinary Research | Korea Science [koreascience.kr]

A Comparative Guide to Inter-laboratory Validation of Tiamulin Susceptibility Testing Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of inter-laboratory validation studies for tiamulin (B153960) susceptibility testing, focusing on methodologies, performance data, and quality control parameters. The information is intended to assist researchers and drug development professionals in establishing accurate and reproducible susceptibility testing protocols for this critical veterinary antimicrobial.

Introduction

Tiamulin is a pleuromutilin (B8085454) antibiotic primarily used in veterinary medicine to treat a variety of bacterial infections in swine and poultry. Accurate and consistent susceptibility testing is paramount for effective clinical use, guiding appropriate dosing, and monitoring for the emergence of resistance. This guide summarizes key findings from multi-center validation studies that have led to the establishment of standardized methods and interpretive criteria for tiamulin susceptibility testing.

Data Presentation: A Comparative Overview

The following tables summarize the quantitative data from inter-laboratory validation studies, primarily based on the guidelines developed by the National Committee for Clinical Laboratory Standards (NCCLS), now the Clinical and Laboratory Standards Institute (CLSI).

Table 1: Proposed Minimum Inhibitory Concentration (MIC) and Disk Diffusion Interpretive Criteria for Tiamulin[1][2][3]

Organism/Group	Test Method	Susceptible	Intermediate	Resistant
Staphylococci	MIC (µg/mL)	≤ 4	-	≥ 32
Disk Diffusion (mm)	≥ 19	12 - 18	≤ 11
Pasteurella multocida	MIC (µg/mL)	-	8 - 16	≥ 32
Disk Diffusion (mm)	≥ 19	12 - 18	≤ 11
Actinobacillus pleuropneumoniae	MIC (µg/mL)	≤ 16	-	≥ 32
Disk Diffusion (mm)	≥ 9	-	≤ 8
Actinobacillus suis, Erysipelothrix rhusiopathiae, Streptococcus suis	MIC (µg/mL)	≤ 4	-	≥ 32
Disk Diffusion (mm)	≥ 16	-	≤ 8

Table 2: Quality Control (QC) Ranges for Tiamulin Susceptibility Testing from an Eight-Laboratory Study[1][4]

QC Strain	Test Method	Medium	QC Range
Staphylococcus aureus ATCC 29213	MIC (µg/mL)	Cation-Adjusted Mueller-Hinton Broth	0.5 - 2
Staphylococcus aureus ATCC 25923	Disk Diffusion (mm)	Mueller-Hinton Agar (B569324)	25 - 32
Actinobacillus pleuropneumoniae ATCC 27090	MIC (µg/mL)	Veterinary Fastidious Medium (VFM)	8 - 32
MIC (µg/mL)	Haemophilus Test Medium (HTM)	4 - 32
Disk Diffusion (mm)	Enriched Chocolate Mueller-Hinton Agar	12 - 18
Streptococcus pneumoniae ATCC 49619	MIC (µg/mL)	-	0.5 - 4

Table 3: Inter-method Agreement and Error Rates[1][2]

Organism Group	Inter-method Accuracy	Very Major Error Rate (False-Susceptible)	Major Error Rate (False-Resistant)	Minor Error Rate
Non-fastidious species (e.g., Staphylococci, P. multocida)	96.2%	0.0%	0.0%	3.8%
Fastidious species (e.g., Actinobacillus spp., S. suis)	89.8% - 90.5%	0.0%	0.0%	10.2%

Experimental Protocols

The validation studies cited adhere to standardized methodologies to ensure reproducibility across laboratories. Below are summaries of the key experimental protocols.

Broth Microdilution for Minimum Inhibitory Concentration (MIC) Testing

The broth microdilution method was performed using various media formulations depending on the bacterial species being tested.[1] Tiamulin was prepared in a serial twofold concentration range, typically from 0.25 to 32 µg/mL.[1]

• Non-fastidious Bacteria: Tested in cation-adjusted Mueller-Hinton broth.

• Fastidious Veterinary Pathogens: Tested in Veterinary Fastidious Medium (VFM), Haemophilus Test Medium (HTM), and Mueller-Hinton broth supplemented with 5% lysed horse blood.[1]

The MIC is defined as the lowest concentration of tiamulin that completely inhibits visible growth of the organism.

Agar Disk Diffusion Testing

The disk diffusion method provides a qualitative assessment of susceptibility. A standardized bacterial inoculum is swabbed onto the surface of an agar plate, and a paper disk containing a specific amount of the antimicrobial agent is applied.

• Disk Concentration: 30-μg tiamulin disks were used in the validation studies.[1][2]

• Media:

  • Pasteurella multocida and staphylococci were tested on Mueller-Hinton agar.[1][2]

  • Actinobacillus suis, Erysipelothrix rhusiopathiae, and Streptococcus suis were tested on enriched chocolate Mueller-Hinton agar.[1][2]

• Incubation: Plates are incubated, and the diameter of the zone of growth inhibition around the disk is measured. This zone diameter is then correlated with the MIC to determine the interpretive category (susceptible, intermediate, or resistant).

Visualizing the Validation Process

The following diagrams illustrate the workflows for the susceptibility testing methods and the inter-laboratory validation process.

Figure 1. Experimental workflows for MIC and disk diffusion susceptibility testing.

Figure 2. Logical flow of an inter-laboratory validation study.

Conclusion

The inter-laboratory validation of tiamulin susceptibility testing methods has been a crucial step in standardizing the monitoring of this important veterinary antimicrobial. The establishment of harmonized protocols, interpretive criteria, and quality control ranges by organizations like CLSI provides a robust framework for clinical microbiology laboratories.[3] These efforts ensure that susceptibility test results are accurate and comparable across different laboratories, which is essential for guiding therapeutic decisions and for surveillance of antimicrobial resistance. The data indicates a high level of inter-method accuracy, particularly for non-fastidious organisms, validating the use of both broth microdilution and disk diffusion methods in a clinical setting.[4][1]

References

• 1. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tiamulin activity against fastidious and nonfastidious veterinary and human bacterial isolates: initial development of in vitro susceptibility test methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Standardization of Veterinary Susceptibility Testing | CLSI [clsi.org]
• 4. jmilabs.com [jmilabs.com]

Tiamulin: A Comparative Analysis of In Vitro Susceptibility and In Vivo Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro and in vivo efficacy of Tiamulin (B153960), a pleuromutilin (B8085454) antibiotic widely used in veterinary medicine. By presenting key experimental data, detailed methodologies, and visual representations of underlying principles, this document aims to be a valuable resource for researchers and professionals involved in antimicrobial drug development and evaluation.

Tiamulin is a semi-synthetic derivative of pleuromutilin, known for its activity against a broad spectrum of pathogens, particularly Gram-positive bacteria, mycoplasmas, and anaerobes.[1] Its primary mechanism of action involves the inhibition of bacterial protein synthesis by binding to the 50S ribosomal subunit.[2][3] This guide will delve into the laboratory and clinical performance of Tiamulin, offering a side-by-side view of its potency in controlled laboratory settings and its effectiveness in animal models of infection.

Quantitative Data Summary

The following tables summarize the in vitro and in vivo performance of Tiamulin against key veterinary pathogens.

In Vitro Efficacy of Tiamulin: Minimum Inhibitory Concentrations (MIC)

The in vitro activity of Tiamulin is typically determined by the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium. The MIC50 and MIC90 values represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively.

Pathogen	MIC50 (µg/mL)	MIC90 (µg/mL)	MIC Range (µg/mL)	Reference
Mycoplasma hyopneumoniae	0.03	0.12	≤0.015-0.12	[4]
Mycoplasma gallisepticum	0.05	-	-	[5]
Mycoplasma synoviae	0.10	-	-	[5]
Mycoplasma anatis	0.06 (MIC)	-	-
Actinobacillus pleuropneumoniae	4.0	8.0	1.0-16.0
Pasteurella multocida	16	-	8-32	[6][7]
Staphylococcus aureus	1	-	-	[7]
Coagulase-Negative Staphylococci	≤0.5	-	-	[7]
Streptococcus spp.	12.5 (MIC)	-	-	[8]
Leptospira interrogans	-	-	0.07-2.5	[9]

In Vivo Efficacy of Tiamulin in Animal Models

The in vivo efficacy of Tiamulin is evaluated in various animal models of infection. Key parameters to assess efficacy include a reduction in clinical signs of disease, decreased mortality rates, and a reduction in the bacterial load in target tissues.

Animal Model	Pathogen	Treatment Regimen	Efficacy Endpoints	Reference
Pigs	Mycoplasma hyopneumoniae	10 mg/kg, orally, twice daily for 10 days	Reduction in lung lesions	[4]
Pigs	Actinobacillus pleuropneumoniae	180 ppm in drinking water	Reduced mortality and lung lesions	[4][6]
Broiler Chickens	Mycoplasma gallisepticum	1g/1.5L in drinking water for 3 days	Significant reduction in clinical score, mortality rate, and gross air-sac lesion score	[10]
Hamsters	Leptospira canicola	103.8 mg/kg (ED50), orally for 3 days	3-fold higher efficacy compared to tetracycline	[9]
Hamsters	Leptospira grippotyphosa	35.16 mg/kg (ED50), orally for 3 days	8-fold higher efficacy compared to tetracycline	[9]
Ducks	Mycoplasma anatis	35 mg/kg/day, orally (calculated dose)	Based on PK/PD modeling to achieve desired effect	[3]
Cows	Mastitis (Cocci etiology)	Intramammary infusion of "Timukotin" (Tiamulin composite)	90% clinical efficacy	[8]

Experimental Protocols

Detailed and standardized methodologies are crucial for the accurate assessment of an antibiotic's efficacy. The following sections outline the typical protocols for in vitro and in vivo testing of Tiamulin.

In Vitro Susceptibility Testing

The determination of Tiamulin's MIC is performed following standardized guidelines, such as those established by the Clinical and Laboratory Standards Institute (CLSI), formerly known as the National Committee for Clinical Laboratory Standards (NCCLS).

1. Broth Microdilution Method:

• Bacterial Strains: A panel of recent clinical isolates of the target pathogens is used.

• Media: The choice of broth medium is dependent on the growth requirements of the bacteria. For non-fastidious organisms like Staphylococcus aureus, Mueller-Hinton Broth (MHB) is used. For fastidious organisms such as Actinobacillus pleuropneumoniae, Veterinary Fastidious Medium (VFM) or enriched chocolate Mueller-Hinton agar (B569324) is recommended.[6][11]

• Inoculum Preparation: Bacterial colonies are suspended in a suitable broth to achieve a turbidity equivalent to a 0.5 McFarland standard. This suspension is then further diluted to obtain a final inoculum concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL in the wells of the microtiter plate.

• Tiamulin Preparation: A stock solution of Tiamulin is prepared and serially diluted in the appropriate broth medium to obtain a range of concentrations.

• Incubation: The microtiter plates, containing the bacterial inoculum and varying concentrations of Tiamulin, are incubated at a specified temperature and duration, typically 35-37°C for 16-24 hours.

• MIC Determination: The MIC is read as the lowest concentration of Tiamulin that completely inhibits visible growth of the bacteria.

2. Disk Diffusion Method:

• Media: Mueller-Hinton Agar is commonly used. For fastidious organisms, enriched media may be required.[6][11]

• Inoculum Preparation: A standardized bacterial suspension (0.5 McFarland) is swabbed uniformly across the surface of the agar plate.

• Disk Application: A paper disk impregnated with a specific amount of Tiamulin (e.g., 30 µg) is placed on the agar surface.[6][11]

• Incubation: The plates are incubated under appropriate conditions.

• Zone of Inhibition Measurement: The diameter of the zone of no bacterial growth around the disk is measured in millimeters. The size of this zone correlates with the MIC.

In Vivo Efficacy Testing

In vivo studies are essential to evaluate the therapeutic potential of Tiamulin in a living organism. These studies are conducted in accordance with institutional and national guidelines for the care and use of laboratory animals.[2]

1. Animal Models of Infection:

• Species: Common laboratory animal models include mice, rats, hamsters, as well as target species like pigs and poultry.[4][9][10]

• Infection Induction: Animals are experimentally infected with a standardized dose of the target pathogen. The route of infection is chosen to mimic the natural course of the disease (e.g., intranasal for respiratory pathogens).

• Treatment Groups: Animals are randomly assigned to different treatment groups, including a control group (receiving a placebo or no treatment) and groups receiving different dosages of Tiamulin.

2. Tiamulin Administration:

• Formulation: Tiamulin can be administered through various routes, including oral gavage, medicated feed or drinking water, or by injection (intramuscular or intraperitoneal).[2][4][10]

• Dosage and Duration: The treatment regimen, including the dose, frequency, and duration of administration, is a critical variable in these studies.

3. Efficacy Assessment:

• Clinical Observations: Animals are monitored for clinical signs of illness, and a scoring system may be used to quantify disease severity.

• Mortality Rate: The number of surviving animals in each group is recorded.

• Bacterial Load Determination: At the end of the study, animals are euthanized, and target tissues (e.g., lungs, liver) are collected aseptically. The tissues are homogenized, and serial dilutions are plated on appropriate agar to determine the number of CFU per gram of tissue.[2]

• Pathological Examination: Tissues may be examined for gross and microscopic lesions to assess the extent of disease and the effect of treatment.

4. Statistical Analysis:

• The data collected from the different treatment groups are statistically analyzed to determine the significance of Tiamulin's efficacy compared to the control group.

Visualizing the Path from Lab to Clinic

The following diagrams illustrate the workflow for evaluating antibiotic efficacy and the conceptual relationship between in vitro and in vivo data.

Caption: Workflow for evaluating antibiotic efficacy from in vitro to in vivo.

Caption: Relationship between in vitro susceptibility, PK/PD, and in vivo efficacy.

References

• 1. Tiamulin Fumarate Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 2. benchchem.com [benchchem.com]
• 3. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 4. thepigsite.com [thepigsite.com]
• 5. Preliminary clinical pharmacological investigations of tylosin and tiamulin in chickens - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 7. jmilabs.com [jmilabs.com]
• 8. Tiamulin fumarat – new makrolide on bovine mastitis therapy in vivo and in vitro | BIO Web of Conferences [bio-conferences.org]
• 9. [In vitro and in vivo activity of tiamulin against leptospires (author's transl)] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Tiamulin activity against fastidious and nonfastidious veterinary and human bacterial isolates: initial development of in vitro susceptibility test methods - PubMed [pubmed.ncbi.nlm.nih.gov]

Tiamulin in Veterinary Medicine: A Comparative Analysis of Clinical Efficacy

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive statistical analysis of Tiamulin's performance in comparative drug trials, offering a valuable resource for researchers, scientists, and drug development professionals. Tiamulin, a pleuromutilin (B8085454) antibiotic, is widely utilized in veterinary medicine for the treatment and control of economically significant diseases in swine and poultry. This document synthesizes data from various studies to objectively compare Tiamulin's efficacy against other commonly used antibiotics, supported by detailed experimental protocols and data visualizations.

Mechanism of Action

Tiamulin exerts its bacteriostatic effect by inhibiting bacterial protein synthesis. It selectively binds to the 50S ribosomal subunit, a critical component of the bacterial protein synthesis machinery. This binding action prevents the formation of a functional initiation complex and obstructs the elongation of the polypeptide chain, ultimately halting bacterial growth. This unique mechanism of action is noteworthy as it often does not exhibit cross-resistance with other antibiotic classes that also target protein synthesis, such as macrolides like tylosin.

A Comparative Guide to Methods for Detecting Tiamulin Resistance Genes

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of current methodologies for the detection of tiamulin (B153960) resistance genes in bacteria. Tiamulin, a pleuromutilin (B8085454) antibiotic primarily used in veterinary medicine, functions by inhibiting bacterial protein synthesis. It achieves this by binding to the peptidyl transferase center (PTC) on the 50S ribosomal subunit.[1] Bacterial resistance to tiamulin predominantly arises from specific genetic alterations that modify the drug's target site. This guide will delve into the primary methods used to identify these resistance determinants, offering a comparative analysis to aid in the selection of the most appropriate technique for your research needs.

Mechanisms of Tiamulin Resistance

Resistance to tiamulin is primarily attributed to mutations within the genes encoding the 50S ribosomal subunit components. The most frequently observed resistance mechanisms include:

• Mutations in the 23S rRNA gene: Alterations in the nucleotide sequence of the 23S rRNA, particularly in domain V, can significantly reduce the binding affinity of tiamulin to the ribosome.[1][2][3]

• Mutations in the rplC gene: This gene encodes the ribosomal protein L3. Amino acid substitutions in this protein, which is located near the PTC, can also confer resistance to tiamulin.[4][5]

• Presence of the tva(A) gene: A more recently identified mechanism involves the tva(A) gene, which is predicted to encode an ABC-F transporter. The presence of this gene is associated with reduced susceptibility to tiamulin and can facilitate the development of higher-level resistance.[6]

Comparison of Detection Methods

The detection of tiamulin resistance can be broadly categorized into phenotypic and genotypic methods. Each approach offers distinct advantages and limitations in terms of the information provided, turnaround time, and resource requirements.

Method	Principle	Key Advantages	Key Limitations	Turnaround Time
Minimum Inhibitory Concentration (MIC) Testing	Determines the lowest concentration of an antibiotic that prevents visible growth of a microorganism in vitro.	Provides a direct measure of the antibiotic's effectiveness against a specific bacterial isolate. Considered the "gold standard" for phenotypic resistance testing.[7][8]	Slower turnaround time due to the need for bacterial culture. Can be labor-intensive. Does not identify the specific resistance mechanism.	24-72 hours
Polymerase Chain Reaction (PCR)	Amplifies specific DNA sequences, allowing for the detection of known resistance genes or mutations.	Rapid and sensitive detection of specific resistance markers. Can be adapted for high-throughput screening.	Can only detect known resistance genes or mutations. Primer design is crucial for specificity. May not distinguish between expressed and non-expressed genes.	2-8 hours
DNA Sequencing (Sanger)	Determines the precise nucleotide sequence of a specific DNA region, such as the 23S rRNA or rplC genes.	Provides definitive identification of known and novel mutations conferring resistance. Considered the "gold standard" for genotypic characterization.	More time-consuming and expensive than PCR. Data analysis can be complex.	1-3 days

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Testing (Broth Microdilution Method)

This protocol is a generalized procedure and may require optimization based on the specific bacterial species being tested.

Materials:

• Sterile 96-well microtiter plates

• Appropriate bacterial growth medium (e.g., Cation-adjusted Mueller-Hinton Broth)[9][10]

• Bacterial inoculum standardized to a 0.5 McFarland turbidity standard

• Tiamulin stock solution

Procedure:

• Prepare serial two-fold dilutions of the tiamulin stock solution in the growth medium directly in the microtiter plates. The typical concentration range for tiamulin testing is 0.25 to 32 µg/ml.[9]

• Inoculate each well with the standardized bacterial suspension to achieve a final concentration of approximately 5 x 10^5 CFU/mL.

• Include a positive control well (bacterial inoculum without antibiotic) and a negative control well (medium only).

• Incubate the plates at the optimal temperature and duration for the specific bacterium (e.g., 37°C for 18-24 hours).

• The MIC is determined as the lowest concentration of tiamulin that completely inhibits visible bacterial growth.[7]

PCR for Detection of 23S rRNA Gene Mutations

This protocol is an example for amplifying Domain V of the 23S rRNA gene in Mycoplasma gallisepticum.[2][3]

Primers:

• Forward Primer (MGF-1879): 5'-AATCAAAGCTCCCGACTG-3'

• Reverse Primer (MGR-2763): 5'-GATGCTTTCAGCGTTTAT-3'

PCR Conditions:

• Initial Denaturation: 95°C for 5 minutes

• Cycling (30 cycles):

  • Denaturation: 95°C for 30 seconds

  • Annealing: 55°C for 45 seconds

  • Extension: 72°C for 1 minute

• Final Extension: 72°C for 10 minutes

The expected amplicon size is 885 bp.[2] The PCR products can then be analyzed by gel electrophoresis and subsequently sequenced to identify specific mutations.

DNA Sequencing of the rplC Gene

This protocol outlines the general steps for amplifying and sequencing the rplC gene.

Procedure:

• Primer Design: Design primers that flank the entire coding sequence of the rplC gene. The primer sequences will be specific to the bacterial species of interest.

• PCR Amplification: Perform PCR using the designed primers and genomic DNA extracted from the bacterial isolate. Optimize the PCR conditions (annealing temperature, extension time) for efficient amplification.

• PCR Product Purification: Purify the PCR product to remove unincorporated primers and dNTPs. Commercial kits are readily available for this purpose.

• Sanger Sequencing: Submit the purified PCR product and sequencing primers (either the forward or reverse PCR primer) to a sequencing facility.

• Sequence Analysis: Align the obtained sequence with a wild-type rplC reference sequence to identify any nucleotide changes that result in amino acid substitutions.

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams were generated using the DOT language.

Caption: Workflow for Tiamulin resistance detection.

Caption: Tiamulin's mechanism of action and resistance.

References

• 1. benchchem.com [benchchem.com]
• 2. academic.oup.com [academic.oup.com]
• 3. academic.oup.com [academic.oup.com]
• 4. Resistance to the Peptidyl Transferase Inhibitor Tiamulin Caused by Mutation of Ribosomal Protein L3 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Linezolid and tiamulin cross-resistance in Staphylococcus aureus mediated by point mutations in the peptidyl transferase center - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. journals.asm.org [journals.asm.org]
• 9. Tiamulin Activity against Fastidious and Nonfastidious Veterinary and Human Bacterial Isolates: Initial Development of In Vitro Susceptibility Test Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 10. jmilabs.com [jmilabs.com]

Comparative Pharmacokinetics of Tiamulin Fumarate Formulations: A Guide for Researchers

A comprehensive analysis of the absorption, distribution, metabolism, and excretion of different Tiamulin (B153960) fumarate (B1241708) formulations in key veterinary species.

Tiamulin fumarate, a pleuromutilin (B8085454) antibiotic, is widely used in veterinary medicine to treat a variety of bacterial infections in swine and poultry.[1][2][3] Its efficacy is intrinsically linked to its pharmacokinetic profile, which can vary significantly depending on the formulation and route of administration. This guide provides a comparative overview of the pharmacokinetics of different Tiamulin fumarate formulations, supported by experimental data to aid researchers, scientists, and drug development professionals in their work.

Mechanism of Action

Tiamulin exerts its antibacterial effect by inhibiting bacterial protein synthesis.[4] It binds to the 50S ribosomal subunit, preventing the formation of functional initiation complexes and thereby halting the elongation of polypeptide chains.[5] This distinct mechanism of action means there is often no cross-resistance with other commonly used antibiotic classes like tetracyclines and macrolides.[4]

Figure 1: Mechanism of action of Tiamulin.

Comparative Pharmacokinetic Data

The following tables summarize key pharmacokinetic parameters of Tiamulin fumarate across different formulations and species as reported in various studies. Direct comparisons should be made with caution due to variations in experimental conditions, including dosage, animal age and health status, and analytical methodologies.

Oral Formulations in Swine

Oral administration is a common route for Tiamulin in swine, with formulations available as medicated feed, water-soluble solutions, and oral solutions.[1][2]

Formulation	Dose (mg/kg bw)	Cmax (µg/mL)	Tmax (hours)	Bioavailability (%)	Reference
Oral Solution	10	1.03	2	>90	[5][6]
Oral Solution	25	1.82	2	>90	[5][6]
In-feed	10	-	-	-	[7]
In-feed (ad libitum)	10	-	-	Slower absorption and reduced bioavailability compared to oral solution	[8]
Tetramutin-premix	25	1.88 - 1.90	2.11 - 2.46	-	[9]

Formulations in Poultry

Tiamulin is also widely used in poultry, primarily administered through drinking water or feed.

Species	Formulation	Dose (mg/kg bw)	Cmax (µg/mL)	Tmax (hours)	Bioavailability (%)	Reference
Broiler Chickens	In-crop, water, and feed	40	No significant difference between routes	-	Equal efficacy	[10][11]
Broiler Chickens	Oral	50	4.02	2.85	70-95	[5]
Broiler Chickens	Oral	25	1.86	-	70-95	[5]
Turkeys	Oral	50	3.02	2-4	-	[5]
Turkeys	Oral	25	1.46	2-4	-	[5]
Ducks	Oral Gavage	30	0.77	2	-	[12]
Ducks	Oral Gavage	60	2.32	2	-	[12]

Injectable Formulations

Intramuscular injections offer an alternative route of administration, particularly for acute infections.

Species	Dose (mg/kg bw)	Cmax (µg/mL)	Tmax (hours)	Reference
Dogs	10 (IM)	0.61	6	[13]
Dogs	10 (SC)	1.55	8	[13]
Dogs	25 (SC)	3.14	8	[13]
Chickens (Neutropenic)	5 (IM)	2.05	0.167	[14]
Chickens (Neutropenic)	40 (IM)	8.8	0.167	[14]
Chickens (Neutropenic)	80 (IM)	14.0	0.167	[14]

Experimental Protocols

The data presented in this guide were generated using established pharmacokinetic study designs and analytical methods. A general workflow for a typical pharmacokinetic study is outlined below.

Figure 2: General workflow for a pharmacokinetic study.

Key Methodological Details from Cited Studies:

• Animal Models: Studies have utilized various animal models, including pigs, broiler chickens, turkeys, and ducks of different ages and health statuses.[5][7][10][12][15] Some studies have used specific pathogen-free animals or induced disease models to assess pharmacokinetics under specific conditions.[7][14]

• Drug Administration and Dosage: Tiamulin fumarate has been administered through various routes, including oral gavage, in-feed, in-water, and intramuscular injection, at a range of doses.[5][7][10][12][13][14]

• Sample Collection: Blood samples are typically collected at predetermined time points post-administration to characterize the drug's concentration-time profile.[14]

• Analytical Method: High-Performance Liquid Chromatography (HPLC) is a common and reliable method for quantifying Tiamulin concentrations in plasma, serum, and tissues.[10][11][13]

• Pharmacokinetic Analysis: Plasma concentration-time data are often analyzed using non-compartmental models to calculate key pharmacokinetic parameters.[10][11]

Discussion and Conclusion

The pharmacokinetic profile of Tiamulin fumarate is influenced by a multitude of factors, with the formulation and route of administration playing a pivotal role.

• Oral Formulations: Oral administration of Tiamulin fumarate generally results in good absorption in both swine and poultry.[5][15] However, the bioavailability of in-feed formulations can be lower and absorption slower compared to oral solutions, likely due to interactions with feed components.[8] Studies in broiler chickens have shown that administration via crop, drinking water, or feed can result in comparable efficacy, suggesting flexibility in its application.[10][11]

• Injectable Formulations: Intramuscular injection leads to rapid absorption and high peak plasma concentrations, making it a suitable option for treating acute infections where a rapid onset of action is required.[14]

• Tissue Distribution: Tiamulin is widely distributed throughout the body and has been shown to concentrate in lung tissue, making it effective for respiratory infections.[8] It is primarily metabolized in the liver and excreted in the bile.[5][8]

References

• 1. Tiamulin Fumarate Use in Animals - Pharmacology - MSD Veterinary Manual [msdvetmanual.com]
• 2. Tiamulin Fumarate Use in Animals - Pharmacology - Merck Veterinary Manual [merckvetmanual.com]
• 3. mdpi.com [mdpi.com]
• 4. nbinno.com [nbinno.com]
• 5. Pharmacological particulars - Tialin® Solution for Use in Drinking Water for Pigs, Chickens and Turkeys [noahcompendium.co.uk]
• 6. dechra.co.uk [dechra.co.uk]
• 7. Influence of tiamulin concentration in feed on its bioavailability in piglets - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. thepigsite.com [thepigsite.com]
• 9. cabidigitallibrary.org [cabidigitallibrary.org]
• 10. Pharmacokinetics and relative bioavailability of tiamulin in broiler chicken as influenced by different routes of administration - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Frontiers | Tissue Residues and Pharmacokinetic/Pharmacodynamic Modeling of Tiamulin Against Mycoplasma anatis in Ducks [frontiersin.org]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Pharmacokinetic/Pharmacodynamic Profiles of Tiamulin in an Experimental Intratracheal Infection Model of Mycoplasma gallisepticum [frontiersin.org]
• 15. assets.hpra.ie [assets.hpra.ie]

Safety & Regulatory Compliance

Proper Disposal of Tiamulin Fumarate: A Guide for Laboratory Professionals

The responsible disposal of Tiamulin fumarate (B1241708) is critical for ensuring laboratory safety, protecting the environment, and preventing the development of antibiotic-resistant bacteria.[1] Improper disposal can lead to the contamination of water and soil, posing a risk to both wildlife and human health.[2] This guide provides a step-by-step framework for the safe handling and disposal of Tiamulin fumarate in a research setting, in accordance with established safety protocols and regulatory guidelines.

Immediate Safety and Handling Precautions

Before handling Tiamulin fumarate, it is imperative to use appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

• Eye Protection: Wear safety glasses with side-shields or goggles.[3]

• Hand Protection: Use impervious gloves that have been inspected for integrity before use.[3]

• Respiratory Protection: In case of inadequate ventilation or when handling the powder form, wear a dust respirator.[4][5]

• Protective Clothing: A lab coat or other protective clothing should be worn to prevent skin contact.[4]

Always handle Tiamulin fumarate in a well-ventilated area or under a chemical fume hood.[6] Avoid generating dust from the powdered form.[4][5] Do not eat, drink, or smoke in areas where the chemical is handled, and wash hands thoroughly after use.[6][7]

Step-by-Step Disposal Protocol

Tiamulin fumarate and materials contaminated with it should be treated as hazardous chemical waste.[1] Disposal procedures must comply with local, state, and federal regulations.[4][6]

Step 1: Waste Characterization and Segregation

Identify the type of Tiamulin fumarate waste. Different forms require distinct disposal pathways.

• Unused or Expired Pure Substance: The original, unused, or expired Tiamulin fumarate powder.

• Concentrated Stock Solutions: High-concentration solutions of Tiamulin fumarate prepared for experimental use. These are considered hazardous chemical waste.[1]

• Dilute Solutions and Contaminated Media: Used cell culture media or other aqueous solutions containing Tiamulin fumarate. This is considered both a biohazard and chemical waste.[1]

• Contaminated Solid Waste: Items such as pipette tips, gloves, flasks, and paper towels that have come into contact with Tiamulin fumarate.

Step 2: Collection and Storage of Waste

• Pure Substance and Stock Solutions:

  • Collect in a designated, approved hazardous waste container that is leak-proof and clearly labeled "Hazardous Waste: Tiamulin Fumarate".[1][4]

  • Store the sealed container in a secure, well-ventilated area, away from incompatible materials.[6]

  • Follow your institution's guidelines for hazardous chemical waste collection.

• Contaminated Media and Dilute Solutions:

  • Do not pour antibiotic-containing solutions down the drain.[1][8] This practice contributes to environmental antibiotic resistance.

  • Collect liquid waste in a sealed, leak-proof container.[9] Label it clearly as "Antibiotic-Containing Solution" or as required by your institution.[9]

  • Unlike some antibiotics, the heat stability of Tiamulin fumarate for autoclave-based degradation is not well-documented in the provided results. Therefore, it is safest to treat it as chemical waste rather than assuming it will be deactivated by autoclaving.[1][8]

• Contaminated Solid Waste:

  • Place all contaminated solid materials into a designated biohazardous or chemical waste container as per your institution's protocols.[10]

  • This container should be clearly labeled to indicate its contents.

Step 3: Final Disposal

• All forms of Tiamulin fumarate waste must be disposed of through your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[3]

• Methods for final disposal may include incineration at a licensed facility, which is a common method for hazardous pharmaceutical waste.[11]

• Never dispose of Tiamulin fumarate in the regular trash or down the sewer system.[11]

Spill Management Procedures

In the event of a spill, act immediately to contain and clean the area.

• Evacuate and Secure: Clear the area of all personnel to prevent unnecessary exposure.[4]

• Ventilate: Ensure the area is well-ventilated.

• Wear PPE: Before cleaning, don the appropriate PPE, including a respirator, gloves, and eye protection.[4]

• Contain the Spill: Use dry cleanup procedures. Do not use air hoses.[4]

• Clean Up:

  • For powdered spills, carefully sweep or vacuum the material.[5] If sweeping, you may dampen the powder with water to prevent dust generation.[5] Use a vacuum cleaner equipped with a HEPA filter.[5]

  • For liquid spills, absorb the solution with an inert material (e.g., diatomite, universal binders).[6]

• Collect Waste: Place all spilled material and contaminated cleaning supplies into a clean, dry, sealable, and appropriately labeled container for disposal as hazardous waste.[4][5]

• Decontaminate: Clean the spill area thoroughly.

• Report: If the spill is significant, report it to your institution's EHS department immediately.

Disposal Methods Summary

Waste Type	Recommended Disposal Method	Key Considerations
Unused/Expired Tiamulin Fumarate (Powder)	Collect for hazardous waste disposal via a licensed contractor.[3]	Do not place in regular trash. Keep in a clearly labeled, sealed container.[4]
Concentrated Stock Solutions	Collect in an approved container for hazardous chemical waste.[1]	Label container clearly. Do not mix with other types of waste unless permitted by EHS.
Dilute Solutions & Contaminated Media	Collect as chemical waste.[1] Do not discharge to sewer.[8]	Autoclaving may not be effective; chemical disposal is the safer route.[1][8]
Contaminated Solid Waste (Gloves, Tips, etc.)	Dispose of in designated biohazardous or chemical waste containers.[10]	Follow institutional guidelines for segregation of sharps and non-sharps.

Tiamulin Fumarate Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of Tiamulin fumarate waste in a laboratory setting.

Caption: Decision workflow for the disposal of Tiamulin fumarate waste.

References

• 1. bitesizebio.com [bitesizebio.com]
• 2. sdmedwaste.com [sdmedwaste.com]
• 3. cleanchemlab.com [cleanchemlab.com]
• 4. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 5. datasheets.scbt.com [datasheets.scbt.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. labchem-wako.fujifilm.com [labchem-wako.fujifilm.com]
• 8. Laboratory waste | lnu.se [lnu.se]
• 9. Laboratory waste | Staff Portal [staff.ki.se]
• 10. benchchem.com [benchchem.com]
• 11. Managing Pharmaceutical Waste | Stericycle [stericycle.com]

Safeguarding Your Research: Personal Protective Equipment for Handling Tiamulin Fumarate

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential safety and logistical information for handling Tiamulin fumarate (B1241708), with a focus on personal protective equipment (PPE), operational plans, and disposal.

Tiamulin fumarate is a substance that is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation[1]. Therefore, adherence to proper safety protocols is critical to mitigate exposure risks.

Hazard Assessment and Control

Before handling Tiamulin fumarate, a thorough risk assessment should be conducted. Engineering controls, such as fume hoods or other local exhaust ventilation systems, should be the primary means of controlling exposure[2][3]. When engineering controls are not sufficient to maintain airborne concentrations below acceptable levels, appropriate PPE must be used[3].

Personal Protective Equipment (PPE) Protocol

A systematic approach to PPE selection, use, and disposal is crucial for handler safety.

1. Eye and Face Protection:

• Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH (US) standards[2][4][5].

• If there is a splash hazard, a face shield should be used in addition to safety goggles[6].

2. Skin Protection:

• Hand Protection: Chemical-resistant gloves must be worn. Inspect gloves for any damage before use[4][7].

  • Nitrile rubber gloves are a suitable option[7].

  • After handling, wash and dry hands thoroughly[4].

• Body Protection: Wear impervious clothing to prevent skin contact[4][5][8]. A lab coat is generally sufficient, but for tasks with a higher risk of contamination, a chemical-resistant suit may be necessary[7].

3. Respiratory Protection:

• If engineering controls do not maintain airborne concentrations at a safe level, or if irritation is experienced, a NIOSH/MSHA or European Standard EN 149 approved respirator must be worn[9].

• The type of respirator will depend on the specific conditions of use and the potential for airborne exposure.

4. Donning and Doffing PPE:

• Donning Sequence:

  • Perform hand hygiene.

  • Put on a lab coat or protective suit.

  • Put on a respirator (if required).

  • Put on eye and face protection.

  • Put on gloves.

• Doffing Sequence:

  • Remove gloves.

  • Perform hand hygiene.

  • Remove lab coat or protective suit.

  • Remove eye and face protection.

  • Remove respirator (if worn).

  • Perform hand hygiene.

Quantitative Data for PPE Selection

Parameter	Value	Source
Occupational Exposure Limits	Not established	[2][5][7][8]
Glove Material	Nitrile rubber	[7]
Minimum Glove Layer Thickness	0.11 mm	[7]
Glove Breakthrough Time	480 minutes (for KCL 741 Dermatril®)	[7]

Experimental Protocols

The recommendation for nitrile rubber gloves with a minimum thickness of 0.11 mm and a breakthrough time of 480 minutes is based on material testing with "KCL 741 Dermatril®"[7]. The specific methodology for this breakthrough time determination would be proprietary to the glove manufacturer and is not detailed in the available safety data sheets. Generally, such testing is conducted in accordance with standards like ASTM F739 (Standard Test Method for Permeation of Liquids and Gases through Protective Clothing Materials under Conditions of Continuous Contact).

Spill and Disposal Procedures

Spill Management:

• In case of a spill, evacuate unnecessary personnel from the area[5].

• Wear appropriate PPE, including respiratory protection, during cleanup[10][11].

• Avoid generating dust[10][11].

• Use dry clean-up procedures such as vacuuming (with a HEPA filter) or sweeping. The material can be dampened with water to prevent dusting before sweeping[10].

• Collect the spilled material in a suitable, labeled container for disposal[5][11].

Disposal:

• Dispose of Tiamulin fumarate and any contaminated materials as hazardous waste in accordance with local, regional, and national regulations[1][7][9].

• Do not allow the product to enter the sewage system or waterways[1][4].

• Contaminated PPE should be removed immediately and disposed of as hazardous waste[1].

Diagram of PPE Selection Workflow for Handling Tiamulin Fumarate

A logical workflow for the selection and use of Personal Protective Equipment (PPE) when handling Tiamulin fumarate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. northamerica.covetrus.com [northamerica.covetrus.com]
• 4. cleanchemlab.com [cleanchemlab.com]
• 5. echemi.com [echemi.com]
• 6. Tiamulin | C28H47NO4S | CID 656958 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. discofinechem.com [discofinechem.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. fishersci.com [fishersci.com]
• 10. datasheets.scbt.com [datasheets.scbt.com]
• 11. store.apolloscientific.co.uk [store.apolloscientific.co.uk]